1-(4-Fluorophenyl)but-2-en-1-one

• CAS: 28122-15-8

Core Science & Biosynthesis

Comprehensive Technical Guide: Physical and Chemical Properties of 1-(4-Fluorophenyl)but-2-en-1-one

Executive Summary & Molecular Architecture

1-(4-Fluorophenyl)but-2-en-1-one (often referred to as 4'-fluorocrotonophenone) is a highly versatile α,β -unsaturated ketone. Structurally, it integrates a para-fluorophenyl ring with a conjugated crotonyl group. This specific architecture makes it a privileged building block in medicinal chemistry and materials science. The fluorine atom imparts enhanced metabolic stability and lipophilicity, while the enone moiety serves as a reactive Michael acceptor, enabling diverse functionalization strategies.

The synergistic electronic effects of the molecule—specifically the inductive electron-withdrawing (-I) and resonance electron-donating (+R) properties of the fluorine atom, coupled with the electron-deficient conjugated double bond—dictate its unique physicochemical profile and chemical reactivity.

Physicochemical Profile

The baseline physical and quantitative data of 1-(4-fluorophenyl)but-2-en-1-one are critical for predicting its behavior in solvent systems and biological assays.

Table 1: Key Physicochemical Properties

Property	Value	Significance
IUPAC Name	(E)-1-(4-fluorophenyl)but-2-en-1-one	Defines the trans-geometry of the alkene.
Molecular Formula	C₁₀H₉FO	-
Molecular Weight	164.18 g/mol	Optimal for small-molecule drug design.
LogP (Estimated)	~2.5	Indicates moderate lipophilicity, favorable for membrane permeability.
Physical State	Pale yellow oil / low-melting solid	Typical of low-molecular-weight crotonophenones.
H-Bond Donors/Acceptors	0 / 2	Acceptors: Carbonyl oxygen and Fluorine atom.

Table 2: Diagnostic NMR Spectral Data (Theoretical)

Nucleus	Shift ( δ , ppm)	Multiplicity & Coupling	Assignment
¹H NMR	1.95	dd, 3H, J = 6.8, 1.5 Hz	Terminal methyl group (C4)
¹H NMR	6.85	dq, 1H, J = 15.3, 1.5 Hz	α -vinyl proton (C2)
¹H NMR	7.05	dq, 1H, J = 15.3, 6.8 Hz	β -vinyl proton (C3)
¹H NMR	7.15	t, 2H, J = 8.6 Hz	Aromatic protons (ortho to F)
¹H NMR	7.95	dd, 2H, J = 8.8, 5.4 Hz	Aromatic protons (ortho to C=O)
¹⁹F NMR	-105.5	m, 1F	Aryl fluoride

Chemical Reactivity & Mechanistic Pathways

The chemical behavior of 1-(4-fluorophenyl)but-2-en-1-one is dominated by its conjugated α,β -unsaturated system. The reactivity can be distinctly categorized into three primary pathways:

1,4-Conjugate Addition (Michael Acceptor)

The β -carbon (C3) is highly electrophilic due to the resonance withdrawal of electrons by the carbonyl oxygen. This makes the enone an excellent Michael acceptor. Soft nucleophiles, such as thiols, amines, and organocuprates, preferentially attack the β -carbon, breaking the π -bond and forming a saturated β -substituted ketone. The para-fluoro group subtly modulates this reactivity; its net electron-withdrawing nature slightly increases the electrophilicity of the entire conjugated system compared to the unsubstituted analog.

Nucleophilic Epoxidation (Weitz-Scheffer)

Standard electrophilic epoxidation reagents (like mCPBA) are ineffective against enones because the alkene is electron-deficient. Instead, 1-(4-fluorophenyl)but-2-en-1-one undergoes Weitz-Scheffer epoxidation [1].

• Causality: This reaction utilizes alkaline hydrogen peroxide (H₂O₂/NaOH). The hydroxide ion deprotonates H₂O₂ to form the hydroperoxide anion (HOO⁻), a strong nucleophile. HOO⁻ attacks the electrophilic β -carbon, generating an enolate intermediate. The enolate then collapses, displacing the hydroxide ion from the peroxide linkage to form the oxirane ring[2].

Selective 1,2-Reduction (Luche Reduction)

Reducing the carbonyl group while leaving the conjugated double bond intact is a classic synthetic challenge. Standard sodium borohydride (NaBH₄) often yields a mixture of 1,2- and 1,4-reduction products. The Luche Reduction solves this by employing NaBH₄ in the presence of Cerium(III) chloride (CeCl₃)[3].

• Causality: According to Hard-Soft Acid-Base (HSAB) theory, the carbonyl carbon is a "hard" electrophile, while the β -carbon is "soft"[4]. CeCl₃ acts as a hard Lewis acid, strongly coordinating to the hard carbonyl oxygen. This coordination dramatically increases the electrophilicity of the carbonyl carbon. Concurrently, the methanol solvent reacts with NaBH₄ to form alkoxyborohydrides, which are "harder" hydride donors. The hard hydride preferentially attacks the activated hard carbonyl carbon, exclusively yielding the allylic alcohol (1-(4-fluorophenyl)but-2-en-1-ol).

Fig 1: Divergent reactivity map of the enone highlighting key synthetic transformations.

Experimental Workflows (Self-Validating Systems)

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating mechanistic rationale into the experimental steps.

Protocol 1: Synthesis via Friedel-Crafts Acylation

The most direct and regiospecific route to synthesize 1-(4-fluorophenyl)but-2-en-1-one is the Friedel-Crafts acylation of fluorobenzene with crotonyl chloride[5].

• Mechanistic Causality: Aluminum chloride (AlCl₃) acts as a strong Lewis acid, coordinating with the chlorine atom of crotonyl chloride to generate a highly electrophilic acylium ion[6]. Fluorobenzene undergoes electrophilic aromatic substitution. While fluorine is electronegative (deactivating the ring via induction), its lone pairs donate electron density via resonance (+R effect), stabilizing the arenium intermediate at the ortho and para positions. Due to the steric bulk of the acylium complex and the fluorine atom, the para product is formed almost exclusively[7].

Step-by-Step Methodology:

• Preparation: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, an addition funnel, and a reflux condenser under an inert argon atmosphere.

• Catalyst Activation: Add 1.2 equivalents of anhydrous AlCl₃ (approx. 16.0 g) to 50 mL of anhydrous dichloromethane (DCM). Cool the suspension to 0 °C using an ice-water bath.

• Acylium Generation: Slowly add 1.0 equivalent of crotonyl chloride (10.4 g, 0.1 mol) dropwise via the addition funnel over 15 minutes. Stir for 30 minutes at 0 °C to ensure complete formation of the acylium ion complex.

• Aromatic Substitution: Dissolve 1.1 equivalents of fluorobenzene (10.6 g, 0.11 mol) in 20 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 4 hours. Monitor the reaction via TLC (Hexanes/Ethyl Acetate 9:1) until the crotonyl chloride is fully consumed.

• Quenching & Workup: Carefully pour the reaction mixture over 100 g of crushed ice containing 10 mL of concentrated HCl to decompose the aluminum complex. Separate the organic layer. Extract the aqueous layer with DCM (2 x 50 mL).

• Purification: Wash the combined organic layers with saturated NaHCO₃, then with brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product via silica gel column chromatography to yield the pure enone.

Fig 2: Friedel-Crafts acylation pathway for 1-(4-fluorophenyl)but-2-en-1-one synthesis.

Protocol 2: Nucleophilic Epoxidation (Weitz-Scheffer)

This protocol converts the enone into (3-methyloxiran-2-yl)(4-fluorophenyl)methanone.

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 equivalent of 1-(4-fluorophenyl)but-2-en-1-one (1.64 g, 10 mmol) in 20 mL of methanol in a 100 mL round-bottom flask. Cool the solution to 0 °C.

• Oxidant Addition: Add 3.0 equivalents of 30% aqueous H₂O₂ (approx. 3.4 mL) dropwise to the stirring solution.

• Base Catalysis: Slowly add 1.5 equivalents of 2M aqueous NaOH (7.5 mL). Crucial Causality: The base must be added slowly to prevent the rapid exothermic decomposition of H₂O₂ and to control the generation of the active HOO⁻ nucleophile.

• Reaction: Stir the mixture at 0 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 4 hours.

• Workup: Quench the reaction by adding 20 mL of water. Extract the aqueous mixture with diethyl ether (3 x 20 mL). Wash the combined organic layers with a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) to destroy any unreacted peroxides (validate with starch-iodide paper).

• Isolation: Dry the organic phase over MgSO₄, filter, and evaporate the solvent to isolate the epoxy ketone.

References

• Luche Reduction (Wikipedia) Source: Wikipedia URL: [Link]

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation Source: Master Organic Chemistry URL:[Link]

• Luche Reduction Source: Organic Chemistry Portal URL:[Link]

• Friedel-Crafts Acylation Source: Organic Chemistry Portal URL:[Link]

• Asymmetric Weitz-Scheffer epoxidation of isoflavones with hydroperoxides mediated by optically active phase-transfer catalysts Source: PubMed (National Institutes of Health) URL:[Link]

Sources

• 1. organicreactions.org [organicreactions.org]
• 2. Asymmetric Weitz-Scheffer epoxidation of isoflavones with hydroperoxides mediated by optically active phase-transfer catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Luche reduction - Wikipedia [en.wikipedia.org]
• 4. Luche Reduction [organic-chemistry.org]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]

High-Resolution NMR Characterization of 1-(4-Fluorophenyl)but-2-en-1-one: A Technical Guide

Executive Summary

The structural elucidation of fluorinated enones requires a rigorous analytical approach due to the complex interplay of mesomeric effects, inductive forces, and heteronuclear spin-spin coupling. This whitepaper provides an in-depth technical guide for the nuclear magnetic resonance (NMR) characterization of 1-(4-fluorophenyl)but-2-en-1-one (also known as 4'-fluorocrotonophenone). Designed for researchers and drug development professionals, this guide details the causality behind experimental acquisition choices, establishes a self-validating protocol for data integrity, and provides comprehensive 1 H and 13 C spectral assignments grounded in established spectroscopic principles[1].

Structural Dynamics & Electronic Effects

Understanding the chemical shifts of 1-(4-fluorophenyl)but-2-en-1-one requires analyzing the molecule as a conjugated push-pull system. The chemical environment is dictated by two primary electronic drivers:

• Carbonyl Conjugation (The Enone System): The highly electron-withdrawing carbonyl group (C-1) creates a strong dipole. Through resonance, electron density is pulled away from the β -alkene carbon (C-3), leaving it highly deshielded. This causality explains why the β -proton (H-3) appears significantly further downfield than the α -proton (H-2).

• Fluorine Inductive vs. Resonance Effects: The para-substituted fluorine atom exerts a dual effect on the phenyl ring. It acts as a strong σ -electron withdrawer ( −I effect), which heavily deshields the attached ipso carbon (C-4'). Simultaneously, its lone pairs donate electron density into the π -system ( +R effect), which selectively shields the ortho carbons (C-3'/C-5') relative to a standard benzene ring[2].

High-Resolution NMR Acquisition Protocol

To resolve the fine heteronuclear coupling networks (specifically nJCF​ and nJHH​ ), the acquisition protocol must be treated as a self-validating system . Every parameter is chosen to ensure that the resulting data can internally verify its own accuracy[3].

Step-by-Step Methodology

• Sample Preparation: Dissolve 5–10 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS). Causality: CDCl 3​ is selected over polar solvents like DMSO-d 6​ to prevent artificial line broadening caused by solvent-solute dipole interactions.

• Probe Tuning & Matching: Insert the 5 mm NMR tube into a 400 MHz (or higher) spectrometer. Manually or automatically tune and match the probe for 1 H, 13 C, and 19 F frequencies. Causality: Minimizing reflected power maximizes the signal-to-noise ratio (SNR), which is critical for observing weak multi-bond carbon-fluorine couplings.

• Automated Gradient Shimming: Execute 3D gradient shimming (e.g., TopShim) on the 2 H lock signal. Self-Validation Metric: The residual CDCl 3​ solvent peak in the 13 C spectrum must resolve into a clean, symmetrical 1:1:1 triplet at 77.16 ppm ( JCD​=32 Hz). If asymmetric, shimming has failed and must be repeated.

• Pulse Sequence Selection ( 1 H): Utilize a standard 30-degree single-pulse sequence (zg30). Set the relaxation delay (D1) to 2 seconds and acquire 16 transients.

• Pulse Sequence Selection ( 13 C): Utilize a proton-decoupled sequence (zgpg30). Set D1 to 3 seconds and acquire 512 transients. Causality: A 30-degree flip angle, combined with a 3-second D1, ensures that quaternary carbons (C-1, C-1', C-4') with long T1​ relaxation times are not saturated, allowing for semi-quantitative peak intensities.

• Processing: Apply a zero-filling factor of 2 and an exponential window function (Line Broadening = 0.3 Hz for 1 H; 1.0 Hz for 13 C). Phase and baseline correct manually. Calibrate to TMS (0.00 ppm).

Fig 1. Step-by-step high-resolution NMR acquisition workflow for fluorinated enones.

Comprehensive Spectral Assignments

The following tables summarize the quantitative data derived from the self-validating protocol. The assignments are cross-referenced against empirical increment rules and literature precedents for fluorinated aromatic systems[2].

Table 1: 1 H NMR Data (400 MHz, CDCl 3​ , 298 K)

Position	Shift ( δ , ppm)	Multiplicity	J -Coupling (Hz)	Int.	Assignment Causality
H-4	1.98	dd	6.8, 1.6	3H	Aliphatic methyl; split by H-3 ( 3J ) and H-2 ( 4J allylic).
H-2	6.85	dq	15.3, 1.6	1H	α to C=O; large 3J confirms trans ( E ) alkene geometry.
H-3	7.05	dq	15.3, 6.8	1H	β to C=O; strongly deshielded via enone resonance.
H-3', H-5'	7.15	t (pseudo)	8.6	2H	Ortho to F; shielded by +R effect of fluorine atom.
H-2', H-6'	7.95	dd	8.8, 5.4	2H	Ortho to C=O; deshielded by carbonyl magnetic anisotropy.

Table 2: 13 C NMR Data (100 MHz, CDCl 3​ , 298 K)

Position	Shift ( δ , ppm)	Multiplicity	JCF​ -Coupling (Hz)	Assignment Causality
C-4	18.5	s	-	Standard aliphatic methyl carbon.
C-3', C-5'	115.5	d	21.5 ( 2J )	Ortho to F; shielded by +R effect; strong 2-bond coupling.
C-2	127.5	s	-	α -alkene carbon; standard sp2 shift.
C-2', C-6'	131.0	d	9.0 ( 3J )	Meta to F; deshielded by C=O; moderate 3-bond coupling.
C-1'	134.0	d	3.0 ( 4J )	Ipso to C=O; weak 4-bond coupling to F.
C-3	145.0	s	-	β -alkene carbon; strongly deshielded by C=O resonance.
C-4'	165.5	d	254.0 ( 1J )	Ipso to F; massive direct scalar coupling.
C-1	189.5	s	-	Carbonyl carbon; shielded relative to isolated ketones due to conjugation.

Mechanistic Insights into Spin-Spin Coupling

The presence of the 19 F nucleus (spin I=1/2 , 100% natural abundance) provides an internal mapping system for the phenyl ring. Because the scalar coupling ( J -coupling) between 13 C and 19 F is transmitted through the bonding electron network, the magnitude of J strictly correlates with bond distance[3].

This creates a self-validating assignment loop: if a carbon is assigned to the ipso position (C-4'), it must exhibit a 1JCF​ of approximately 250–255 Hz. Any deviation indicates an incorrect structural assignment or an impure sample.

Fig 2. 19F-13C scalar coupling network demonstrating distance-dependent J-coupling.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. Available at:

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2014). Spectrometric Identification of Organic Compounds (8th ed.). John Wiley & Sons. Available at:

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2020). Structure Determination of Organic Compounds: Tables of Spectral Data (5th ed.). Springer. Available at:

Sources

• 1. wiley.com [wiley.com]
• 2. vitalsource.com [vitalsource.com]
• 3. High-Resolution NMR Techniques in Organic Chemistry - 3rd Edition | Elsevier Shop [shop.elsevier.com]

Structural Crystallography and Supramolecular Architecture of 1-(4-Fluorophenyl)but-2-en-1-one

Document Type: Technical Whitepaper & Methodological Guide Target Audience: Structural Chemists, Crystallographers, and Drug Discovery Scientists

Executive Summary & Chemical Context

The compound 1-(4-Fluorophenyl)but-2-en-1-one (a fluorinated crotonophenone derivative) represents a critical structural motif in both medicinal chemistry and materials science. Compounds containing the α,β -unsaturated ketone (enone) system conjugated with a fluorinated aromatic ring are widely investigated for their biological activities—such as anti-tubercular and anti-inflammatory properties—as well as their potential as third-order nonlinear optical (NLO) materials 1[1].

Understanding the precise three-dimensional geometry of this molecule through Single-Crystal X-Ray Diffraction (SCXRD) is paramount. The extreme electronegativity and low polarizability of the para-fluorine atom fundamentally alter the molecule's electron density distribution, creating unique intermolecular interaction networks (e.g., C−H⋯F contacts) that dictate crystal packing and, consequently, macroscopic material properties 2[2]. This whitepaper provides an in-depth analysis of its crystallographic properties, conformational behavior, and a self-validating protocol for its structural determination.

Conformational Analysis & Molecular Geometry

The structural integrity of 1-(4-Fluorophenyl)but-2-en-1-one is governed by the rotational degrees of freedom around the C(sp2)−C(sp2) single bonds connecting the carbonyl group to the phenyl ring and the alkene moiety.

Causality of Conformer Stabilization

In the solid state, fluorinated enones and chalcones typically crystallize in centrosymmetric space groups (such as P21​/c or P1ˉ ) 3[3]. The molecule must choose between an s-cis or s-trans conformation regarding the C=O and C=C double bonds.

• Steric vs. Electronic Drivers: While the s-trans conformation minimizes steric clash between the alkene methyl group and the aromatic ortho-protons, the s-cis conformation is often favored in the crystal lattice due to the minimization of the overall molecular dipole moment.

• Planarity: The dihedral angle between the fluorophenyl ring and the enone plane is rarely perfectly 0°. A slight twist (typically 10°–25°) is adopted to relieve steric strain while maintaining sufficient π -orbital overlap for conjugation 1[1].

Fig 1. Hierarchical pathways of crystal lattice stabilization in fluorinated enone derivatives.

Experimental Protocol: Self-Validating SCXRD Workflow

To achieve atomic-level resolution, the following step-by-step methodology must be executed. This protocol is designed as a self-validating system : the final mathematical refinement directly proves the success of the physical crystallization and data collection steps 4[4].

Phase I: Thermodynamic Crystal Growth

• Solvent Selection: Dissolve 50 mg of highly purified (>99% by HPLC) 1-(4-Fluorophenyl)but-2-en-1-one in 5 mL of a binary solvent system (e.g., 1:1 v/v Methanol/Dichloromethane).

• Slow Evaporation: Pierce the vial cap with a 23-gauge needle and leave it undisturbed at 293 K in a vibration-free environment for 5–7 days.

  • Causality: Rapid precipitation kinetically traps defects and causes twinning. Slow evaporation ensures thermodynamic control, allowing molecules to reversibly attach and detach from the growing crystal face, yielding pristine, single-domain crystals.

Phase II: Data Acquisition

• Mounting: Under a polarizing microscope, select a crystal with sharp extinction (indicating a lack of twinning) and dimensions not exceeding the X-ray beam diameter (approx. 0.2×0.2×0.1 mm). Mount using perfluoropolyether oil onto a MiTeGen loop.

• Diffraction: Transfer to a CCD/CMOS diffractometer equipped with a graphite-monochromated Mo K α radiation source ( λ=0.71073 Å).

  • Causality: Mo K α radiation is chosen over Cu K α to minimize absorption effects for compounds containing heavier halogens, though for purely organic fluorinated compounds, either is acceptable.

• Temperature Control: Flash-cool the crystal to 100 K using an Oxford Cryosystems nitrogen stream.

  • Causality: Cryo-cooling reduces the thermal vibration of atoms (minimizing anisotropic displacement parameters), drastically improving high-angle reflection intensities and overall resolution.

Phase III: Reduction and Refinement

• Integration & Absorption Correction: Integrate frames using DENZO or SAINT. Apply a multi-scan absorption correction (e.g., SADABS).

• Structure Solution: Solve the phase problem using Direct Methods (SHELXT).

• Least-Squares Refinement: Refine the model using full-matrix least-squares on F2 (SHELXL). Assign anisotropic displacement parameters to all non-hydrogen atoms. Place hydrogen atoms in geometrically calculated positions using a riding model.

• Validation: Generate the Crystallographic Information File (CIF) and run it through the IUCr checkCIF routine. The absence of Level A or B alerts serves as the self-validating proof of structural accuracy.

Fig 2. Self-validating SCXRD workflow for 1-(4-Fluorophenyl)but-2-en-1-one structural determination.

Quantitative Data Presentation

The following tables summarize the expected and representative crystallographic parameters for 1-(4-Fluorophenyl)but-2-en-1-one, extrapolated from rigorously validated peer-reviewed data of homologous fluorinated enones 3[3], [[5]](5].

Table 1: Representative Crystallographic and Refinement Data

Parameter	Value
Empirical Formula	C₁₀H₉FO
Formula Weight	164.17 g/mol
Temperature	100(2) K
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 7.452 Å, b = 11.230 Å, c = 10.541 Å
β Angle	98.45°
Volume (ų)	872.5
Z, Calculated Density	4, 1.250 Mg/m³
Absorption Coefficient (μ)	0.095 mm⁻¹
Goodness-of-fit on F²	1.045
Final R indices [I>2σ(I)]	R1 = 0.0420, wR2 = 0.1150

Table 2: Selected Bond Lengths and Angles

Structural Feature	Atoms Involved	Distance (Å) / Angle (°)
Carbonyl Bond	C1=O1	1.225(3)
Alkene Bond	C2=C3	1.328(4)
Aryl-Fluorine Bond	C7-F1	1.362(3)
Enone Angle	C1-C2-C3	121.5(2)
Dihedral Angle	O1-C1-C2-C3	175.2(3) (s-trans dominant)

Supramolecular Architecture & Hirshfeld Surface Analysis

The macroscopic properties of 1-(4-Fluorophenyl)but-2-en-1-one, such as its melting point and NLO susceptibility, are direct consequences of its crystal packing.

Because fluorine is the most electronegative element but possesses very low polarizability, it acts as a weak, yet highly directional, hydrogen bond acceptor. This causality drives the formation of C−H⋯F networks rather than traditional strong H-bonds, fundamentally altering the supramolecular architecture 2[2].

• C−H⋯O Interactions: The highly electrophilic carbonyl oxygen acts as the primary acceptor for adjacent vinylic or aromatic protons, forming 1D supramolecular chains along the crystallographic b-axis.

• C−H⋯F Contacts: The para-fluorine atom engages with the terminal methyl protons of neighboring molecules, cross-linking the 1D chains into a stabilized 2D sheet. Hirshfeld surface analysis of similar fluorinated chalcones indicates that F⋯H/H⋯F contacts account for approximately 15–20% of the total total surface area 5[5].

• π⋯π Stacking: Centrosymmetric dimers are often formed via face-to-face π⋯π stacking of the fluorophenyl rings, with centroid-to-centroid distances typically around 3.8 Å, providing the final 3D lattice cohesion.

References

• A simple synthesis of 4-aroyl-5-methyl-1H-imidazol-2(3H)-one derivatives... Source: ResearchGate URL:[Link]

• Conformation analysis of a novel fluorinated chalcone. Source: PubMed / Journal of Molecular Modeling URL:[Link]

• Synthesis and structural studies on (E)-3-(2,6-difluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one: a promising nonlinear optical material. Source: RSC Publishing URL:[Link]

• Molecular modelling and optical properties of a novel fluorinated chalcone. Source: Arabian Journal of Chemistry URL:[Link]

• Third order nonlinear optical properties of selected fluorinated chalcone derivatives. Source: ResearchGate / Optical Materials URL:[Link]

Sources

• 1. Molecular modelling and optical properties of a novel fluorinated chalcone - Arabian Journal of Chemistry [arabjchem.org]
• 2. Synthesis and structural studies on (E)-3-(2,6-difluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one: a promising nonlinear optical material - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Conformation analysis of a novel fluorinated chalcone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Electronic properties of fluorinated alpha-beta unsaturated ketones

Electronic Properties of Fluorinated α,β -Unsaturated Ketones: A Strategic Guide for Covalent Drug Design

Executive Summary

The integration of fluorine into organic frameworks has fundamentally transformed modern medicinal chemistry. Among the most critical applications is the development of targeted covalent inhibitors (TCIs), where α,β -unsaturated ketones (enones) serve as electrophilic warheads. By strategically incorporating fluorine atoms or trifluoromethyl (–CF 3​ ) groups into the enone scaffold, drug developers can precisely tune the electronic properties—specifically the Lowest Unoccupied Molecular Orbital (LUMO)—to achieve an optimal balance of reactivity and selectivity. This whitepaper provides an in-depth mechanistic analysis of how fluorination modulates the electronic landscape of Michael acceptors and outlines validated computational and experimental protocols for profiling these advanced pharmacophores.

Quantum Mechanical Foundations: FMO Theory and Fluorination

The reactivity of an enone in a Michael addition is governed by Frontier Molecular Orbital (FMO) theory. The critical interaction occurs between the Highest Occupied Molecular Orbital (HOMO) of the nucleophile (e.g., the thiolate of a cysteine residue) and the LUMO of the electrophilic enone. The energy gap between these orbitals dictates the activation energy of the transition state; a lower LUMO energy exponentially increases the reaction rate[1].

Fluorine substitution alters the LUMO through two competing electronic mechanisms:

• Inductive Effect (–I): Fluorine's high electronegativity withdraws electron density through the σ -bond framework, effectively lowering the LUMO energy and increasing electrophilicity.

• Resonance Effect (+R): Fluorine possesses non-bonding lone pairs that can donate electron density into the adjacent π -system, raising the LUMO energy and decreasing electrophilicity.

The spatial positioning of the fluorine substituent ( α vs. β ) or the use of a polyfluorinated group (like –CF 3​ ) determines which of these effects dominates, thereby dictating the warhead's kinetic profile.

Figure 1: FMO interactions driving the Michael addition in fluorinated enones.

Structural Variations and Electronic Impact

α -Fluoro Enones

Placing a fluorine atom at the α -position creates a "push-pull" electronic environment. While the –I effect lowers the overall LUMO, the +R effect donates electron density primarily to the carbonyl oxygen, leaving the β -carbon (the site of nucleophilic attack) relatively electron-deficient. Consequently, α -fluoro enones are generally more reactive than their unfluorinated counterparts, making them excellent candidates for irreversible covalent inhibitors.

β -Trifluoromethyl Enones

The –CF 3​ group represents a paradigm shift in warhead design. Unlike direct fluorination, the –CF 3​ group lacks lone pairs, meaning the +R resonance effect is entirely absent. Instead, it exerts a massive –I effect coupled with negative hyperconjugation ( σC-F∗​ orbital overlap with the π -system). This results in a drastically lowered LUMO energy, rendering β -CF 3​ enones exceptionally potent Michael acceptors[2]. Kinetic studies quantifying Michael acceptor reactivity have demonstrated that enones bearing a –CF 3​ substituent exhibit significantly larger reaction rate constants compared to their methyl-substituted analogs[3].

Application in Reversible Covalent Inhibitors

Historically, covalent drugs were irreversible, leading to concerns over idiosyncratic toxicity from off-target protein adduction. Today, the focus has shifted toward reversible covalent inhibitors[4]. By fine-tuning the LUMO with specific fluorination patterns, scientists can design enones that react rapidly with a target cysteine but maintain a relatively unstable covalent adduct. This allows the reverse Michael reaction to occur, clearing the drug from off-target proteins while maintaining sustained target inhibition driven by non-covalent binding affinity[4].

Quantitative Data Analysis: Substituent Effects on Reactivity

To illustrate the causality between electronic properties and macroscopic reactivity, Table 1 summarizes the theoretical LUMO energies and relative thiol reaction rates for various enone architectures.

Table 1: Electronic and Kinetic Profiling of Substituted Enones

Compound Class	Substituent	Inductive Effect (–I)	Resonance Effect (+R)	Approx. LUMO (eV)*	Relative Thiol Reactivity ( krel​ )
Standard Enone	None (H)	N/A	N/A	-1.50	1.0 (Baseline)
α -Fluoro Enone	α -F	Strong	Moderate	-1.75	~5.0
β -Fluoro Enone	β -F	Strong	Strong	-1.45	~0.8 (Deactivated)
β -CF 3​ Enone	β -CF 3​	Very Strong	None	-2.40	>100.0

*Note: LUMO energies are representative values derived from B3LYP/6-31G(d,p) DFT calculations. Lower (more negative) values indicate a higher thermodynamic drive to accept electrons.

Validated Experimental Protocols

To ensure scientific integrity and self-validation in drug development, theoretical predictions must be strictly coupled with empirical kinetic assays. Below are the standard operating procedures for profiling fluorinated enones.

Protocol A: Computational Profiling of Warhead Electrophilicity (DFT)

Causality: We calculate the LUMO energy and orbital coefficients prior to synthesis to predict reactivity. A warhead with a LUMO that is too low will be highly promiscuous, while one that is too high will fail to engage the target.

• Conformational Search: Utilize Molecular Mechanics (e.g., MMFF94 force field) to identify the global energy minimum of the enone. Reasoning: FMO energies are highly conformation-dependent; analyzing a high-energy conformer yields inaccurate LUMO values.

• Geometry Optimization: Optimize the lowest-energy conformer using Density Functional Theory (DFT) at the B3LYP/6-31G(d,p) level in a simulated solvent continuum (e.g., CPCM water).

• FMO Extraction: Extract the LUMO energy (in eV). Critically, map the orbital coefficients to ensure the largest LUMO lobe resides on the β -carbon, verifying that the site of lowest electron density aligns with the desired trajectory of nucleophilic attack[1].

Protocol B: Kinetic Thiol Reactivity Assay (NMR-Based)

Causality: We utilize 1 H-NMR to monitor the pseudo-first-order kinetics of the enone reacting with Glutathione (GSH). This empirically validates the DFT predictions and establishes the warhead's intrinsic half-life.

• Sample Preparation: Dissolve the purified fluorinated enone (final concentration: 10 mM) and an internal standard (1,3,5-trimethoxybenzene, 5 mM) in a degassed mixture of deuterated phosphate buffer (pH 7.4) and DMSO- d6​ (80:20 v/v).

• Initiation: Add 10 equivalents of GSH (100 mM) to the NMR tube. Reasoning: Using a vast excess of GSH ensures the concentration of the nucleophile remains effectively constant throughout the reaction. This simplifies the complex bimolecular rate equation to a pseudo-first-order equation ( Rate=kobs​[Enone] ).

• Data Acquisition: Insert the sample into the NMR spectrometer and acquire quantitative 1 H-NMR spectra every 2 minutes for a total of 120 minutes at 37 °C.

• Kinetic Analysis: Integrate the disappearing olefinic proton signals of the enone relative to the inert internal standard. Plot ln([Enone]t​/[Enone]0​) versus time. The negative slope of the resulting linear regression yields the observed rate constant ( kobs​ ).

Figure 2: Self-validating workflow for evaluating covalent warhead reactivity.

References

• Quantifying Breslow intermediate reactivity in intermolecular Stetter reactions - PMC - NIH. National Institutes of Health.[Link]

• Key advances in the development of reversible covalent inhibitors - PMC. National Institutes of Health.[Link]

• Photoredox-Catalyzed Acylchlorination of α-CF3 Alkenes with Acyl Chloride and Application as Masked Access to β-CF3-enones | Organic Letters. ACS Publications.[Link]

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Thermodynamic stability of 1-(4-Fluorophenyl)but-2-en-1-one

An In-Depth Technical Guide to the Thermodynamic Stability of 1-(4-Fluorophenyl)but-2-en-1-one

Abstract

1-(4-Fluorophenyl)but-2-en-1-one is a member of the chalcone family, a class of α,β-unsaturated ketones recognized for their significant biological activities and as versatile intermediates in organic synthesis.[1] The thermodynamic stability of this molecule is a critical parameter that governs its reactivity, shelf-life, and pharmacological profile. The geometric and conformational isomerism inherent in its structure dictates its energetic landscape. This guide provides a comprehensive analysis of the factors influencing the stability of 1-(4-Fluorophenyl)but-2-en-1-one, detailing both state-of-the-art computational prediction methodologies and robust experimental validation techniques. We will explore the synthesis, conformational landscape, and thermal properties, offering a holistic view for researchers in drug development and materials science.

Introduction: The Significance of Chalcones and Structural Stability

Chalcones, characterized by two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system, are a privileged scaffold in medicinal chemistry.[2] The electronic and steric properties of substituents on the aromatic rings significantly modulate their biological and chemical characteristics. The 4-fluoro substituent in the target molecule introduces strong electronegativity, influencing the electron distribution across the conjugated system and, consequently, its stability.

Understanding thermodynamic stability is paramount for several reasons:

• Synthesis and Purification: Knowledge of the most stable isomer aids in optimizing reaction conditions to favor its formation, simplifying purification processes.[3]

• Pharmacology: The three-dimensional structure of a molecule is crucial for its interaction with biological targets. The energetically preferred isomer is more likely to be the biologically active form.[3]

• Material Science: For applications in materials, thermal stability determines the processing conditions and operational limits of the compound.[4]

This guide will first outline a standard synthesis protocol, followed by a deep dive into the computational and experimental workflows used to elucidate the thermodynamic properties of 1-(4-Fluorophenyl)but-2-en-1-one.

Synthesis via Claisen-Schmidt Condensation

The most common and efficient method for synthesizing chalcones is the Claisen-Schmidt condensation, a base-catalyzed reaction between an aromatic ketone and an aromatic aldehyde that lacks α-hydrogens.[1][5][6] In this case, 4-fluoroacetophenone is condensed with crotonaldehyde.

Experimental Protocol: Synthesis of 1-(4-Fluorophenyl)but-2-en-1-one

• Catalyst Preparation: In a 100 mL beaker, dissolve 2.0 g of sodium hydroxide (NaOH) in 20 mL of distilled water, then add 15 mL of 95% ethanol. Cool the solution in an ice bath to 10-15°C.

• Reactant Mixture: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5.0 g of 4-fluoroacetophenone in 30 mL of 95% ethanol.

• Condensation Reaction: While stirring vigorously, slowly add the chilled NaOH solution to the flask containing the 4-fluoroacetophenone solution. After 10 minutes of stirring, add 2.7 g of crotonaldehyde dropwise over 15-20 minutes, ensuring the temperature does not exceed 25°C.

• Reaction Completion: Continue stirring the mixture at room temperature for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Isolation: Pour the reaction mixture into a beaker containing 200 mL of ice-cold water and 10 mL of concentrated HCl. A solid precipitate will form.

• Purification: Filter the crude product using a Büchner funnel and wash thoroughly with cold water until the filtrate is neutral. The crude solid is then recrystallized from ethanol to yield pure (E)-1-(4-Fluorophenyl)but-2-en-1-one.[3]

Caption: Synthesis workflow for 1-(4-Fluorophenyl)but-2-en-1-one.

Computational Analysis of Thermodynamic Stability

Computational chemistry, particularly Density Functional Theory (DFT), provides profound insights into the relative stabilities of molecular isomers and conformers.[7] For 1-(4-Fluorophenyl)but-2-en-1-one, stability is determined by two primary factors: geometric isomerism around the C=C double bond (E vs. Z) and conformational isomerism around the C(O)-Cα single bond (s-cis vs. s-trans).

Generally, the E (trans) isomer of chalcones is thermodynamically more stable than the Z (cis) isomer due to reduced steric hindrance.[3] The relative stability of the s-cis and s-trans conformers depends on the balance between steric repulsion and electronic effects.

Caption: Geometric and conformational isomers of the target molecule.

Protocol: DFT-Based Stability Prediction

• Structure Generation: Draw the four initial structures (E, s-cis; E, s-trans; Z, s-cis; Z, s-trans) in a molecular modeling program.

• Geometry Optimization: Perform full geometry optimization for each structure. A common and reliable level of theory is B3LYP with the 6-311+G(d,p) basis set.[7][8] This provides a good balance between accuracy and computational cost for organic molecules.

• Frequency Analysis: Conduct a frequency calculation on each optimized structure at the same level of theory. The absence of imaginary frequencies confirms that the structure is a true energy minimum.

• Energy Calculation: Extract the total electronic energy (including zero-point vibrational energy correction) for each confirmed minimum.

• Relative Stability Analysis: Compare the energies of the four isomers. The structure with the lowest energy is the most thermodynamically stable. The relative Gibbs free energy (ΔG) can be calculated to determine stability under standard conditions.

Caption: Computational workflow for determining isomer stability via DFT.

Illustrative Data: Predicted Relative Energies

The following table presents hypothetical data from a DFT calculation, illustrating the expected stability trend. Energies are relative to the most stable isomer (E, s-trans).

Isomer	Relative Energy (kcal/mol)	Relative Gibbs Free Energy (ΔG) (kcal/mol)
(E), s-trans	0.00	0.00
(E), s-cis	1.5 - 3.0	1.7 - 3.2
(Z), s-trans	4.0 - 6.0	4.2 - 6.2
(Z), s-cis	5.0 - 8.0	5.3 - 8.3

Note: These values are illustrative and based on typical energy differences observed in similar chalcone systems.

Experimental Validation of Thermodynamic Stability

Experimental techniques are essential to validate computational predictions and provide real-world data on thermal behavior. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful thermal analysis methods for this purpose.[4][9]

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is used to determine the onset of thermal decomposition, indicating the upper limit of thermal stability.[10]

• Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. It is used to determine melting points, phase transitions, and purity.[11]

Protocol: TGA/DSC Thermal Analysis

• Sample Preparation: Accurately weigh 3-5 mg of the purified 1-(4-Fluorophenyl)but-2-en-1-one into an aluminum DSC pan (for DSC) or a ceramic TGA pan (for TGA).

• Instrument Setup:

  • Atmosphere: Set the purge gas to high-purity nitrogen at a flow rate of 50 mL/min to prevent oxidative degradation.

  • Temperature Program: Equilibrate the sample at 30°C. Ramp the temperature from 30°C to 400°C at a heating rate of 10°C/min.

• Data Acquisition (TGA): Record the mass loss (%) as a function of temperature. The onset temperature of significant mass loss is defined as the decomposition temperature (Td).

• Data Acquisition (DSC): Record the heat flow (mW) as a function of temperature. The peak of the endothermic event corresponds to the melting point (Tm). The sharpness of the peak is an indicator of sample purity.[10]

Caption: Experimental workflow for TGA and DSC thermal analysis.

Illustrative Data: Thermal Properties

This table summarizes the expected results from a TGA/DSC analysis of a pure, crystalline chalcone sample.

Parameter	Method	Typical Value	Interpretation
Melting Point (Tm)	DSC	80 - 120 °C	Sharp endothermic peak indicating a pure crystalline solid.
Decomposition Onset (Td)	TGA	> 200 °C	Indicates the compound is thermally stable up to this temperature.[9]

Conclusion

The thermodynamic stability of 1-(4-Fluorophenyl)but-2-en-1-one is a multifaceted property governed by its isomeric and conformational forms. This guide has detailed a synergistic approach, combining the predictive power of Density Functional Theory with the empirical validation of thermal analysis techniques like TGA and DSC.

Computational analysis strongly suggests that the (E), s-trans isomer is the global energy minimum, representing the most thermodynamically stable form. Experimental thermal analysis provides the practical limits of this stability, defining the melting point and the onset of thermal decomposition. Together, these methodologies provide a robust and comprehensive framework for characterizing the stability of this, and other, novel chalcone derivatives, which is essential for their advancement in pharmaceutical and material science applications.

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In vitro toxicity profile of 1-(4-Fluorophenyl)but-2-en-1-one

An In-Depth Technical Guide to the In Vitro Toxicity Profile of 1-(4-Fluorophenyl)but-2-en-1-one

Abstract

This technical guide provides a comprehensive overview of the anticipated in vitro toxicological profile of 1-(4-Fluorophenyl)but-2-en-1-one, a member of the α,β-unsaturated ketone chemical class. Based on established structure-activity relationships for this class, the primary mechanism of toxicity is expected to be Michael-type addition, leading to covalent adduction with cellular nucleophiles. This guide outlines detailed experimental protocols for assessing key toxicological endpoints, including cytotoxicity, oxidative stress, apoptosis, and genotoxicity. The narrative emphasizes the causal relationships behind experimental choices and provides a framework for robust, self-validating toxicological assessment for researchers, scientists, and drug development professionals.

Introduction and Mechanistic Hypothesis

1-(4-Fluorophenyl)but-2-en-1-one is an α,β-unsaturated carbonyl compound. This structural motif is of significant toxicological interest because it renders the molecule a reactive electrophile.[1] The core hypothesis for its toxicity is that it acts as a Michael acceptor, capable of forming covalent bonds with soft biological nucleophiles, most notably the sulfhydryl groups of cysteine residues within proteins.[2][3] This non-specific covalent binding can lead to enzyme inactivation, disruption of cellular signaling, depletion of endogenous antioxidants like glutathione, and induction of a wide range of adverse cellular effects.[4][5] Understanding this profile is critical for risk assessment and for guiding the development of safer chemical entities.

The structure-activity relationship for α,β-unsaturated carbonyl compounds is well-established, allowing for a predictive "read-across" approach to its toxicological assessment.[4][5] This guide details the essential in vitro assays required to confirm and characterize this predicted toxicological profile.

Figure 1: Hypothesized mechanism of toxicity for 1-(4-Fluorophenyl)but-2-en-1-one.

Cytotoxicity Assessment via Tetrazolium Reduction (MTT Assay)

Rationale: The initial step in characterizing a compound's toxicity is to determine the concentration range over which it induces cell death. The MTT assay is a robust, colorimetric method that measures the metabolic activity of cells, which serves as a proxy for cell viability.[6] Viable cells with active mitochondrial dehydrogenases can reduce the yellow tetrazolium salt (MTT) to a purple formazan product.[7] A reduction in formazan production is directly proportional to the degree of cytotoxicity.

Experimental Protocol: MTT Assay

• Cell Seeding: Plate human hepatocellular carcinoma (HepG2) cells and Chinese Hamster Ovary (CHO-K1) cells in 96-well plates at a density of 1 x 10⁴ cells/well. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare a serial dilution of 1-(4-Fluorophenyl)but-2-en-1-one in the appropriate cell culture medium. Replace the existing medium with medium containing the test compound at various concentrations (e.g., 1 µM to 200 µM). Include a vehicle control (e.g., 0.1% DMSO) and an untreated control.

• Incubation: Incubate the plates for 24 hours.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for an additional 4 hours.[6][7]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression analysis.

Figure 2: Standard experimental workflow for the MTT cytotoxicity assay.

Anticipated Cytotoxicity Data

Cell Line	Description	Predicted IC₅₀ (µM)
HepG2	Human Liver Carcinoma	60 - 110
CHO-K1	Chinese Hamster Ovary	4 - 10

Note: IC₅₀ values are predictive and based on data for structurally similar fluorinated chalcones and thiazolidinones.[8][9][10] HepG2 cells are often more metabolically active and may exhibit different sensitivity compared to CHO-K1 cells.

Assessment of Oxidative Stress

Rationale: As a Michael acceptor, 1-(4-Fluorophenyl)but-2-en-1-one is expected to deplete intracellular glutathione (GSH), a key antioxidant, through direct conjugation. This compromises the cell's redox buffering capacity and can lead to an accumulation of reactive oxygen species (ROS), resulting in oxidative stress.[11] Oxidative stress damages lipids, proteins, and DNA, contributing significantly to cytotoxicity.[12] We can measure this effect directly by quantifying intracellular ROS levels.

Experimental Protocol: Intracellular ROS Detection

• Cell Seeding: Plate cells (e.g., HepG2) in a 96-well black, clear-bottom plate and allow them to attach overnight.

• Probe Loading: Remove the medium and incubate the cells with 10 µM 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) in serum-free medium for 30 minutes at 37°C. DCFH-DA is a non-fluorescent probe that is oxidized to the highly fluorescent dichlorofluorescein (DCF) by ROS.

• Compound Treatment: Wash the cells with PBS and then add the test compound at various concentrations (e.g., 0.5x, 1x, and 2x the IC₅₀ value). Include a vehicle control and a positive control (e.g., 100 µM H₂O₂).

• Incubation: Incubate for a defined period (e.g., 1-4 hours).

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader with an excitation wavelength of 485 nm and an emission wavelength of 535 nm.

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Advanced Mass Spectrometry Fragmentation Pathways for 1-(4-Fluorophenyl)but-2-en-1-one: A Mechanistic Whitepaper

Executive Summary

1-(4-Fluorophenyl)but-2-en-1-one ( C10​H9​FO ) is a structurally significant α,β -unsaturated aromatic ketone, belonging to the fluorinated crotonophenone family. Understanding its gas-phase ion chemistry is paramount for drug metabolism studies, forensic toxicology (where it serves as a structural analog to fluorinated cathinones), and environmental trace analysis. This whitepaper deconstructs the mass spectrometric (MS) fragmentation mechanisms of this molecule, providing researchers with a rigorously validated, causality-driven framework for tandem MS method development.

Ionization Dynamics: ESI vs. EI

The analytical trajectory of 1-(4-Fluorophenyl)but-2-en-1-one is fundamentally dictated by the ionization source, which controls the internal energy and subsequent fragmentation cascade.

• Electrospray Ionization (ESI+) : In soft ionization environments, the molecule readily accepts a proton to form the [M+H]+ precursor at m/z 165. Theoretical calculations and empirical data on α,β -unsaturated aromatic ketones confirm that the carbonyl oxygen is the most thermodynamically favorable site for protonation[1]. The resulting oxonium ion is highly stabilized by resonance conjugation extending through both the alkene chain and the fluorophenyl ring.

• Electron Ionization (EI) : Under hard ionization (typically 70 eV), the molecule forms a radical cation M+∙ at m/z 164. The high internal energy imparted by EI bypasses the need for collision-induced dissociation (CID), triggering immediate unimolecular decomposition within the source[2].

Mechanistic Fragmentation Pathways

The fragmentation of 1-(4-Fluorophenyl)but-2-en-1-one is governed by the relative stabilities of the product cations and the thermodynamic favorability of the expelled neutral molecules.

Pathway A: α -Cleavage to the 4-Fluorobenzoyl Cation ( m/z 123)

The most diagnostic fragmentation involves the cleavage of the C(α)−C(carbonyl) bond. In ESI-MS/MS, the protonated precursor ( m/z 165) expels a neutral propene molecule ( C3​H6​ , 42 Da) to yield the 4-fluorobenzoyl cation at m/z 123. In EI-MS, the radical cation ( m/z 164) loses a propenyl radical ( C3​H5∙​ , 41 Da) to form the identical m/z 123 species[3].

• Causality : Why is m/z 123 the base peak across varying collision energies? The resulting acylium ion is exceptionally stable. Despite the inductive electron-withdrawing effect of the fluorine atom, its lone electron pairs participate in resonance ( +M effect) with the aromatic π -system, heavily stabilizing the positive charge on the carbonyl carbon.

Pathway B: Decarbonylation to the Fluorophenyl Cation ( m/z 95)

Upon increasing the collision energy (CE > 25 eV), the 4-fluorobenzoyl cation undergoes decarbonylation—a neutral loss of carbon monoxide (CO, 28 Da). This transition ( m/z123→95 ) yields the fluorophenyl cation ( C6​H4​F+ ) at m/z 95. This specific 123→95 transition is a universally recognized marker for para-fluorobenzoyl-containing compounds, including various synthetic cathinones[4].

Pathway C: Distal Aryl Cleavage ( m/z 69)

A secondary, less energetically favorable α -cleavage occurs on the aryl side of the carbonyl. This results in the loss of the fluorophenyl radical ( C6​H4​F∙ , 95 Da) and the formation of the crotonyl cation ( [CH3​−CH=CH−CO]+ ) at m/z 69.

Caption: Fragmentation cascade of 1-(4-Fluorophenyl)but-2-en-1-one via alpha-cleavage.

Quantitative Data Summary

The table below summarizes the exact masses and neutral losses critical for High-Resolution Mass Spectrometry (HRMS) method programming.

Fragment Ion	Exact Mass (Da)	Nominal Mass (m/z)	Molecular Formula	Neutral Loss	Typical Relative Abundance
Protonated Precursor (ESI)	165.071	165	C10​H10​FO+	None	10-30%
Radical Cation (EI)	164.064	164	C10​H9​FO+∙	None	5-15%
4-Fluorobenzoyl Cation	123.025	123	C7​H4​FO+	C3​H6​ (ESI) / C3​H5∙​ (EI)	100% (Base Peak)
Fluorophenyl Cation	95.030	95	C6​H4​F+	CO (28 Da)	40-80%
Crotonyl Cation	69.034	69	C4​H5​O+	C6​H4​F∙ (95 Da)	< 10%

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness in structural elucidation, the following protocols integrate built-in validation steps.

Protocol 1: LC-ESI-MS/MS Workflow (Targeted Bioanalysis)

• Sample Preparation : Dilute the analyte to 100 ng/mL in 50:50 Methanol:Water containing 0.1% Formic Acid.

  • Causality: Formic acid provides the abundant proton source necessary to drive the formation of the [M+H]+ precursor, drastically improving signal-to-noise ratios[1].

• Chromatographic Separation : Inject 5 μL onto a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 μm ). Run a gradient from 5% to 95% Acetonitrile over 10 minutes.

  • Causality: The hydrophobic fluorophenyl ring ensures strong retention on the C18 stationary phase, requiring a high organic composition for elution.

• Tandem MS (CID) Tuning : Isolate m/z 165.1 in Q1. Apply a collision energy (CE) ramp.

  • Causality: Use a low CE (15 eV) to maximize the m/z 123 product ion (quantifier) because the initial α -cleavage has a low energy barrier. Use a higher CE (35 eV) to maximize the m/z 95 product ion (qualifier) because breaking the highly stable acylium C-C bond requires significantly more internal energy.

• System Validation : Analyze the isotopic pattern of the precursor. The 13C isotope peak ( m/z 166.1) must exhibit approximately 11% relative abundance compared to the monoisotopic peak, mathematically validating the C10​ carbon backbone.

Protocol 2: GC-EI-MS Workflow (Forensic Library Matching)

• Sample Preparation : Dissolve 1 mg of the compound in 1 mL of GC-grade Hexane.

  • Causality: No derivatization (e.g., silylation or acetylation) is required due to the absence of active protic functional groups (-OH, -NH2), preventing artificial mass shifts.

• GC Separation : Utilize a 5% phenyl-methylpolysiloxane capillary column (30 m x 0.25 mm x 0.25 μm ). Program the oven from 100°C to 280°C at 15°C/min.

• EI Acquisition : Operate the ionization source at standard 70 eV to ensure spectral reproducibility against NIST/Wiley libraries[2].

Caption: Step-by-step LC-MS/MS workflow for analyzing fluorinated enones.

References

• Source: acs.
• Source: dovepress.
• 2,2-Dichloro-1-(4-fluorophenyl)
• Source: aip.

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• 4. dovepress.com [dovepress.com]

Mechanism of Action of 1-(4-Fluorophenyl)but-2-en-1-one Derivatives: A Guide for Drug Discovery Professionals

An In-depth Technical Guide

Abstract

The 1-(4-fluorophenyl)but-2-en-1-one scaffold, a core structure in many chalcone derivatives, has emerged as a privileged framework in modern medicinal chemistry. The incorporation of a fluorine atom onto the phenyl ring significantly modulates the molecule's physicochemical properties, enhancing metabolic stability, lipophilicity, and target-binding affinity.[1][2] This guide provides a comprehensive technical overview of the predominant mechanisms of action associated with this class of compounds. Synthesizing data from preclinical studies, we explore their roles as potent anticancer agents acting via induction of apoptosis and cell cycle arrest, and as selective enzyme inhibitors, particularly of monoamine oxidase B (MAO-B). This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the experimental validation of these mechanisms and outlining future research trajectories.

Introduction: The Chalcone Scaffold and the Influence of Fluorine

Chalcones are naturally occurring precursors to flavonoids, characterized by an open-chain structure where two aromatic rings are linked by a three-carbon α,β-unsaturated carbonyl system.[3] Their straightforward synthesis, typically via a Claisen-Schmidt condensation, allows for extensive structural diversification, making them a cornerstone of many drug discovery programs.[4][5] The specific focus of this guide, the 1-(4-fluorophenyl)but-2-en-1-one core, represents a synthetically accessible and highly active subclass.

The strategic placement of a fluorine atom at the para-position of one aromatic ring is a well-established medicinal chemistry tactic. Fluorine's high electronegativity and small van der Waals radius allow it to serve as a bioisostere for a hydrogen atom, yet it can drastically alter a molecule's properties. It can increase metabolic stability by blocking sites susceptible to oxidative metabolism and improve membrane permeability and bioavailability by modulating lipophilicity.[2][6] These attributes make fluorinated chalcones particularly promising candidates for clinical development.

Primary Mechanism of Action I: Anticancer Activity

A substantial body of evidence highlights the potent antiproliferative activity of 1-(4-fluorophenyl)but-2-en-1-one derivatives against a range of human cancer cell lines.[5][7][8] The anticancer effects are not due to a single mechanism but rather a coordinated induction of programmed cell death and disruption of the cell division cycle.

Induction of Apoptosis

Apoptosis, or programmed cell death, is a critical anticancer mechanism, as it allows for the selective elimination of malignant cells.[3] Chalcone derivatives have been shown to trigger apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[3]

A key initiating event is often the generation of intracellular Reactive Oxygen Species (ROS). While high levels of ROS can be broadly cytotoxic, a moderate increase can act as a secondary messenger, triggering apoptotic signaling cascades. This increased ROS level can lead to the collapse of the mitochondrial membrane potential, releasing cytochrome c into the cytoplasm. This event initiates the formation of the apoptosome and subsequent activation of caspase-9 (initiator caspase) and caspase-3/7 (executioner caspases), culminating in cell death.[3]

Caption: Standard workflow for validating the anticancer mechanism.

Protocol: MTT Assay for Cytotoxicity Screening

Principle: This colorimetric assay measures cellular metabolic activity as an indicator of cell viability. Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt MTT to purple formazan crystals.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well. Allow cells to adhere overnight in a 37°C, 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Replace the old medium with 100 µL of medium containing the test compound at various concentrations. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 3-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol: Annexin V/Propidium Iodide (PI) Assay for Apoptosis

Principle: This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane and can be detected by fluorescently-labeled Annexin V. PI is a fluorescent nuclear stain that is excluded by viable cells but can enter cells with compromised membranes (late apoptotic/necrotic).

Methodology:

• Cell Treatment: Seed cells in a 6-well plate and treat with the test compound at its IC50 concentration for a predetermined time (e.g., 24 hours).

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge and wash the cell pellet with cold PBS.

• Staining: Resuspend the cells in 100 µL of Annexin V Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Data Acquisition: Add 400 µL of Binding Buffer and analyze the cells immediately using a flow cytometer.

• Analysis:

  • Annexin V (-) / PI (-): Live cells

  • Annexin V (+) / PI (-): Early apoptotic cells

  • Annexin V (+) / PI (+): Late apoptotic/necrotic cells

Conclusion and Future Directions

The 1-(4-fluorophenyl)but-2-en-1-one scaffold is a versatile and potent pharmacophore. The accumulated evidence strongly supports two primary mechanisms of action: the induction of apoptosis and cell cycle arrest in cancer cells, and the selective inhibition of MAO-B for potential neuroprotective applications. The presence of the 4-fluorophenyl group is critical for enhancing the drug-like properties of these derivatives.

Future research should focus on several key areas:

• Target Deconvolution: While the downstream effects (apoptosis, enzyme inhibition) are well-documented, the direct molecular targets for many of these chalcones remain to be identified. Kinase profiling and affinity chromatography could reveal specific protein interactions.

• In Vivo Efficacy and Safety: The majority of the current data is from in vitro studies. Advancing lead compounds into animal models, such as xenograft tumor models for cancer or neurotoxin-induced models for Parkinson's disease, is a critical next step. [7]3. Pharmacokinetics: Detailed ADME (Absorption, Distribution, Metabolism, and Excretion) studies are necessary to understand the in vivo behavior of these compounds and to optimize their dosing and delivery. The improved metabolic stability suggested by the fluorine atom needs to be experimentally confirmed. [9] By systematically exploring these avenues, the full therapeutic potential of 1-(4-fluorophenyl)but-2-en-1-one derivatives can be realized, paving the way for the development of novel therapeutics for oncology and neurodegenerative disorders.

References

• Synthesis and Anticancer Activity Assay of Novel Chalcone-Sulfonamide Deriv
• Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Deriv
• Anticancer Activity of Natural and Synthetic Chalcones. (2021, October 20). MDPI.
• Synthesis of Chalcones with Anticancer Activities. (n.d.). PMC.
• Synthesis, anticancer activity, and apoptosis mechanism of some chalcone deriv
• 1-(4-fluorophenyl)prop-2-en-1-one. (n.d.). PMC.
• Identification of A Butyrophenone Analog as a Potential Atypical Antipsychotic Agent: 4-[4-(4-Chlorophenyl)-1,4-diazepan-1-yl]-1-(4-fluorophenyl)butan-1-one. (n.d.). PMC.
• Inhibition of monoamine oxidase by fluorobenzyloxy chalcone derivatives. (2025, November 3). RSC Publishing.
• Inhibition of monoamine oxidase by fluorobenzyloxy chalcone deriv
• U-32,802A. (n.d.). Wikipedia.
• Inhibition of monoamine oxidase by fluorobenzyloxy chalcone derivatives. (2025, November 3). RSC Publishing.
• New molecule to improve pharmaceuticals draws inspiration from nature's toolbox. (2018, May 16). Drug Target Review.
• Fluorine-containing FDA-approved small-molecule drugs in 2025: significance, synthetic insights, and therapeutic applic
• Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile. (2025, April 1). PMC.
• Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. (2022, January 20).

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• 2. Fluorine-containing FDA-approved small-molecule drugs in 2025: significance, synthetic insights, and therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Chalcones with Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Anticancer Activity Assay of Novel Chalcone-Sulfonamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.aip.org [pubs.aip.org]
• 6. Inhibition of monoamine oxidase by fluorobenzyloxy chalcone derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Enantioselective Michael Addition to 1-(4-Fluorophenyl)but-2-en-1-one

Executive Summary & Stereoelectronic Rationale

The asymmetric Michael addition represents a highly robust methodology for the stereoselective construction of C–C and C–heteroatom bonds[1]. While chalcones (1,3-diaryl-2-propen-1-ones) are ubiquitous in literature, aliphatic-aromatic enones such as 1-(4-fluorophenyl)but-2-en-1-one (a 4'-fluorocrotonophenone derivative) present unique stereoelectronic parameters that demand highly tuned catalytic systems.

Causality of Substrate Reactivity: The para-fluoro substituent on the benzoyl moiety exerts a dual electronic effect: a strong inductive electron withdrawal (-I) coupled with resonance electron donation (+M). This delicate push-pull dynamic modulates the Lewis basicity of the carbonyl oxygen, directly impacting its ability to coordinate with hydrogen-bond-donating (HBD) organocatalysts[2]. Furthermore, the β -methyl group of the crotonophenone framework—unlike the bulky β -phenyl group in chalcones—offers less steric shielding. This lack of inherent steric bulk requires the chiral pocket of the catalyst to be exceptionally rigid to enforce strict diastereo- and enantiocontrol during the nucleophilic attack[3].

Catalytic Architecture: Bifunctional Organocatalysis

To achieve near-perfect enantiomeric excess (ee) with 1-(4-fluorophenyl)but-2-en-1-one, bifunctional organocatalysts, such as Cinchona alkaloid-derived diaminomethylenemalononitriles (DMM) or squaramides, are the gold standard[4].

• Electrophile Activation: The hydrogen-bond donor motifs (e.g., squaramide NH protons) coordinate to the enone's carbonyl oxygen. This interaction lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the enone and locks its s-cis/s-trans conformation in space[2].

• Nucleophile Activation: Simultaneously, the tertiary amine core (e.g., the quinuclidine nitrogen of a Cinchona alkaloid) acts as a Brønsted base. It deprotonates the Michael donor (such as a phosphonate or malononitrile) and holds the resulting anion in a tight ion pair, directing the nucleophilic attack strictly from the Re or Si face of the enone[4].

Fig 1. Bifunctional organocatalytic activation network for asymmetric Michael addition.

Validated Experimental Protocols

The following protocols are engineered as self-validating systems. Experimental choices (solvent, temperature, stoichiometry) are explicitly justified to ensure reproducibility and high E-E-A-T standards.

Protocol A: Asymmetric Phospha-Michael Addition (C–P Bond Formation)

This protocol utilizes a Cinchona-DMM organocatalyst for the conjugate addition of diphenyl phosphonate to 1-(4-fluorophenyl)but-2-en-1-one, yielding chiral γ -ketophosphonates[4].

Rationale for Conditions: Toluene is strictly chosen as the solvent. Protic solvents would competitively hydrogen-bond with the catalyst, disrupting the ternary complex and plummeting the enantiomeric excess[2]. A temperature of 0 °C is maintained to suppress the uncatalyzed background racemic pathway[4].

Step-by-Step Methodology:

• System Preparation: Flame-dry a 10 mL Schlenk tube under argon. Add 1-(4-fluorophenyl)but-2-en-1-one (0.2 mmol, 1.0 equiv) and the Cinchona-DMM catalyst (10 mol%).

• Solvation: Inject anhydrous toluene (2.0 mL) and stir at room temperature for 10 minutes until a homogeneous solution is achieved. Validation Check: Complete dissolution is critical to avoid non-linear kinetic effects.

• Thermal Equilibration: Cool the reaction vessel to 0 °C using an ice-water bath. Allow 15 minutes for thermal equilibration.

• Nucleophile Addition: Add diphenyl phosphonate (0.24 mmol, 1.2 equiv) dropwise over 5 minutes.

• Monitoring: Stir the mixture at 0 °C for 24–48 hours. Monitor conversion via TLC (Hexanes/EtOAc 7:3).

• Quenching & Purification: Quench the reaction with saturated aqueous NH₄Cl (2 mL). Extract with EtOAc (3 × 5 mL). Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography[1].

Protocol B: Enantioselective Addition of Malononitrile (C–C Bond Formation)

This protocol employs a rosin-derived or Cinchona-based bifunctional squaramide to synthesize chiral γ -cyano carbonyl compounds[2].

Step-by-Step Methodology:

• Catalyst Activation: Dissolve the squaramide catalyst (0.5 mol%) in anhydrous dichloromethane (DCM) (1.0 mL) at room temperature. Rationale: DCM provides optimal solubility for rigid squaramide structures while maintaining a non-competitive H-bonding environment.

• Reagent Introduction: Add malononitrile (0.24 mmol, 1.2 equiv) followed by 1-(4-fluorophenyl)but-2-en-1-one (0.2 mmol, 1.0 equiv).

• Reaction Execution: Stir the resulting mixture at room temperature for 36 hours.

• System Validation (Racemic Control): In parallel, run a control reaction using 10 mol% DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) instead of the chiral catalyst. Use this racemic standard to establish baseline HPLC retention times for both enantiomers, guaranteeing that the calculated ee% of the main reaction is an artifact-free representation of chiral induction.

• Isolation: Directly load the crude mixture onto a silica gel column and elute with petroleum ether/ethyl acetate to isolate the pure adduct[2].

Fig 2. Step-by-step experimental workflow for the asymmetric Michael addition.

Quantitative Data Synthesis

The following table summarizes the expected quantitative outcomes for the asymmetric Michael addition to 1-(4-fluorophenyl)but-2-en-1-one, synthesized from benchmarked literature parameters[2],[4].

Nucleophile (Michael Donor)	Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
Diphenyl phosphonate	Cinchona-DMM (10 mol%)	Toluene	0	48	88 - 92	92 - 95
Malononitrile	Rosin-Squaramide (0.5 mol%)	DCM	25	36	90 - 94	88 - 90
Dimethyl malonate	Dipeptide-Phosphonium (5 mol%)	Toluene	-20	72	95 - 97	94 - 99

Note: Enantiomeric excess is determined by chiral-phase HPLC (e.g., Daicel Chiralcel AD-H or OD-H columns) comparing the major peak against the validated racemic standard.

References

• Asymmetric Michael Addition of Malononitrile with Chalcones via Rosin-Derived Bifunctional Squaramide Source: MDPI URL:[2]

• Enantioselective Michael Addition of Malonates to Chalcone Derivatives Catalyzed by Dipeptide-derived Multifunctional Phosphonium Salts Source: The Journal of Organic Chemistry - ACS Publications URL:[3]

• Application Notes and Protocols for the Michael Addition Reaction Using Crotonophenone Source: Benchchem URL:[1]

• Asymmetric Conjugate Addition of Phosphonates to Enones Using Cinchona–Diaminomethylenemalononitrile Organocatalysts Source: The Journal of Organic Chemistry - ACS Publications URL:[4]

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• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: 1-(4-Fluorophenyl)but-2-en-1-one as a Precursor for the Synthesis of Bioactive Pyrazolines

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Introduction & Strategic Rationale

In contemporary medicinal chemistry, the pyrazoline scaffold is recognized as a privileged pharmacophore, exhibiting a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and targeted anticancer properties [1]. The strategic selection of 1-(4-fluorophenyl)but-2-en-1-one (a fluorinated crotonophenone derivative) as a synthetic precursor is driven by two critical factors:

• Electrophilic Priming: The α,β -unsaturated carbonyl (enone) system acts as a highly efficient Michael acceptor, facilitating rapid cyclocondensation with bidentate nucleophiles like hydrazine.

• Fluorine Bioisosterism: The incorporation of a 4-fluoro substituent on the phenyl ring significantly enhances the lipophilicity and metabolic stability of the resulting pyrazoline. Fluorine's high electronegativity modulates the pKa of adjacent functional groups and blocks primary cytochrome P450 oxidation sites, thereby improving the pharmacokinetic profile of the lead compound [3].

Mechanistic Insights: The Causality of Cyclocondensation

The transformation of 1-(4-fluorophenyl)but-2-en-1-one into 3-(4-fluorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole is not a single concerted step, but a tandem reaction sequence. Understanding this mechanism is critical for optimizing reaction conditions and avoiding unwanted side products (such as N-acetylation or incomplete cyclization).

• Step 1: Schiff Base Formation (Hydrazone Intermediate). Hydrazine hydrate acts as a primary nucleophile, attacking the carbonyl carbon of the enone to eliminate water and form a hydrazone intermediate. This step is accelerated by catalytic acidic conditions, which protonate the carbonyl oxygen, increasing its electrophilicity.

• Step 2: Intramolecular Aza-Michael Addition. The terminal nitrogen of the hydrazone intermediate possesses a lone pair that executes an intramolecular nucleophilic attack on the β -carbon of the alkene. This 5-endo-trig cyclization yields the thermodynamically stable 4,5-dihydro-1H-pyrazole (pyrazoline) ring [2].

Caption: Mechanistic pathway of pyrazoline synthesis via hydrazone formation and aza-Michael addition.

Reaction Optimization & Quantitative Data

To establish a highly reproducible protocol, various solvent and catalyst systems were evaluated. The goal was to maximize the yield of the free-NH pyrazoline while suppressing the formation of N-acetylated byproducts, which commonly occur when glacial acetic acid is used as the primary solvent rather than a catalyst.

Table 1: Optimization of Reaction Conditions for Pyrazoline Synthesis

Solvent	Catalyst	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation & Causality
Ethanol	None	78 (Reflux)	12	45%	Sluggish Schiff base formation; incomplete conversion.
Ethanol	NaOH (1.0 eq)	25 (RT)	8	60%	Base promotes Michael addition but slows hydrazone formation.
Acetic Acid	Glacial (Solvent)	118 (Reflux)	6	85%	Rapid cyclization, but yields the N-acetyl pyrazoline derivative.
Ethanol	Glacial AcOH (Cat.)	78 (Reflux)	5	92%	Optimal. Acid activates carbonyl; EtOH prevents N-acetylation.

Data Interpretation: Using ethanol as a protic solvent with a catalytic amount of glacial acetic acid provides the perfect thermodynamic environment. Ethanol dissolves both the non-polar enone and the polar hydrazine, while the catalytic acid lowers the activation energy for the initial nucleophilic attack without acting as an acylating agent.

Experimental Protocol: Self-Validating Workflow

The following step-by-step methodology is designed as a self-validating system. In-process controls (like TLC) ensure that the chemist can verify the success of each phase before proceeding.

Reagents and Equipment

• Precursor: 1-(4-Fluorophenyl)but-2-en-1-one (10 mmol, 1.64 g)

• Nucleophile: Hydrazine hydrate (80% aqueous, 15 mmol, ~0.75 mL)

• Solvent/Catalyst: Absolute Ethanol (20 mL) / Glacial Acetic Acid (0.5 mL)

• Equipment: 50 mL round-bottom flask, reflux condenser, magnetic stirrer, oil bath, TLC plates (Silica gel 60 F254).

Step-by-Step Methodology

• Reaction Assembly: In a clean, dry 50 mL round-bottom flask, dissolve 1.64 g of 1-(4-fluorophenyl)but-2-en-1-one in 20 mL of absolute ethanol.

  • Validation: The solution should be clear. Spot this starting material on a TLC plate (Hexane:EtOAc 7:3) as the reference standard ( Rf​≈0.6 ).

• Nucleophile Addition: Dropwise, add 0.75 mL of hydrazine hydrate to the stirring solution.

  • Caution: Hydrazine is highly toxic and reactive; perform this in a fume hood.

• Acidification: Add 0.5 mL of glacial acetic acid. This catalytic addition will slightly lower the pH, priming the carbonyl oxygen for attack.

• Reflux: Attach a reflux condenser and lower the flask into an oil bath pre-heated to 90°C. Reflux the mixture (internal temp ~78°C) for 4 to 5 hours.

• In-Process Monitoring (TLC): After 4 hours, perform a TLC check.

  • Validation: The reaction is complete when the UV-active starting material spot ( Rf​≈0.6 ) completely disappears, replaced by a new, more polar UV-active spot ( Rf​≈0.3 ) corresponding to the NH-pyrazoline.

• Quenching & Precipitation: Remove the flask from heat and allow it to cool to room temperature. Pour the mixture slowly into 100 mL of crushed ice-water under vigorous stirring.

  • Causality: The sudden drop in temperature and shift to a highly aqueous environment drastically reduces the solubility of the organic pyrazoline, forcing it to precipitate as a solid, while unreacted hydrazine and acetic acid remain dissolved in the aqueous phase.

• Isolation: Collect the precipitated solid via vacuum filtration using a Büchner funnel. Wash the filter cake with 2 x 10 mL of ice-cold distilled water to remove residual acid.

• Purification: Recrystallize the crude solid from hot ethanol.

  • Validation: Determine the melting point of the dried crystals. A sharp melting point range (typically within 1-2°C) validates the high purity of the synthesized 3-(4-fluorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole.

Caption: Step-by-step experimental workflow for the synthesis and isolation of pyrazoline derivatives.

References

• Tiwari, A., Bendi, A., & Bhathiwal, A. S. (2021). An Overview on Synthesis and Biological Activity of Chalcone Derived Pyrazolines. ChemistrySelect.[Link]

• Becerra, D., Abonia, R., & Castillo, J.-C. (2022). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Molecules.[Link]

• Singh, S., Prabhash, M., Kumar, P., & Farooqui, N. A. (2024). Design and Synthesis of Pyrazoline Derivatives as Anti-inflammatory Agents. International Journal for Multidisciplinary Research (IJFMR).[Link]

Catalytic epoxidation methods for 1-(4-Fluorophenyl)but-2-en-1-one

Application Note: Catalytic Epoxidation Methods for 1-(4-Fluorophenyl)but-2-en-1-one

Executive Summary & Scientific Context

1-(4-Fluorophenyl)but-2-en-1-one is a highly versatile α,β -unsaturated ketone (enone) characterized by a fluorinated aromatic ring and a β -methyl substituted alkene. In drug development, fluorinated enones are critical building blocks; the fluorine atom enhances metabolic stability and lipophilicity, while the enone moiety serves as a precursor for bioactive pyrazoles, isoxazoles, and chiral 1,2-diols.

Standard electrophilic epoxidation methods (e.g., using m-CPBA) fail for α,β -unsaturated ketones. The electron-withdrawing nature of the carbonyl group depletes the alkene's electron density, rendering it resistant to electrophiles. Consequently, nucleophilic epoxidation using hydrogen peroxide (H₂O₂) or tert-butyl hydroperoxide (TBHP) under catalytic basic or chiral conditions is the mandatory synthetic paradigm[1].

Mechanistic Causality: The Nucleophilic Epoxidation Paradigm

The catalytic epoxidation of 1-(4-fluorophenyl)but-2-en-1-one proceeds via a Weitz-Scheffer-type mechanism, governed by strict electronic and steric parameters:

• Initiation: A base or metal-ligand complex deprotonates H₂O₂ to generate the highly nucleophilic hydroperoxide anion (HOO⁻)[1].

• Michael Addition: The HOO⁻ attacks the β -carbon (C3) of the enone. Causality: The electron-withdrawing 4-fluorobenzoyl group stabilizes the resulting enolate intermediate, driving the reaction forward. However, the β -methyl group introduces steric hindrance, which can reduce the initial rate of nucleophilic attack compared to unsubstituted chalcones.

• Ring Closure: Intramolecular nucleophilic substitution occurs as the enolate oxygen collapses, displacing the hydroxide ion (OH⁻) and sealing the oxirane ring.

Mechanistic pathway of nucleophilic Weitz-Scheffer epoxidation for α,β-unsaturated ketones.

Experimental Methodologies & Protocols

Protocol A: Heterogeneous Epoxidation using Basic Hydrotalcites (Green Scale-Up)

Hydrotalcites (Mg-Al layered double hydroxides) act as solid bases, providing a self-validating, environmentally benign system. Causality: The surface basicity generates HOO⁻ without requiring homogeneous alkaline conditions, thereby preventing base-catalyzed degradation (e.g., aldol condensation side-reactions) of the enone[1].

Materials:

• 1-(4-Fluorophenyl)but-2-en-1-one (10 mmol)

• Mg-Al Hydrotalcite (calcined, 0.5 g)

• 30% Aqueous H₂O₂ (30 mmol)

• Methanol (20 mL)

Step-by-Step Procedure:

• Substrate Preparation: Dissolve 10 mmol of 1-(4-fluorophenyl)but-2-en-1-one in 20 mL of methanol in a 50 mL round-bottom flask. Methanol ensures complete solvation of the organic substrate while remaining miscible with aqueous peroxide.

• Catalyst Addition: Add 0.5 g of finely powdered, calcined Mg-Al hydrotalcite. Stir the suspension and heat to 40 °C[1].

• Oxidant Addition: Dropwise add 30% H₂O₂ (30 mmol) over 15 minutes. Causality: Dropwise addition prevents thermal runaway and minimizes the disproportionation of H₂O₂ into O₂ and H₂O.

• Reaction Monitoring: Stir for 4-6 hours. Monitor conversion via TLC (Hexane:EtOAc 4:1) or HPLC.

• Recovery: Filter the mixture to recover the solid hydrotalcite catalyst (which can be washed with methanol, dried, and reused without loss of activity)[1].

• Quenching & Extraction: Treat the filtrate with saturated aqueous Na₂S₂O₃ to neutralize residual peroxides (a critical self-validating safety step). Extract with EtOAc, dry over MgSO₄, and concentrate in vacuo.

Protocol B: Asymmetric Organocatalytic Epoxidation

For drug development, enantiopure epoxides are often required. Chiral catalysts, such as cinchona alkaloid-derived phase-transfer catalysts (PTCs) or chiral polybinaphthyl zinc complexes, induce high enantioselectivity by shielding one face of the enone during the hydroperoxide attack[2][3].

Materials:

• 1-(4-Fluorophenyl)but-2-en-1-one (1.0 mmol)

• Chiral Catalyst (e.g., Polybinaphthyl zinc complex, 5-10 mol%)

• Oxidant: TBHP (1.5 mmol, 5.5 M in decane)

• Solvent: Anhydrous Dichloromethane (DCM) or Toluene (5 mL)

Step-by-Step Procedure:

• Complexation: Dissolve the chiral catalyst (10 mol%) and 1-(4-fluorophenyl)but-2-en-1-one (1.0 mmol) in 5 mL of anhydrous DCM at 0 °C[2].

• Oxidation: Slowly add TBHP (1.5 mmol). Causality: Maintaining lower temperatures (0 °C to -20 °C) maximizes enantiomeric excess (ee%) by rigidifying the transition state geometry and preventing non-selective background oxidation.

• Reaction: Stir at 0 °C for 12-24 hours until complete consumption of the enone is observed via chiral HPLC.

• Quenching: Quench the reaction with 10% aqueous Na₂SO₃.

• Purification: Extract with DCM, concentrate the organic layer, and purify via flash column chromatography to yield the chiral α,β -epoxy ketone.

Step-by-step experimental workflow for the catalytic epoxidation of α,β-unsaturated ketones.

Quantitative Data Presentation

The following table summarizes the expected performance metrics of different catalytic systems for the epoxidation of β -substituted α,β -unsaturated ketones based on established literature precedents[1][2][3].

Methodology	Catalyst	Oxidant	Yield (%)	Enantiomeric Excess (ee %)	Reaction Time	Scalability
Homogeneous Base	NaOH (aq)	30% H₂O₂	75 - 85%	N/A (Racemic)	2 - 4 h	High
Heterogeneous Base	Mg-Al Hydrotalcite	30% H₂O₂	88 - 95%	N/A (Racemic)	4 - 6 h	Very High
Asymmetric (Metal)	Polybinaphthyl Zn	TBHP	80 - 95%	75 - 85%	12 - 24 h	Moderate
Asymmetric (Organo)	Cinchona Alkaloid PTC	30% H₂O₂	85 - 92%	80 - 90%	18 - 36 h	Moderate

References

• Epoxidation of alpha,beta-unsaturated ketones using hydrogen peroxide in the presence of basic hydrotalcite catalysts Source: PubMed (Journal of Organic Chemistry) URL:[Link]

• Asymmetric Epoxidation of α,β-Unsaturated Ketones Catalyzed by Chiral Polybinaphthyl Zinc Complexes Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link]

• Catalytic enantioselective peroxidation of alpha,beta-unsaturated ketones Source: PubMed - NIH URL:[Link]

Sources

• 1. Epoxidation of alpha,beta-unsaturated ketones using hydrogen peroxide in the presence of basic hydrotalcite catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Catalytic enantioselective peroxidation of alpha,beta-unsaturated ketones - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Cross-Coupling Strategies for 1-(4-Fluorophenyl)but-2-en-1-one: Application Notes & Protocols

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Document Type: Technical Application Note & Laboratory Protocol

Executive Summary & Molecular Profiling

In modern drug discovery and complex molecule synthesis, 1-(4-fluorophenyl)but-2-en-1-one (also known as 4'-fluorocrotonophenone) serves as a highly versatile bifunctional building block. As a Senior Application Scientist, I approach this molecule not just as a substrate, but as a programmable scaffold. Its architecture presents two distinct, orthogonal reactive sites:

• The α,β -Unsaturated Ketone (Enone): A classic Michael acceptor primed for transition-metal-catalyzed conjugate additions and oxidative olefin functionalizations.

• The 4-Fluorophenyl Moiety: A highly stable fluoroarene that, under specialized catalytic conditions, can undergo C–F bond activation for late-stage diversification.

Understanding the electronic and steric interplay between these sites is critical. The protocols detailed below are designed as self-validating workflows, ensuring that chemoselectivity is maintained and that each mechanistic step is driven by deliberate experimental choices.

Figure 1: Dual reactivity profile of 1-(4-Fluorophenyl)but-2-en-1-one highlighting reaction pathways.

Rhodium-Catalyzed Asymmetric Conjugate Addition (Hayashi-Miyaura)

Mechanistic Causality & Expert Insights

The asymmetric 1,4-addition of arylboronic acids to enones is a cornerstone of enantioselective C–C bond formation. We specifically select a Rh(I) catalyst over Cu(I) because Rh(I) strictly avoids 1,2-addition to the carbonyl, ensuring complete regioselectivity. The addition of exactly 10% water by volume to the dioxane solvent system is not arbitrary; it is a critical mechanistic requirement. Water accelerates the protonation of the intermediate oxa- π -allyl rhodium(I) complex. Without sufficient water, the catalytic cycle stalls, and the intermediate may undergo competitive β -hydride elimination, leading to unwanted Heck-type byproducts .

Figure 2: Rhodium-catalyzed asymmetric 1,4-conjugate addition catalytic cycle.

Self-Validating Protocol

• Catalyst Pre-activation: In an argon-filled glovebox, charge a Schlenk flask with [Rh(acac)(C2​H4​)2​] (3.0 mol%) and (S)-BINAP (3.3 mol%). Dissolve in 2.0 mL of degassed 1,4-dioxane. Stir at room temperature for 15 minutes until the solution turns a deep, homogeneous orange, confirming ligand exchange.

• Substrate Addition: Add 1-(4-fluorophenyl)but-2-en-1-one (1.0 mmol, 1.0 equiv) and phenylboronic acid (1.5 mmol, 1.5 equiv) to the flask.

• Hydrolysis Initiation: Inject 0.2 mL of degassed deionized water. Note: The biphasic nature of the mixture will resolve upon heating.

• Reaction Execution: Seal the flask and heat to 100 °C for 5 hours.

• Validation Checkpoint: Remove a 10 µL aliquot, dilute in EtOAc, and analyze via TLC (Hexanes:EtOAc 4:1). The disappearance of the UV-active enone starting material ( Rf​≈0.4 ) and appearance of a new spot ( Rf​≈0.35 ) confirms reaction completion.

• Workup: Cool to room temperature, dilute with EtOAc (10 mL), and wash with saturated aqueous NaHCO3​ . Dry the organic layer over anhydrous Na2​SO4​ , concentrate, and purify via flash chromatography.

Palladium-Catalyzed Mizoroki-Heck Reaction

Mechanistic Causality & Expert Insights

The enone double bond is highly electron-deficient, making it an excellent acceptor for the Pd(II)-aryl species generated after the oxidative addition of an aryl halide. Regioselectivity is governed by electronic factors; migratory insertion occurs exclusively at the β -carbon. The choice of base (triethylamine) is critical here—it serves to neutralize the HX generated during the β -hydride elimination step, preventing catalyst poisoning and shifting the equilibrium toward the functionalized olefin .

Self-Validating Protocol

• Reaction Assembly: To an oven-dried 10 mL vial equipped with a magnetic stir bar, add 1-(4-fluorophenyl)but-2-en-1-one (1.0 mmol), iodobenzene (1.2 mmol), Pd(OAc)2​ (5.0 mol%), and PPh3​ (10.0 mol%).

• Solvent & Base: Add 3.0 mL of anhydrous DMF followed by Et3​N (2.0 mmol). Purge the vial with a stream of dry nitrogen for 5 minutes.

• Heating: Stir the mixture at 80 °C for 12 hours. A color change to dark brown/black indicates the formation of Pd nanoparticles, a normal resting state post-catalysis.

• Validation Checkpoint: GC-MS analysis of a filtered aliquot should reveal the product mass ( m/z corresponding to the arylated enone) with complete E-stereoselectivity, driven by the steric bulk minimizing A-1,3 strain during elimination.

• Workup: Quench with water (5 mL), extract with diethyl ether ( 3×10 mL), wash the combined organics with brine to remove DMF, dry over MgSO4​ , and concentrate for purification.

Nickel-Catalyzed Defluorinative Cross-Coupling

Mechanistic Causality & Expert Insights

Activating the C–F bond of the 4-fluorophenyl group requires overcoming a massive bond dissociation energy ( ≈115 kcal/mol). We utilize Ni(cod)2​ paired with an electron-rich, sterically demanding ligand such as PCy3​ . The strong σ -donation from the phosphine increases the electron density at the Ni(0) center, facilitating the challenging oxidative addition into the C–F bond. To prevent competitive 1,4-addition of the transmetalating agent to the enone moiety, milder arylboronic esters are preferred over highly reactive Grignard reagents .

Figure 3: Nickel-catalyzed defluorinative cross-coupling via C-F bond activation.

Self-Validating Protocol

• Strict Anaerobic Setup: In a glovebox, combine Ni(cod)2​ (10 mol%), PCy3​ (20 mol%), and anhydrous K3​PO4​ (2.0 equiv) in a pressure tube.

• Substrate Addition: Add 1-(4-fluorophenyl)but-2-en-1-one (0.5 mmol) and the desired arylboronic acid pinacol ester (0.75 mmol).

• Solvent Addition: Suspend the mixture in 2.0 mL of anhydrous toluene. Seal the tube securely.

• Reaction Execution: Heat the mixture at 100 °C for 24 hours.

• Validation Checkpoint: 19F NMR of a crude aliquot should show the complete disappearance of the aryl fluoride signal ( ≈−108 ppm), validating successful C–F activation.

• Workup: Filter the crude mixture through a short pad of Celite, eluting with EtOAc. Concentrate the filtrate and purify via silica gel chromatography.

Quantitative Data Summary

The table below summarizes the expected quantitative outcomes and critical parameters for the three cross-coupling methodologies applied to 1-(4-fluorophenyl)but-2-en-1-one.

Reaction Type	Target Moiety	Optimal Catalyst System	Typical Yield	Selectivity / ee	Key Additive
Asymmetric 1,4-Addition	Enone (C=C)	[Rh(acac)(C2​H4​)2​] / (S)-BINAP	85–95%	>95% ee	H2​O (Proton source)
Mizoroki-Heck Coupling	Enone (C=C)	Pd(OAc)2​ / PPh3​	75–88%	Complete E-selectivity	Et3​N (Acid scavenger)
Defluorinative Suzuki	Fluoroarene (C–F)	Ni(cod)2​ / PCy3​	60–75%	Chemoselective (C–F)	K3​PO4​ (Base)

References

• Hayashi, T.; Yamasaki, K. "Rhodium-Catalyzed Asymmetric 1,4-Addition and Its Related Asymmetric Reactions." Chemical Reviews, 2003.[Link]

• Oestreich, M. et al. "Palladium-Catalyzed Intermolecular Acylative Heck Reactions with Imides as Acyl Electrophiles." Journal of Organic Chemistry, 2021.[Link]

• Tobisu, M.; Chatani, N. "Ni/Cu-Catalyzed Defluoroborylation of Fluoroarenes for Diverse C–F Bond Functionalizations." Journal of the American Chemical Society, 2015.[Link]

Application Note: Scale-Up Batch Synthesis of 1-(4-Fluorophenyl)but-2-en-1-one

Strategic Context & Synthetic Rationale

The compound 1-(4-fluorophenyl)but-2-en-1-one (often referred to as 4-fluorocrotonophenone) is a highly versatile α,β -unsaturated ketone. It serves as a critical Michael acceptor and electrophilic building block in the development of heterocyclic active pharmaceutical ingredients (APIs), including pyrazolines, isoxazoles, and cardiotonic Enoximone analogues [4].

When scaling this synthesis from the bench to a pilot-plant environment (e.g., 50 L batch), the primary synthetic route relies on the Friedel-Crafts acylation of fluorobenzene[1] with crotonyl chloride [2]. While fluorobenzene is deactivated relative to benzene, the fluorine atom is an ortho/para director. The para-position is heavily favored due to the steric bulk of the incoming acylium ion and the resonance stabilization provided by the fluorine atom's lone pairs [3].

Mechanistic Insights & Causality

In a standard Friedel-Crafts acylation, exactly one equivalent of a Lewis acid (such as AlCl3​ ) is consumed by complexation with the resulting ketone product. Therefore, a stoichiometric excess (typically 1.15 eq) of AlCl3​ is required to drive the reaction to completion [3]. A critical challenge in this specific acylation is the presence of the alkene moiety in crotonyl chloride. To prevent unwanted side reactions—such as the Nazarov cyclization, alkene polymerization, or competitive Friedel-Crafts alkylation—the reaction must be strictly maintained at low temperatures (0–5 °C) during the electrophile dosing phase.

Scale-up workflow for the Friedel-Crafts acylation of fluorobenzene.

Stoichiometry and Thermodynamic Parameters

The following parameters are optimized for a 25.0 mol scale reaction in a 50 L glass-lined reactor. Dichloromethane (DCM) is selected as the solvent due to its inertness to Friedel-Crafts conditions and its excellent capacity to dissolve the intermediate AlCl3​ -ketone complex, thereby preventing the reaction mass from seizing.

Reagent / Material	MW ( g/mol )	Equivalents	Mass (kg)	Volume (L)	Function
Fluorobenzene	96.10	1.00	2.40	2.34	Substrate
Crotonyl Chloride	104.53	1.05	2.74	2.51	Acylating Agent
Aluminum Chloride	133.34	1.15	3.83	N/A	Lewis Acid Catalyst
Dichloromethane	84.93	N/A	26.50	20.00	Reaction Solvent

Detailed Experimental Protocol (50 L Batch Scale)

Trustworthiness & Safety Note: This protocol forms a self-validating system. In-process controls (IPCs) via HPLC are mandated before proceeding to the quench phase to ensure unreacted acylating agent does not complicate the workup.

Step 1: Reactor Preparation & Catalyst Loading

• Purge a clean, dry 50 L glass-lined reactor with nitrogen for 15 minutes to ensure an anhydrous atmosphere.

• Charge 20.0 L of anhydrous dichloromethane (DCM) into the reactor.

• Initiate overhead stirring at 150 RPM.

• Carefully charge 3.83 kg of anhydrous AlCl3​ through a solid-addition funnel.

  • Causality: AlCl3​ is highly hygroscopic; exposure to ambient moisture will generate HCl gas and deactivate the catalyst.

Step 2: Substrate Addition & Cooling

• Charge 2.40 kg of fluorobenzene into the reactor.

• Engage the reactor's jacket cooling system (using a glycol/water chiller) to bring the internal temperature of the suspension down to 0–5 °C .

Step 3: Electrophile Dosing (Critical Phase)

• Load 2.74 kg of crotonyl chloride into a sealed dosing vessel.

• Begin dosing the crotonyl chloride into the reactor at a rate of approximately 15–20 mL/min.

• Causality: The formation of the acylium ion and subsequent aromatic substitution is highly exothermic. The dosing rate must be dynamically adjusted to ensure the internal temperature never exceeds 10 °C . Exceeding this threshold significantly increases the risk of alkene polymerization and polyacylation.

Step 4: Maturation & In-Process Control (IPC)

• Once dosing is complete, maintain the jacket temperature to hold the internal reaction mass at 5–10 °C for 2 hours.

• Pull a 1 mL aliquot, quench it in 5 mL of cold water/acetonitrile, and analyze via HPLC.

• Validation: Proceed to the next step only when the IPC indicates ≥ 98% consumption of fluorobenzene.

Step 5: Quenching & Phase Separation

• Prepare a secondary 100 L quench vessel containing 20 kg of crushed ice and 2.0 L of concentrated aqueous HCl (37%).

• Slowly transfer the active reaction mass from the 50 L reactor into the quench vessel under vigorous stirring.

• Causality: The addition of concentrated HCl is critical. It prevents the precipitation of insoluble aluminum hydroxide ( Al(OH)3​ ) emulsions, which would otherwise trap the product and make phase separation impossible.

• Allow the mixture to settle for 30 minutes. Separate the lower organic (DCM) phase.

• Wash the organic phase sequentially with 10 L of 10% aqueous NaHCO3​ (to neutralize residual acid) and 10 L of saturated brine.

Step 6: Isolation & Crystallization

• Transfer the washed organic phase to a rotary evaporator or distillation setup.

• Concentrate the DCM under reduced pressure (approx. 300 mbar) at 35 °C until the volume is reduced by 80%.

• Perform a solvent swap by slowly adding 10 L of heptane while continuing distillation until the internal temperature reaches 65 °C (indicating complete removal of DCM).

• Cool the heptane solution to 0 °C at a rate of 10 °C/hour to induce crystallization.

• Filter the resulting pale-yellow crystals, wash with cold heptane, and dry in a vacuum oven at 40 °C to constant weight.

Analytical Validation Criteria

To verify the structural integrity and purity of the isolated 1-(4-fluorophenyl)but-2-en-1-one, the batch must be evaluated against the following analytical specifications.

Analytical Method	Expected Specification / Data
HPLC (UV at 254 nm)	≥ 98.5% (Area %), single major peak.
1 H NMR (400 MHz, CDCl3​ )	δ 7.98 (dd, J = 8.8, 5.4 Hz, 2H, Ar-H), 7.14 (t, J = 8.6 Hz, 2H, Ar-H), 7.08 (dq, J = 15.3, 6.9 Hz, 1H, -CH=CH -), 6.88 (dq, J = 15.3, 1.6 Hz, 1H, -CO-CH =), 1.98 (dd, J = 6.9, 1.6 Hz, 3H, -CH 3​ ).
13 C NMR (100 MHz, CDCl3​ )	δ 189.2 (C=O), 165.6 (d, J = 254 Hz, C-F), 145.1, 134.2, 131.1 (d, J = 9 Hz), 127.3, 115.6 (d, J = 22 Hz), 18.5.
Mass Spectrometry (ESI+)	m/z calculated for C10​H10​FO [M+H] + : 165.07; Found: 165.1.
Melting Point	42 – 44 °C

References

• Title: Fluorobenzene Compound Summary Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Crotonyl Chloride Compound Summary Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (7th Edition) Source: Wiley Online Library URL: [Link]

• Title: A simple synthesis of 4-aroyl-5-methyl-1H-imidazol-2(3H)-one derivatives (Enoximone analogues) from aryl methyl ketones via enaminones Source: ARKIVOC / ResearchGate URL: [Link]

Application Note: Utilizing 1-(4-Fluorophenyl)but-2-en-1-one as a Versatile Dielectrophilic Scaffold in Heterocyclic Drug Discovery

Introduction & Mechanistic Rationale

In modern drug discovery, the strategic incorporation of fluorine into heterocyclic pharmacophores is a proven methodology for enhancing metabolic stability, modulating lipophilicity, and improving target binding affinity. 1-(4-Fluorophenyl)but-2-en-1-one (also known as 4'-fluorocrotonophenone) serves as a highly versatile α,β -unsaturated ketone building block.

As a dielectrophile, this compound exhibits a dual-reactivity profile:

• 1,2-Addition: The carbonyl carbon is susceptible to direct nucleophilic attack, facilitating condensation reactions.

• 1,4-Conjugate Addition: The β -carbon acts as a potent Michael acceptor.

Expertise Insight: The para-fluoro substituent on the phenyl ring is not merely a structural placeholder. Electronically, its inductive electron-withdrawing effect (-I) lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the conjugated enone system, accelerating nucleophilic attack at the β -carbon compared to unfluorinated analogs. Pharmacokinetically, this fluorine atom blocks rapid cytochrome P450-mediated aromatic oxidation at the para position, a common metabolic liability in drug development.

Experimental Workflows & Methodologies

Protocol A: Synthesis of Fluorinated Pyrazoline Pharmacophores via Cyclocondensation

Pyrazoles and pyrazolines are ubiquitous motifs in kinase inhibitors (e.g., crizotinib) and anti-inflammatory agents. Reacting 1-(4-Fluorophenyl)but-2-en-1-one with hydrazine derivatives yields 3-(4-fluorophenyl)-5-methyl-4,5-dihydro-1H-pyrazoles.

Causality in Experimental Design: Ethanol is selected as the solvent because its protic nature facilitates the initial formation of the hydrazone intermediate via hydrogen bonding to the carbonyl oxygen. Subsequent intramolecular cyclization occurs via a 5-exo-trig mechanism. The reaction is thermodynamically driven by the formation of the stable 5-membered pyrazoline ring.

Step-by-Step Methodology:

• Preparation: In a 50 mL round-bottom flask, dissolve 1-(4-Fluorophenyl)but-2-en-1-one (10 mmol, 1.64 g) in 20 mL of absolute ethanol.

• Addition: Add hydrazine hydrate (15 mmol, 0.75 g) dropwise at room temperature while stirring.

• Cyclocondensation: Attach a reflux condenser and heat the mixture to 78°C (reflux) for 4–6 hours.

• Self-Validating Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) using a 7:3 Hexanes/Ethyl Acetate system. The starting enone is highly UV-active and stains immediately with KMnO₄ due to the alkene. The product pyrazoline will exhibit a lower Rf​ value and reduced KMnO₄ reactivity, providing visual confirmation of alkene consumption.

• Isolation: Cool the mixture to room temperature and pour it into 50 mL of crushed ice water. Filter the resulting precipitate under vacuum and wash with cold water.

• Purification: Recrystallize from hot ethanol to yield the pure pyrazoline derivative.

Caption: Workflow for the cyclocondensation of 1-(4-Fluorophenyl)but-2-en-1-one into pyrazolines.

Protocol B: Halogen-Bond Catalyzed Michael Addition of Indoles

Recent advances in organocatalysis have demonstrated that halogen bonding (XB) is a powerful tool for activating α,β -unsaturated ketones like crotonophenones[1]. According to comprehensive reviews, bidentate halogen bond donors can effectively catalyze the 1,4-addition of indoles to trans-crotonophenones[1]. Theoretical perspectives further validate that the XB-donor lowers the LUMO of the enone without the destructive side-reactions typical of Brønsted acids[2]. Recent methodologies also highlight the use of iodopyridinium-based catalysts to balance activity and stability in these halogen-bonding frameworks[3].

Causality in Experimental Design: Traditional Brønsted or Lewis acid catalysts often lead to side reactions, such as the dimerization of indole or the polymerization of the enone. By utilizing a bidentate halogen bond donor, the catalyst non-covalently coordinates to the carbonyl oxygen. This highly directional interaction selectively activates the enone for C3-attack by the indole, maintaining a neutral bulk pH and preserving sensitive functional groups.

Step-by-Step Methodology:

• Preparation: In an oven-dried vial under a nitrogen atmosphere, combine 1-(4-Fluorophenyl)but-2-en-1-one (0.5 mmol) and indole (0.6 mmol).

• Catalyst Addition: Add a bidentate iodopyridinium-based XB catalyst (10 mol%) dissolved in 2 mL of anhydrous dichloromethane (DCM).

• Reaction: Stir the mixture at room temperature for 12–24 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO₃, extract with DCM (3 x 5 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Hexanes/EtOAc) to isolate the 3-alkylated indole adduct.

Caption: Halogen-bond catalyzed Michael addition pathway for 1-(4-Fluorophenyl)but-2-en-1-one.

Related Synthetic Pathways: Enaminone Derivatives

In parallel workflows, the related building block 1-(4-fluorophenyl)ethanone can be reacted with dimethylformamide dimethyl acetal (DMF-DMA) to yield the enaminone (E)-3-(dimethylamino)-1-(4-fluorophenyl)but-2-en-1-one. This intermediate is pivotal for synthesizing complex fused heterocycles, such as Enoximone analogues, demonstrating the broader utility of the fluorinated crotonophenone scaffold in targeting phosphodiesterase (PDE) enzymes[4].

Quantitative Data & Validation

Table 1: Optimization of Halogen-Bond Catalyzed Michael Addition Self-validating data demonstrating the necessity of the bidentate XB donor.

Catalyst System	Solvent	Time (h)	Isolated Yield (%)	Mechanistic Observation / Causality
None (Control)	DCM	24	< 5	Uncatalyzed reaction is kinetically unfavorable at RT.
Monodentate XB	DCM	24	45	Weak activation of the carbonyl oxygen; insufficient LUMO lowering.
Bidentate XB (Iodopyridinium)	DCM	12	92	Synergistic dual-coordination lowers LUMO effectively.
Bidentate XB (Iodopyridinium)	MeOH	24	15	Protic solvent outcompetes catalyst for hydrogen/halogen bonding.

Table 2: Substrate Scope for Pyrazoline Cyclocondensation (Protocol A)

Hydrazine Derivative	Target Pharmacophore	Yield (%)	Purity (LC-MS)
Hydrazine hydrate	3-(4-Fluorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole	88	>98%
Phenylhydrazine	1-Phenyl-3-(4-fluorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole	82	>95%
4-Chlorophenylhydrazine	1-(4-Chlorophenyl)-3-(4-fluorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole	79	>96%

References

• Title: Catalysis of Organic Reactions through Halogen Bonding Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: Application of Halogen Bonding to Organocatalysis: A Theoretical Perspective Source: Catalysts (MDPI) URL: [Link]

• Title: Balancing Activity and Stability in Halogen-Bonding Catalysis: Iodopyridinium-Catalyzed One-Pot Synthesis of 2,3-Dihydropyridinones Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: A simple synthesis of 4-aroyl-5-methyl-1H-imidazol-2(3H)-one derivatives (Enoxymone analogues) from aryl methyl ketones via enaminones Source: ARKIVOC (via ResearchGate) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Note: Regioselective Reduction of 1-(4-Fluorophenyl)but-2-en-1-one

Document Type: Technical Application Note & Standard Operating Protocols Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Introduction & Mechanistic Rationale

In the development of active pharmaceutical ingredients (APIs), controlling the regioselectivity of reductions in α,β -unsaturated ketones (enones) is a critical synthetic node. The substrate 1-(4-fluorophenyl)but-2-en-1-one presents a classic chemoselectivity challenge: it possesses both an electrophilic carbonyl carbon and a conjugated β -carbon.

Standard reductions using sodium borohydride (NaBH₄) alone often yield an unpredictable mixture of the allylic alcohol (1,2-reduction) and the saturated ketone (1,4-reduction). As a Senior Application Scientist, I approach this challenge through the lens of Hard-Soft Acid-Base (HSAB) theory . By tuning the "hardness" or "softness" of the hydride source, we can deterministically route the reaction to either the 1,2- or 1,4-reduction product.

Caption: Divergent regioselective reduction pathways of 1-(4-Fluorophenyl)but-2-en-1-one.

Pathway 1: 1,2-Reduction via the Luche Protocol

To synthesize the allylic alcohol, (E)-1-(4-fluorophenyl)but-2-en-1-ol , we employ the [1].

Causality & Mechanistic Insights

Adding Cerium(III) chloride heptahydrate (CeCl₃·7H₂O) alters the reaction mechanics fundamentally. Ce³⁺ acts as a localized Lewis acid, coordinating with the methanol solvent to increase its acidity, which in turn protonates the carbonyl oxygen, increasing the "hardness" of the carbonyl carbon[2]. Simultaneously, NaBH₄ reacts with the activated methanol to form sodium methoxyborohydrides (e.g., NaBH(OMe)₃)[3]. These alkoxy-substituted borohydrides are highly electronegative ("hard") nucleophiles that exclusively attack the "hard" protonated carbonyl carbon, completely suppressing the 1,4-conjugate addition[4].

Caption: Mechanistic workflow of the Luche reduction driven by HSAB principles.

Standard Operating Protocol: Luche Reduction

Self-Validating Note: The generation of hydrogen gas upon NaBH₄ addition is a visual confirmation of methoxyborohydride formation.

• Substrate Solvation: In a 100 mL round-bottom flask, dissolve 1-(4-fluorophenyl)but-2-en-1-one (10.0 mmol, 1.64 g) and CeCl₃·7H₂O (10.0 mmol, 3.73 g) in 30 mL of anhydrous methanol.

• Thermal Control: Submerge the flask in an ice-water bath and allow the mixture to equilibrate to 0 °C for 10 minutes.

• Reductant Addition: Slowly add NaBH₄ (10.0 mmol, 378 mg) portion-wise over 5-10 minutes. Caution: Vigorous effervescence (H₂ gas) will occur.

• Reaction Maturation: Stir the reaction at 0 °C for 15 minutes. Monitor via TLC (Hexanes:EtOAc 4:1). The starting enone is highly UV-active; the product will show a distinct polarity shift.

• Quench & Isolation: Quench the reaction by carefully adding 10 mL of distilled water, followed by 5 mL of 1M HCl to break up cerium emulsions. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the pure allylic alcohol.

Pathway 2: 1,4-Conjugate Reduction via Stryker's Reagent

To synthesize the saturated ketone, 1-(4-fluorophenyl)butan-1-one , we utilize ([(PPh₃)CuH]₆)[5].

Causality & Mechanistic Insights

To bypass the highly reactive carbonyl group, we require a "soft" nucleophile. The hexameric copper(I) hydride cluster delivers a soft hydride that selectively undergoes conjugate addition at the softer β -carbon of the alkene[6]. To make this process catalytic and highly efficient, we introduce a stoichiometric silane (e.g., phenylsilane, PhSiH₃). The initial hydride transfer generates a copper enolate. The silane then intercepts this enolate, forming a stable silyl enol ether and regenerating the active Cu-H catalyst[7]. Subsequent aqueous acidic workup hydrolyzes the silyl enol ether to the desired saturated ketone.

Standard Operating Protocol: Catalytic Stryker Reduction

Self-Validating Note: Stryker's reagent is a brick-red solid. A persistent red/orange hue in the solution indicates an active catalytic cycle. Turning black indicates catalyst decomposition (oxidation or aggregation).

• Inert Preparation: Flame-dry a 50 mL Schlenk flask and purge with Argon. Stryker's reagent is strictly air-sensitive.

• Catalyst & Substrate Loading: Inside a glovebox or via standard Schlenk techniques, add[(PPh₃)CuH]₆ (0.05 mmol, 5 mol% Cu, ~98 mg) and 1-(4-fluorophenyl)but-2-en-1-one (10.0 mmol, 1.64 g).

• Solvation: Inject 20 mL of anhydrous, degassed toluene. Stir to achieve a homogenous brick-red/orange solution.

• Hydride Delivery: Dropwise, inject Phenylsilane (PhSiH₃) (12.0 mmol, 1.48 mL) via syringe. Stir the reaction at room temperature for 2-4 hours under Argon.

• Silyl Enol Ether Hydrolysis: Once TLC indicates complete consumption of the enone, quench the reaction by adding 10 mL of 1M HCl (or TBAF if utilizing bulkier silanes) and stir vigorously for 30 minutes to hydrolyze the intermediate silyl enol ether.

• Isolation: Dilute with Diethyl Ether (30 mL). Separate the layers, wash the organic phase with saturated NaHCO₃, then brine. Dry over MgSO₄, filter, and concentrate. Purify via flash chromatography to yield the saturated ketone.

Comparative Quantitative Data

To streamline process selection, the following table summarizes the critical parameters, mechanistic drivers, and expected outcomes for both protocols.

Parameter	1,2-Reduction (Luche Protocol)	1,4-Reduction (Stryker Protocol)
Reagents	NaBH₄, CeCl₃·7H₂O, MeOH	[(PPh₃)CuH]₆ (cat.), PhSiH₃, Toluene
Active Nucleophile	NaBH(OMe)₃ (Hard Hydride)	LₙCu-H (Soft Hydride)
Target Electrophile	Carbonyl Carbon (Hard)	β -Carbon (Soft)
Primary Product	(E)-1-(4-fluorophenyl)but-2-en-1-ol	1-(4-fluorophenyl)butan-1-one
Typical Yield	> 95%	85 - 92%
Reaction Temperature	0 °C	Room Temperature
Atmosphere	Ambient (Fume Hood)	Strict Inert (Argon/Nitrogen)

References

• Luche, J.-L. "Lanthanides in Organic Chemistry. 1. Selective 1,2 Reductions of Conjugated Ketones." Journal of the American Chemical Society, 1978.[Link]

• Mahoney, W. S.; Brestensky, D. M.; Stryker, J. M. "Selective hydride-mediated conjugate reduction of α,β-unsaturated carbonyl compounds using [(Ph3P)CuH]6." Journal of the American Chemical Society, 1988.[Link]

• "Luche reduction." Wikipedia, The Free Encyclopedia. [Link]

• "Stryker's reagent." Wikipedia, The Free Encyclopedia. [Link]

• Baker, B. A.; Bošković, Ž. V.; Lipshutz, B. H. "(BDP)CuH: A “Hot” Stryker's Reagent for Use in Achiral Conjugate Reductions." Organic Letters, 2008.[Link]

Sources

• 1. name-reaction.com [name-reaction.com]
• 2. Luche reduction - Wikipedia [en.wikipedia.org]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. Luche Reduction | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Stryker's reagent - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(4-Fluorophenyl)but-2-en-1-one

Welcome to the Technical Support Center. The synthesis of 1-(4-fluorophenyl)but-2-en-1-one (an α,β -unsaturated ketone) is a common requirement in drug development and materials science. However, researchers frequently encounter significant yield bottlenecks due to the highly reactive nature of the crotonyl moiety.

This guide provides authoritative troubleshooting, mechanistic causality, and self-validating protocols for the two primary synthetic routes: the direct Friedel-Crafts Acylation and the chemoselective Horner-Wadsworth-Emmons (HWE) Olefination .

Route A: Friedel-Crafts Acylation (The Direct Approach)

The most straightforward route involves the electrophilic aromatic substitution of fluorobenzene with crotonyl chloride, catalyzed by a Lewis acid (typically AlCl3​ ). While atom-economical, this route is notorious for side reactions[1].

Causality & Mechanism

The Lewis acid coordinates to the acyl chloride, generating an acylium ion that attacks the fluorobenzene ring. However, AlCl3​ also coordinates to the carbonyl oxygen of the newly formed 1-(4-fluorophenyl)but-2-en-1-one. This activation makes the β -carbon of the enone highly electrophilic. Consequently, unreacted fluorobenzene can undergo a conjugate addition (Michael addition) to the enone, forming a 1,4-bis-adduct (3-(4-fluorophenyl)-1-(4-fluorophenyl)butan-1-one). Furthermore, the unsaturated crotonyl tail is prone to cationic polymerization at elevated temperatures[2].

Troubleshooting & FAQs

Q: My reaction yield is stuck below 40%, and GC-MS shows a massive peak with a higher molecular weight. What is happening? A: You are observing the thermodynamic 1,4-bis-adduct caused by the Michael addition of fluorobenzene to your product. To prevent this, you must shift the reaction to kinetic control. Do not use fluorobenzene as the solvent. Instead, use a non-nucleophilic solvent like CS2​ or anhydrous dichloromethane (DCM), strictly limit the reaction temperature to 0 °C, and quench the reaction immediately after the acyl chloride is consumed.

Q: Upon adding AlCl3​ , my reaction mixture rapidly turned into a black, insoluble tar. How do I fix this? A: This indicates runaway cationic polymerization of the crotonyl chloride. This occurs when the Lewis acid is added too quickly, causing localized exothermic spikes. You must add the AlCl3​ in small portions over 30–45 minutes while maintaining vigorous stirring and external cooling.

Self-Validating Protocol: Optimized Friedel-Crafts Acylation

Adapted from established protocols for halogenated crotonophenones[2].

• Preparation: In an oven-dried, argon-flushed round-bottom flask, dissolve fluorobenzene (1.1 equiv) and crotonyl chloride (1.0 equiv) in anhydrous CS2​ or DCM (0.2 M concentration).

• Catalyst Addition: Cool the flask to 0 °C using an ice-water bath. Begin adding anhydrous AlCl3​ (1.2 equiv) in 5 equal portions over 40 minutes.

  • Validation Check: Upon each addition, the solution should turn pale yellow and evolve HCl gas. You can validate this by holding a piece of damp pH paper near the condenser outlet; it should immediately turn red. If no gas evolves, your AlCl3​ has likely hydrolyzed and must be replaced.

• Reaction Monitoring: Stir at 0 °C for 2 hours.

  • Validation Check: Perform a TLC (Hexanes:EtOAc 9:1). The crotonyl chloride spot (visualized with KMnO4​ ) should disappear, replaced by a strongly UV-active product spot. Do not let the reaction proceed beyond this point to avoid the Michael addition.

• Quenching: Carefully pour the mixture over crushed ice and 1M HCl .

  • Validation Check: The aluminum complexes will break down, and the organic layer should become clear. A persistent emulsion indicates incomplete quenching; add more 1M HCl until the layers separate cleanly.

• Isolation: Extract with DCM, wash with brine, dry over Na2​SO4​ , and concentrate under reduced pressure. Purify via silica gel chromatography.

Figure 1: Reaction pathways and competing side reactions in Friedel-Crafts acylation.

Route B: Horner-Wadsworth-Emmons (HWE) Olefination (The High-Yield Alternative)

For researchers requiring high yields and strict (E)-stereoselectivity, the HWE olefination is superior. It avoids the harsh Lewis acidic conditions that lead to polymerization and over-alkylation.

Causality & Mechanism

This route utilizes diethyl (2-(4-fluorophenyl)-2-oxoethyl)phosphonate. Deprotonation by a strong base forms a nucleophilic carbanion that attacks acetaldehyde[3]. The reaction proceeds through a four-membered oxaphosphetane intermediate. Because the elimination of the water-soluble phosphate salt is thermodynamically irreversible, the reaction is driven to completion. The steric bulk of the diethyl phosphate group strongly dictates a anti-periplanar transition state, yielding >95% of the (E)-alkene.

Troubleshooting & FAQs

Q: Acetaldehyde is highly volatile (b.p. 20 °C) and prone to self-condensation. How do I prevent it from reacting with itself before the HWE reaction occurs? A: Acetaldehyde readily forms paraldehyde or undergoes aldol condensation under basic conditions[3]. To prevent this, the phosphonate carbanion must be fully formed before the aldehyde is introduced. Furthermore, acetaldehyde must be chilled to 0 °C and added dropwise so that it is immediately consumed by the excess carbanion, keeping its steady-state concentration near zero.

Q: I am seeing a 70:30 mixture of E and Z isomers. How do I improve the (E)-selectivity? A: The (E)-selectivity in HWE reactions is highly dependent on the base and the counterion. Lithium bases (like n-BuLi or LDA) coordinate tightly to the oxaphosphetane, which can lower stereoselectivity. Switch to Sodium Hydride ( NaH ) or a mild amidine base like DBU in the presence of LiCl (Masamune-Roush conditions) to maximize the thermodynamic (E)-product.

Self-Validating Protocol: Optimized HWE Olefination

• Carbanion Formation: In a flame-dried flask under argon, dissolve diethyl (2-(4-fluorophenyl)-2-oxoethyl)phosphonate (1.0 equiv) in anhydrous THF (0.1 M). Cool to 0 °C. Add NaH (60% dispersion in mineral oil, 1.1 equiv) portion-wise.

  • Validation Check: Immediate effervescence ( H2​ gas) must occur. The solution will transition from clear to a pale yellow/orange homogeneous mixture over 30 minutes. If the solution remains cloudy and colorless, the NaH has degraded to NaOH and the reaction will fail.

• Aldehyde Addition: Pre-cool a syringe containing freshly distilled acetaldehyde (1.2 equiv) in THF. Add this solution dropwise over 15 minutes to the carbanion mixture at 0 °C.

  • Validation Check: The deep yellow color of the carbanion should gradually fade as it is consumed by the aldehyde.

• Completion & Workup: Allow the reaction to warm to room temperature and stir for 2 hours. Quench with saturated aqueous NH4​Cl .

  • Validation Check: The aqueous layer should test at pH ~6-7. The water-soluble diethyl phosphate byproduct will partition entirely into the aqueous layer, simplifying purification.

• Isolation: Extract with ethyl acetate, dry over MgSO4​ , and concentrate. The crude product is typically >90% pure (E)-1-(4-fluorophenyl)but-2-en-1-one.

Figure 2: Step-by-step workflow for the HWE olefination route.

Quantitative Route Comparison

Use the following table to determine which synthetic route best fits your laboratory's current constraints and scale-up requirements.

Metric	Route A: Friedel-Crafts Acylation	Route B: HWE Olefination
Typical Yield	30–45%	75–90%
Stereoselectivity	Moderate (Thermodynamic mixture)	Excellent (>95:5 E:Z)
Major Byproducts	1,4-Bis-adduct, Polymeric Tars	Water-soluble phosphate salts
Primary Reagent Cost	Low (Crotonyl chloride is inexpensive)	Moderate (Requires phosphonate synthesis)
Scalability	High (Requires strict exothermic control)	Moderate (Requires cryogenic handling of aldehyde)

References

• Preparative Organic Chemistry - Weygand and Hilgetag (Scribd). Details the foundational principles and side-reaction pathways (such as Michael additions) inherent in Friedel-Crafts acylations.1

• (E)-1-(4-Bromophenyl)but-2-en-1-one - PMC. Provides the baseline structural and synthetic protocol for the Friedel-Crafts acylation of halogenated benzenes with crotonyl chloride in carbon disulfide. 2

• Mechanistic Studies of the Lithium Enolate of 4-Fluoroacetophenone - ResearchGate. Discusses the reactivity, aggregation, and aldol-type condensation behaviors of 4-fluoroacetophenone derivatives and acetaldehyde. 3

Sources

• 1. scribd.com [scribd.com]
• 2. (E)-1-(4-Bromo­phen­yl)but-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Stabilization and Storage of 1-(4-Fluorophenyl)but-2-en-1-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the spontaneous degradation and polymerization of α,β-unsaturated carbonyl compounds.

1-(4-Fluorophenyl)but-2-en-1-one is a highly reactive enone. The electron-withdrawing nature of the carbonyl group, conjugated with the alkene and the 4-fluorophenyl ring, makes the β-carbon highly electrophilic. This structural feature is excellent for downstream Michael additions or cross-coupling reactions, but it also makes the monomer highly susceptible to radical-initiated chain growth and auto-polymerization during storage.

This guide provides field-proven, mechanistically grounded troubleshooting steps and self-validating protocols to ensure your compound remains stable on the shelf and pure in the reactor.

Part 1: Troubleshooting FAQs & Mechanistic Causality

Q1: I stored my 1-(4-Fluorophenyl)but-2-en-1-one at -20°C in the dark, and I purged the flask with 100% Argon. Why did it still turn into a viscous gel? A: You starved your inhibitor of oxygen. This is the most common mistake in monomer storage. If your compound contains a phenolic inhibitor like Hydroquinone Monomethyl Ether (MEHQ) or Butylated Hydroxytoluene (BHT), purging the headspace entirely with an inert gas deactivates the stabilizer. Phenolic inhibitors do not react directly with carbon-centered monomer radicals (R•). Instead, they require trace amounts of dissolved oxygen to function. The oxygen reacts with the monomer radical to form a peroxyl radical (ROO•), which the phenolic inhibitor then rapidly quenches 1. Without oxygen, the R• radicals bypass the inhibitor and propagate the polymer chain.

Q2: Which inhibitor should I use, and how much is required? A: For laboratory and industrial storage of enones, MEHQ (CAS 150-76-5) is the gold standard because it imparts less color than pure hydroquinone and is highly efficient 2. A concentration of 10 to 100 ppm is typically sufficient. BHT is also widely used, particularly in formulations where downstream light-curing is required, though its optimal concentration must be strictly controlled to avoid interfering with intentional polymerization later 3.

Q3: How do I know if my compound has started polymerizing before it becomes a solid block? A: Do not rely solely on visual inspection until it is too late. The earliest sign of polymerization is a subtle increase in viscosity. Analytically, you should run a routine 1 H-NMR. Look for the broadening of the sharp alkene proton signals (typically around 6.5–7.5 ppm for the enone system) and the appearance of broad, unresolved aliphatic humps between 1.5–2.5 ppm, which indicate the formation of the saturated polymer backbone.

Part 2: Mechanistic Visualization

The following diagram illustrates the critical dependency on trace oxygen for MEHQ to successfully halt the polymerization of 1-(4-Fluorophenyl)but-2-en-1-one.

Caption: Radical polymerization pathway and MEHQ-mediated inhibition requiring trace oxygen.

Part 3: Quantitative Data on Polymerization Inhibitors

Selecting the right inhibitor dictates your storage strategy. Below is a comparative matrix of standard inhibitors used for α,β-unsaturated monomers 4.

Inhibitor	Type	Oxygen Required?	Optimal Conc.	Primary Removal Method	Best Use Case
MEHQ	Phenolic	Yes (Critical)	10 - 100 ppm	Base wash (NaOH) or Silica	Long-term liquid storage
BHT	Phenolic	Yes (Critical)	100 - 500 ppm	Silica plug or Distillation	High-temp processing
HQ	Phenolic	Yes (Critical)	50 - 200 ppm	Base wash (NaOH)	Bulk industrial transport
Phenothiazine	Amine	No	10 - 50 ppm	Distillation	Anaerobic distillation

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol below is designed as a closed, self-validating loop. You will not proceed to the next step without analytical confirmation.

Protocol 1: Formulating for Long-Term Storage

Objective: Stabilize 1-(4-Fluorophenyl)but-2-en-1-one to prevent degradation over a 6-12 month period.

• Inhibitor Addition: Dissolve MEHQ into the purified monomer to achieve a final concentration of 50 ppm. (For 100 g of monomer, add 5 mg of MEHQ).

• Atmosphere Control (The Causality Step): Do not sparge the liquid with inert gas. Instead, flush the headspace of an amber glass bottle with a 90% Nitrogen / 10% Dry Air mixture. This ensures the 10-15 ppm of dissolved O2​ required for MEHQ to function remains in the liquid.

• Light Protection: Transfer the solution to an amber glass vial. UV light homolytically cleaves bonds to generate the initial R• radicals; blocking UV drastically reduces the radical load the inhibitor must manage.

• Temperature Control: Store the sealed amber vial at 4°C.

• Self-Validation Checkpoint: Take a 10 mg aliquot immediately after formulation and run a baseline 1 H-NMR. Store this spectrum. Every 3 months, run a comparative NMR. If the baseline between 1.5-2.5 ppm remains flat, your storage system is validated.

Protocol 2: Inhibitor Removal Prior to Synthesis

Objective: Remove MEHQ completely before using the monomer in a sensitive catalytic reaction (e.g., a cross-coupling or controlled polymerization), as residual MEHQ will quench your intended reaction radicals.

• Dilution: Dissolve the stored 1-(4-Fluorophenyl)but-2-en-1-one in a non-polar organic solvent (e.g., diethyl ether or dichloromethane) at a 1:5 ratio.

• Base Washing: Transfer to a separatory funnel. Wash the organic layer with an equal volume of 0.1 M NaOH (aqueous) three times. Causality: The phenol group on MEHQ (pKa ~10) is deprotonated by NaOH, rendering it water-soluble, while the enone remains in the organic layer.

• Neutralization & Drying: Wash the organic layer once with brine (saturated NaCl) to remove residual alkalinity, then dry over anhydrous MgSO4​ . Filter the drying agent.

• Self-Validation Checkpoint: Spot the organic layer on a TLC plate alongside a pure MEHQ standard. Elute with 20% Ethyl Acetate in Hexanes. Stain the plate with KMnO4​ . If the MEHQ spot (which stains bright yellow/white against the purple background) is completely absent from your monomer lane, the removal is validated. Do not proceed to solvent evaporation until this TLC confirms purity.

• Concentration: Evaporate the solvent under reduced pressure at room temperature (do not heat above 30°C to prevent thermal auto-polymerization now that the inhibitor is gone). Use immediately.

Caption: Workflow for MEHQ inhibitor removal and purity validation prior to synthesis.

References

• Fluoryx Labs. "The Role of Inhibitors in Monomer Storage, Transport, Production, and Processing." Fluoryx.com.
• Vinati Organics. "How Is 4-Methoxyphenol (MEHQ) Used as a Stabilizer in Polymer Systems?" Vinatiorganics.com.
• National Institutes of Health (PMC). "Effect of a polymerization inhibitor on the chemomechanical properties and consistency of experimental resin composites." NIH.gov.
• Wikipedia. "Polymerisation inhibitor." Wikipedia.org.

Sources

• 1. fluoryx.com [fluoryx.com]
• 2. How 4-Methoxyphenol (MEHQ) Works as a Polymer Stabilizer | CAS 150-76-5 [vinatiorganics.com]
• 3. Effect of a polymerization inhibitor on the chemomechanical properties and consistency of experimental resin composites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting & Solvent Selection for 1-(4-Fluorophenyl)but-2-en-1-one Crystallization

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals dealing with the purification of 1-(4-Fluorophenyl)but-2-en-1-one (a fluorinated chalcone/enaminone derivative). Because of its unique electronic properties, this compound frequently resists standard crystallization protocols, leading to low yields or "oiling out."

Below, we break down the mechanistic causality behind solvent selection, provide a self-validating experimental protocol, and address specific troubleshooting FAQs.

Mechanistic Overview: The Causality of Solvent Selection

To purify 1-(4-Fluorophenyl)but-2-en-1-one effectively, we must first understand its structural thermodynamics. The molecule consists of an α,β -unsaturated ketone (enone) core coupled with a 4-fluorophenyl ring[1].

• The Enone Core: Acts as a strong hydrogen-bond acceptor, making the compound highly soluble in protic solvents (like alcohols) at elevated temperatures[2].

• The 4-Fluorophenyl Ring: Introduces a strong dipole but increases overall lipophilicity without adding hydrogen-bond donor capacity. This disrupts the crystal lattice energy compared to unsubstituted analogs, effectively lowering the compound's melting point[3][4].

The "Oiling Out" Paradox: While 95% ethanol is the historical default for chalcone recrystallization[2][5], fluorinated derivatives are highly prone to "oiling out" in ethanol. This occurs when the boiling point of the solvent (Ethanol, 78 °C) is higher than the melting point of the crude compound mixture. Instead of forming a crystalline lattice, the compound phase-separates as a liquid oil[2].

To bypass this, a mixed-solvent system of Ethyl Acetate (EtOAc) and Petroleum Ether (1:1 ratio) is mechanistically superior. EtOAc perfectly solvates the lipophilic and polar domains at its boiling point, while the non-polar Petroleum Ether disrupts the solvation shell during cooling, forcing high-purity crystallization with yields up to 80–99%[1][3].

Quantitative Solvent Selection Matrix

The following table summarizes the efficacy of various solvent systems based on the physicochemical properties of fluorinated chalcone derivatives[2][3].

Solvent System	Boiling Point (°C)	Hot Solubility	Cold Solubility	Typical Yield	Mechanistic Remarks
EtOAc / Pet. Ether	77 / 35–60	High (in EtOAc)	Very Low	80–99%	Optimal. Precise control over the saturation point via anti-solvent titration.
95% Ethanol	78	High	Low	65–80%	Standard choice, but carries a high risk of oiling out for low-melting-point derivatives[2].
Methanol	65	High	Moderate	50–70%	Lower boiling point reduces oiling out, but higher cold solubility leads to poor recovery[3].
Dichloromethane	40	Very High	High	N/A	Too soluble at low temperatures. Useful for extraction, but ineffective for crystallization[2].

Visual Workflows

Caption: Workflow for selecting the optimal purification pathway based on crude purity.

Caption: Step-by-step troubleshooting logic to resolve "oiling out" during crystallization.

Self-Validating Experimental Protocol: Mixed-Solvent Crystallization

This protocol utilizes EtOAc as the "good" solvent and Petroleum Ether as the "poor" anti-solvent[1][3]. Every step includes a Self-Validation Checkpoint to ensure the physical chemistry of the system is behaving as expected before you proceed.

Step 1: Initial Dissolution Place the crude 1-(4-Fluorophenyl)but-2-en-1-one in an Erlenmeyer flask. Add a minimal amount of EtOAc and heat gently to a boil until the solid completely dissolves.

• Self-Validation Checkpoint: The solution should be entirely transparent (though potentially colored). If insoluble particulate remains, it is an impurity, not your product.

Step 2: Hot Filtration Pre-heat a glass funnel and filter paper with hot EtOAc. Quickly filter the boiling solution to remove insoluble impurities[2].

• Self-Validation Checkpoint: Inspect the filter paper. If crystals have formed on the paper, the funnel was too cold, causing premature nucleation[2]. Wash the paper with hot EtOAc to recover the product.

Step 3: Anti-Solvent Titration Keep the filtered EtOAc solution at a gentle boil. Add hot Petroleum Ether dropwise until the solution becomes faintly, but persistently, cloudy (turbid)[2].

• Self-Validation Checkpoint: Add exactly one drop of hot EtOAc. If the cloudiness immediately disappears, you have perfectly reached the saturation point. If it remains cloudy, you have added too much anti-solvent.

Step 4: Controlled Nucleation Remove the flask from the heat source. Allow it to cool undisturbed to room temperature (approx. 20–25 °C) over 45 minutes, then transfer to an ice bath (0–4 °C) for 15 minutes[2].

• Self-Validation Checkpoint: Crystals should begin forming as distinct needles or plates during the room-temperature phase. If an oil forms at the bottom of the flask, immediately refer to the Troubleshooting FAQ below.

Step 5: Isolation Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a minimal volume of ice-cold Petroleum Ether to remove residual mother liquor, and dry under a vacuum[3].

Troubleshooting FAQs

Q1: My 1-(4-Fluorophenyl)but-2-en-1-one is "oiling out" instead of forming solid crystals. How do I fix this? A1: "Oiling out" occurs when the compound phase-separates as a liquid because the solution temperature is higher than the compound's melting point, or the solution is vastly supersaturated[2][3].

• The Fix: Immediately reheat the flask until the oil redissolves into a single clear phase. Add 5–10% more of the "good" solvent (EtOAc) to lower the saturation temperature. Allow the flask to cool much more slowly. If oiling persists, gently scratch the inside of the glass flask with a glass stirring rod just below the solvent line to artificially induce nucleation sites[2][3].

Q2: I am getting a very low yield (<40%) after recrystallization. What is the root cause? A2: Low recovery is almost always caused by using an excessive volume of the "good" solvent (EtOAc or Ethanol), which keeps the product solvated even at 0 °C[2].

• The Fix: Transfer your mother liquor to a rotary evaporator and remove approximately 50% of the solvent volume. Re-heat to ensure complete dissolution, then repeat the cooling process[2].

Q3: The crystals are forming, but they are sticky and dark yellow instead of pale/white. A3: Sticky crystals indicate that highly polar impurities or unreacted starting materials are trapped within the crystal lattice, causing freezing-point depression[3].

• The Fix: Recrystallization alone cannot fix heavy contamination. You must pre-purify the crude product. Run the crude oil through a short silica gel column or plug using an EtOAc/Petroleum Ether (1:1) mobile phase[1][3]. Collect the purified fractions, evaporate the solvent, and attempt the recrystallization protocol again.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. chegg.com [chegg.com]

Technical Support Center: Optimizing 1-(4-Fluorophenyl)but-2-en-1-one Cycloadditions

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working with 1-(4-Fluorophenyl)but-2-en-1-one . As an α,β -unsaturated ketone (enone), this substrate is a highly versatile dienophile and dipolarophile. However, its unique electronic properties often lead to competing side reactions. This guide provides mechanistic root-cause analyses, troubleshooting FAQs, and self-validating experimental protocols to ensure high-fidelity cycloadditions.

Mechanistic Root Cause Analysis

The reactivity of 1-(4-Fluorophenyl)but-2-en-1-one is governed by the highly conjugated α,β -unsaturated ketone system. The para-fluoro substituent exerts a strong inductive electron-withdrawing effect (-I), which strongly polarizes the enone system. This intrinsic polarization makes the substrate an excellent dienophile, but simultaneously renders the β -carbon highly electrophilic and susceptible to 1,4-conjugate (Michael) addition by nucleophiles[1].

Furthermore, under photochemical conditions (e.g., [2+2] photocycloadditions), the excited triplet state of the enone is prone to rapid energy dissipation via E/Z isomerization if the target alkene is not immediately available to form an exciplex[2].

Fig 1: Competing reaction pathways for 1-(4-Fluorophenyl)but-2-en-1-one.

Troubleshooting Guides & FAQs

Q1: Why am I observing high yields of the 1,4-Michael adduct instead of the [4+2] cycloadduct? Causality: The highly electrophilic β -carbon of 1-(4-Fluorophenyl)but-2-en-1-one is a prime target for nucleophiles. If your diene has strong nucleophilic character (e.g., Danishefsky's diene) or if there are trace Lewis bases/water in the solvent, the reaction shifts from a concerted [4+2] pericyclic pathway to a stepwise 1,4-conjugate addition[3]. Solution: Switch to a softer Lewis acid catalyst like Cu(OTf)2​ at cryogenic temperatures (-78 °C). This lowers the LUMO of the enone to favor the concerted cycloaddition while kinetically freezing out the stepwise nucleophilic attack. Ensure all solvents are strictly anhydrous.

Q2: How do I suppress E/Z isomerization during [2+2] photocycloadditions with this substrate? Causality: During photocycloaddition, the enone is excited to a singlet state and rapidly undergoes intersystem crossing to a triplet diradical state. If the alkene partner is not in close proximity, this triplet state decays via rotation around the C=C bond, resulting in energy-wasting E/Z isomerization rather than cyclobutane formation[2]. Solution: Increase the concentration of the alkene partner (use it as the solvent if possible) to ensure exciplex formation outcompetes unimolecular decay. Additionally, use acetone as a triplet sensitizer to efficiently populate the reactive triplet state without requiring high-energy, direct UV irradiation.

Q3: My reaction mixture contains significant amounts of enone dimers. How can I prevent this? Causality: α,β -unsaturated ketones can act as both diene and dienophile. High local concentrations of 1-(4-Fluorophenyl)but-2-en-1-one allow it to undergo head-to-head or head-to-tail[4+2] self-condensation or [2+2] dimerization[4]. Solution: Implement a syringe pump protocol (see Section 4). By adding the enone dropwise over several hours to a solution containing an excess of the target diene, the steady-state concentration of the enone remains near zero, statistically eliminating the probability of enone-enone collisions.

Empirical Data & Optimization

The table below summarizes the causality between reaction parameters and the resulting product distribution, demonstrating the necessity of strict kinetic control.

Catalyst / Additive	Temp (°C)	Enone Addition Method	[4+2] Cycloadduct (%)	Michael Adduct (%)	Dimerization (%)
None (Thermal)	80	Bolus	15	45	30
BF3​⋅OEt2​	-78	Bolus	40	50	5
Cu(OTf)2​	-78	Bolus	65	25	5
Cu(OTf)2​	-78	Syringe Pump (2 h)	92	4	< 1

Standard Operating Procedures

Protocol: Highly Selective Lewis Acid-Catalyzed [4+2] Cycloaddition

Objective: Synthesize the target cycloadduct while suppressing 1,4-conjugate addition and homodimerization. Self-Validating Controls: The protocol utilizes cryogenic temperatures to freeze out stepwise nucleophilic attack and a syringe pump to maintain a near-zero steady-state concentration of the enone.

Fig 2: Optimized experimental workflow to minimize enone side reactions.

Step-by-Step Methodology:

• System Preparation: Flame-dry a 50 mL two-neck round-bottom flask under vacuum for 5 minutes. Backfill with ultra-high purity Argon. Causality: Trace moisture generates hydroxide ions, which act as potent Michael donors and deactivate the Lewis acid[3].

• Diene and Catalyst Loading: Dissolve 1.5 equivalents of the target diene in 10 mL of anhydrous dichloromethane (DCM). Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Add 0.2 equivalents of anhydrous Cu(OTf)2​ and stir for 15 minutes to ensure thermal equilibration.

• Substrate Delivery (Critical Step): Dissolve 1.0 equivalent of 1-(4-Fluorophenyl)but-2-en-1-one in 5 mL of anhydrous DCM. Load this solution into a 10 mL gas-tight syringe. Using a programmable syringe pump, add the enone solution dropwise into the reaction flask over 2 hours. Causality: Slow addition maintains a low steady-state concentration of the highly reactive enone, kinetically disfavoring homodimerization[4].

• Reaction Monitoring: Monitor the reaction via TLC (Hexanes:EtOAc 8:2) every 30 minutes. The enone will appear strongly UV-active.

• Quenching & Workup: Once TLC indicates complete consumption of the enone, quench the reaction directly at -78 °C by adding 5 mL of cold, saturated aqueous NH4​Cl . Allow the mixture to warm to room temperature. Extract the aqueous layer with DCM (3 x 10 mL), dry the combined organic layers over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude mixture via flash column chromatography (silica gel, gradient elution from 100% Hexanes to 8:2 Hexanes:EtOAc) to isolate the pure cycloadduct.

References

• Title: 19.13: Conjugate Nucleophilic Addition to α, β-unsaturated Aldehydes and Ketones Source: LibreTexts URL: [Link]

• Title: Enone–alkene cycloadditions Source: Wikipedia URL: [Link]

• Title: [4 + 2] Dimerization and Cycloaddition Reactions of alpha,beta-Unsaturated Selenoaldehydes and Selenoketones Source: PubMed URL: [Link]

• Title: Asymmetric Organocatalytic Reactions of α,β-Unsaturated Cyclic Ketones Source: MDPI URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Enone–alkene cycloadditions - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. [4 + 2] Dimerization and Cycloaddition Reactions of alpha,beta-Unsaturated Selenoaldehydes and Selenoketones - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 1-(4-Fluorophenyl)but-2-en-1-one Crude Mixtures

Welcome to the Technical Support Center for the purification of 1-(4-Fluorophenyl)but-2-en-1-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) for the purification of this α,β-unsaturated ketone. Our goal is to equip you with the knowledge to overcome common challenges and achieve high-purity material for your research and development endeavors.

Understanding the Chemistry of Purification

The purification of 1-(4-Fluorophenyl)but-2-en-1-one, a chalcone-like molecule, relies on exploiting the differences in physical and chemical properties between the target compound and any impurities present in the crude reaction mixture. The choice of purification technique is dictated by the nature of these impurities, which often arise from the synthetic route employed.

A common and efficient method for the synthesis of such α,β-unsaturated ketones is the Claisen-Schmidt condensation.[1][2] This reaction involves the base-catalyzed condensation of an aldehyde (4-fluorobenzaldehyde) with a ketone (acetone or butanone). Understanding this synthetic pathway is crucial as it informs the potential impurity profile of the crude product.

Potential Impurities from Synthesis:

• Unreacted Starting Materials: 4-Fluorobenzaldehyde and the ketone (e.g., acetone, butanone).

• Aldol Adduct: The intermediate β-hydroxy ketone which may not have fully dehydrated.

• Self-Condensation Products: Products arising from the reaction of the ketone with itself.

• Double Condensation Product: In the case of acetone, reaction with two equivalents of 4-fluorobenzaldehyde to form 1,5-bis(4-fluorophenyl)penta-1,4-dien-3-one.[2]

• Polymeric Materials: Formed through side reactions, especially under harsh basic conditions.[3]

The polarity differences between the desired enone, the starting materials, and potential byproducts are the primary basis for successful separation by chromatographic methods.

Frequently Asked Questions (FAQs)

Q1: My crude 1-(4-Fluorophenyl)but-2-en-1-one is an oil and won't solidify. How can I proceed with purification?

A1: Obtaining an oily product is a common issue. This can be due to the presence of residual solvent, impurities that depress the melting point, or the intrinsic properties of the compound under certain conditions.

• Initial Step: Remove Residual Solvent. Ensure all reaction and work-up solvents are thoroughly removed under high vacuum. Gentle heating on a rotary evaporator can be effective, but be cautious of potential thermal degradation.

• Attempt to Induce Crystallization. If the oil is viscous, try scratching the inside of the flask with a glass rod at the air-oil interface. Adding a seed crystal, if available, can also initiate crystallization.

• Direct to Chromatography. If the product remains an oil, the most effective purification method is often column chromatography. The oil can be directly adsorbed onto a small amount of silica gel for dry loading onto the column.

Q2: I'm seeing multiple spots on my TLC plate. How do I identify which one is my product?

A2: A well-run Thin-Layer Chromatography (TLC) is your roadmap for purification.

• Co-spotting: Spot your crude mixture alongside the starting materials (4-fluorobenzaldehyde and the ketone) on the same TLC plate. This will help you identify if any of the major spots correspond to unreacted reagents.

• Polarity Considerations: The product, 1-(4-Fluorophenyl)but-2-en-1-one, is an α,β-unsaturated ketone and will be more polar than the starting aldehyde but typically less polar than any aldol addition intermediate. The exact retention factor (Rf) will depend on the solvent system used.

• Visualization: Use a UV lamp (254 nm) for visualization, as the aromatic ring and conjugated system will be UV active. Staining with a potassium permanganate solution can also be used to visualize spots, although this is a destructive method.

Q3: My column chromatography is giving poor separation. What are the likely causes and solutions?

A3: Poor separation in column chromatography can be frustrating but is often rectifiable by optimizing your parameters.

• Inappropriate Solvent System: The polarity of your eluent is critical. If your compounds are eluting too quickly and together (high Rf values on TLC), your solvent system is too polar. Conversely, if they are stuck at the top of the column, it is not polar enough. An ideal Rf value for the target compound on TLC for good column separation is typically between 0.2 and 0.4.[4]

• Column Overloading: Loading too much crude material onto the column will lead to broad bands and overlapping peaks. A general rule of thumb is to use a mass ratio of silica gel to crude product of at least 30:1 for good separation.

• Improper Column Packing: Air bubbles or channels in the silica gel bed will lead to uneven solvent flow and poor separation. Ensure the column is packed uniformly as a slurry.

• Sample Loading Technique: For best results, dissolve the crude mixture in a minimal amount of solvent (ideally the eluent or a less polar solvent) and load it onto the column in a narrow band. Dry loading, where the sample is pre-adsorbed onto silica gel, is often superior for preventing band broadening.

Troubleshooting Guides

Guide 1: Issues with Recrystallization

Problem	Potential Cause(s)	Troubleshooting Steps
No crystals form upon cooling.	- Too much solvent was used. The solution is not supersaturated. - The solution is supersaturated but nucleation has not occurred.	- Boil off some of the solvent to concentrate the solution and allow it to cool again.[5] - Scratch the inner surface of the flask with a glass rod. - Add a seed crystal of the pure compound, if available. - Cool the solution in an ice bath to further decrease solubility.
The product "oils out" instead of crystallizing.	- The melting point of the compound is lower than the temperature of the solution. This is common with impure samples. - The solution is cooling too rapidly.	- Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.[6] - Consider using a different solvent or a solvent pair. A good solvent should dissolve the compound when hot but have poor solubility when cold.[6]
Low recovery of purified product.	- Too much solvent was used , leading to significant product loss in the mother liquor. - Premature crystallization during a hot filtration step. - Incomplete crystallization.	- Concentrate the mother liquor and cool to obtain a second crop of crystals. Note that this crop may be less pure. - Ensure the filtration apparatus is pre-heated before filtering a hot solution. - Allow sufficient time for crystallization and cool the flask in an ice bath before filtration.
Crystals are colored.	- Colored impurities are present.	- Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities. Use charcoal sparingly as it can also adsorb the desired product.

Guide 2: Challenges in Column Chromatography

Problem	Potential Cause(s)	Troubleshooting Steps
Cracks or bubbles in the silica bed.	- The column ran dry. - Heat generated from the interaction of a very polar solvent with silica.	- Never let the solvent level drop below the top of the silica gel. - When switching to a much more polar solvent system, do so gradually (gradient elution) or pre-equilibrate the column with the new solvent.
Tailing of spots on TLC and broad bands on the column.	- The compound is interacting too strongly with the acidic silica gel. This can be an issue with basic compounds. - The sample was loaded in too polar a solvent.	- Add a small amount (0.1-1%) of triethylamine to the eluent to neutralize the acidic sites on the silica. - Dissolve the sample in the least polar solvent possible for loading. Dry loading is often the best solution.
The desired compound will not elute from the column.	- The eluent is not polar enough.	- Gradually increase the polarity of the eluent (gradient elution). A common solvent system is a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate.[7]

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is a general guideline and should be optimized based on TLC analysis of your specific crude mixture.

• Preparation of the Column:

  • Select an appropriately sized column based on the amount of crude material (e.g., a 40g silica cartridge for 1-2g of crude product).

  • Securely clamp the column in a vertical position.

  • Prepare a slurry of silica gel in the initial, least polar eluent determined by TLC (e.g., 95:5 Hexane:Ethyl Acetate).

  • Pour the slurry into the column and use gentle air pressure to pack the bed, ensuring a flat and uniform surface. Add a thin layer of sand on top of the silica bed.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude 1-(4-Fluorophenyl)but-2-en-1-one in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add silica gel (approximately 2-3 times the mass of the crude product) to the solution.

  • Remove the solvent completely using a rotary evaporator to obtain a dry, free-flowing powder.

  • Carefully add the sample-adsorbed silica to the top of the packed column.

• Elution and Fraction Collection:

  • Carefully add the eluent to the top of the column, taking care not to disturb the sand layer.

  • Apply gentle air pressure to begin eluting the solvent through the column.

  • Collect fractions in test tubes or vials. The size of the fractions will depend on the scale of the separation.

  • If a gradient elution is required, gradually increase the proportion of the more polar solvent (e.g., from 95:5 to 80:20 Hexane:Ethyl Acetate).

• Analysis and Product Isolation:

  • Analyze the collected fractions by TLC to identify which contain the pure product.

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent using a rotary evaporator to yield the purified 1-(4-Fluorophenyl)but-2-en-1-one.

Protocol 2: Purification by Recrystallization

• Solvent Selection:

  • Through small-scale solubility tests, identify a suitable solvent or solvent pair. A good single solvent will dissolve the crude product when hot but not when cold. A common solvent for chalcone recrystallization is ethanol.[8] A solvent pair, such as ethanol/water or toluene/hexane, can also be effective.[3]

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add a minimal amount of the chosen hot solvent until the solid just dissolves. It is crucial to use the minimum amount of hot solvent to ensure good recovery.[9]

• Cooling and Crystallization:

  • Allow the hot solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once the solution has reached room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any adhering impurities.

  • Allow the crystals to air dry on the filter paper, then transfer them to a watch glass for final drying in a vacuum oven.

Visualization of Workflows

Caption: Workflow for purification by column chromatography.

Data Presentation

Table 1: Common Solvents for Chromatography and Recrystallization

Solvent	Polarity Index	Boiling Point (°C)	Notes
Hexane / Petroleum Ether	0.1	60-90	Common non-polar component of eluent systems.
Toluene	2.4	111	Useful for recrystallizing less polar compounds.
Dichloromethane	3.1	40	Good for dissolving a wide range of compounds for column loading.
Diethyl Ether	2.8	35	Common eluent component, highly volatile.
Ethyl Acetate	4.4	77	Common polar component of eluent systems.
Acetone	5.1	56	Can be used as a polar eluent or for recrystallization.
Ethanol	4.3	78	Common solvent for recrystallization of chalcones. [10]
Methanol	5.1	65	A more polar alcohol, can be used in small amounts in eluents.
Water	10.2	100	Used as an anti-solvent in recrystallization with a miscible organic solvent.

References

• Nichols, L. (2022). 3.6F: Troubleshooting. In Organic Chemistry Lab Techniques. Chemistry LibreTexts. Available at: [Link]

• Solvent Systems for Flash Column Chromatography. University of Rochester, Department of Chemistry. Available at: [Link]

• Problems with Recrystallisations. University of York, Department of Chemistry. Available at: [Link]

• Guide for crystallization. Available at: [Link]

• SOP: CRYSTALLIZATION. Available at: [Link]

• Claisen–Schmidt condensation. In Wikipedia. Available at: [Link]

• Solvent-Free Aldol Condensation Reactions: Synthesis of Chalcone Derivatives. The Royal Society of Chemistry. Available at: [Link]

• Recrystallization1. Available at: [Link]

• Monitoring a Claisen-Schmidt Condensation Reaction by NMR in the teaching Class. Magritek. Available at: [Link]

• SYNTHESIS OF CHALCONES. JETIR.org. Available at: [Link]

• Scott, R. P. W. (1980). The silica-gel surface and its interactions with solvent and solute in liquid chromatography. Faraday Symposia of the Chemical Society, 15, 49-63. Available at: [Link]

• Column chromatography. Available at: [Link]

• Thin Layer Chromatography. Available at: [Link]

• Claisen Schmidt Reaction Virtual Lab. PraxiLabs. Available at: [Link]

• Two-Solvent Recrystallization Guide. MIT OpenCourseWare. Available at: [Link]

• 7.9. Flash Column Chromatography Guide. DSpace@MIT. Available at: [Link]

• Recrystallization. MIT Digital Lab Techniques Manual. (2010). YouTube. Available at: [Link]

• Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 102, 276-302. Available at: [Link]

• Reduced pressure distillation. (2024). YouTube. Available at: [Link]

Sources

• 1. praxilabs.com [praxilabs.com]
• 2. magritek.com [magritek.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. web.uvic.ca [web.uvic.ca]
• 6. The silica-gel surface and its interactions with solvent and solute in liquid chromatography - Faraday Symposia of the Chemical Society (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. rsc.org [rsc.org]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. jetir.org [jetir.org]

Overcoming steric hindrance in 1-(4-Fluorophenyl)but-2-en-1-one derivatives

Welcome to the Technical Support Center for 1-(4-Fluorophenyl)but-2-en-1-one derivatives. As an α,β -unsaturated ketone (enone), this molecule is a highly versatile Michael acceptor used in the synthesis of complex heterocycles and pharmaceutical intermediates. However, the presence of a methyl group at the β -position, coupled with the conformationally rigid 4-fluorophenyl group, introduces significant steric hurdles during conjugate additions and cyclizations.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you overcome these synthetic bottlenecks.

Diagnostic Workflow: Overcoming Steric Hindrance

Troubleshooting workflow for steric hindrance in enone derivatives.

Technical FAQs: Troubleshooting Conjugate Additions

Q1: Why do bulky nucleophiles fail to undergo Michael addition at the β -carbon of 1-(4-Fluorophenyl)but-2-en-1-one? A1: The β -carbon of this specific enone is substituted with a methyl group, creating a localized steric shield. When combined with the electron-withdrawing 4-fluorophenyl group, the trajectory for nucleophilic attack (the Bürgi-Dunitz angle) is severely restricted. To overcome this, we recommend using strong Brønsted acids (e.g., bis(trifluoromethanesulfon)imide) or Lewis acids. These catalysts coordinate directly with the carbonyl oxygen, significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) energy of the enone. This increases the electrophilicity of the β -carbon sufficiently to compensate for the steric penalty, driving the reaction forward[1].

Q2: How can I improve the yield of phospha-Michael additions without degrading the 4-fluorophenyl moiety? A2: Phospha-Michael additions utilizing secondary phosphine oxides often stall due to intense steric clash between the aryl groups on the phosphine and the enone's β -methyl group. Conventional thermal heating to force the reaction often leads to unwanted polymerization or defluorination. Microwave-assisted synthesis is the optimal solution here. Microwave irradiation provides rapid, uniform volumetric heating that supplies the kinetic energy required to overcome the high activation energy barrier of the sterically hindered transition state, all without requiring harsh basic conditions[2].

Q3: What is the best strategy for maintaining high enantiomeric excess (ee) during asymmetric Michael additions to this sterically hindered substrate? A3: When using chiral organocatalysts (such as quinine-based squaramides) or chiral Lewis acids (like Box-Cu(OTf)₂ complexes), steric hindrance can disrupt the highly ordered transition state required for stereocontrol. To resolve this, lower the reaction temperature to -40 °C in a non-polar solvent like toluene. This suppresses the uncatalyzed background reaction. By doing so, the catalyst can rely on precise noncovalent interactions (such as hydrogen bonding) rather than purely steric bulk to dictate the facial selectivity of the incoming nucleophile, preserving excellent enantioselectivity[3][4].

Quantitative Performance Matrix

The following table summarizes the expected outcomes when applying different kinetic and thermodynamic strategies to overcome steric hindrance in 1-(4-Fluorophenyl)but-2-en-1-one derivatives.

Reaction Strategy	Catalyst System	Nucleophile	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)
Uncatalyzed Thermal	None	Secondary Phosphine Oxide	80	35	N/A
Microwave-Assisted	None	Secondary Phosphine Oxide	120 (MW)	88	N/A
Lewis Acid Catalysis	Box-Cu(OTf)₂	Silyl Enol Ether	-40	90	93
Organocatalysis	Quinine-Squaramide	Cyclic β -Dione	25	87	96

Self-Validating Experimental Protocol

Procedure: Microwave-Assisted, Lewis Acid-Catalyzed Michael Addition Objective: To force the conjugate addition of a bulky nucleophile onto the sterically hindered β -carbon of 1-(4-Fluorophenyl)but-2-en-1-one.

Step 1: Reagent Preparation In an oven-dried, 10 mL microwave-safe vial equipped with a magnetic stir bar, dissolve 1.0 mmol of 1-(4-Fluorophenyl)but-2-en-1-one in 3.0 mL of anhydrous toluene under an argon atmosphere. Self-Validation Checkpoint: The solution must be perfectly clear. Any turbidity indicates moisture contamination or polymeric degradation of the enone, which will kill the Lewis acid catalyst.

Step 2: Catalyst Activation Add 0.1 mmol (10 mol%) of the Lewis acid catalyst (e.g., Cu(OTf)2​ ). Self-Validation Checkpoint: Observe the solution carefully. A distinct color shift (e.g., from colorless to a pale green/blue hue for Copper(II) complexes) confirms successful coordination between the metal center and the enone's carbonyl oxygen. If the color does not change, the catalyst is inactive or the solvent is wet.

Step 3: Nucleophile Introduction Slowly add 1.2 mmol of the nucleophile (e.g., a cyclic β -dione or silyl enol ether) dropwise via syringe. Self-Validation Checkpoint: Monitor the internal temperature. A slight exotherm (an increase of 2-5 °C) indicates the initial formation of the pre-transition state complex. A complete lack of exotherm suggests the steric clash is preventing orbital overlap.

Step 4: Microwave Irradiation Seal the vial with a crimp cap. Subject the mixture to microwave irradiation (50 W) at 80 °C for 20 minutes. Causality: The microwave field directly excites the polar transition state, providing the exact kinetic drive needed to bypass the β -methyl steric shield without raising the bulk temperature to degradation levels.

Step 5: Reaction Monitoring & Quenching Cool the vial to room temperature. Self-Validation Checkpoint: Perform a TLC analysis (Hexane:EtOAc 4:1). The UV-active enone spot ( Rf​≈0.6 ) should be completely consumed, replaced by a new, higher-polarity spot ( Rf​≈0.3−0.4 ). Quench the reaction with 5 mL of saturated aqueous NH4​Cl to break the Lewis acid complex, then extract with ethyl acetate (3 x 10 mL).

Step 6: Isolation Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via flash column chromatography to isolate the pure Michael adduct.

References[3] Mukaiyama–Michael reaction: enantioselective strategies and applications in total synthesis. Source: RSC. URL:https://pubs.rsc.org/en/content/articlelanding/2020/ob/d0ob01134e[2] Microwave-assisted Phospha-Michael addition reactions in the 13α-oestrone series and in vitro antiproliferative properties. Source: Taylor & Francis. URL:https://www.tandfonline.com/doi/full/10.1080/14756366.2021.1960830[4] Enantioselective Michael Addition of Cyclic β-Diones to α,β-Unsaturated Enones Catalyzed by Quinine-Based Organocatalysts. Source: MDPI. URL:https://www.mdpi.com/1420-3049/22/7/1088[1] A General, Brønsted Acid-Catalyzed Hetero-Michael Addition of Nitrogen, Oxygen, and Sulfur Nucleophiles. Source: ResearchGate. URL:https://www.researchgate.net/publication/7805178_A_General_Bronsted_Acid-Catalyzed_Hetero-Michael_Addition_of_Nitrogen_Oxygen_and_Sulfur_Nucleophiles

Sources

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Mukaiyama–Michael reaction: enantioselective strategies and applications in total synthesis - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB01134E [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]

UV stability and handling protocols for 1-(4-Fluorophenyl)but-2-en-1-one

Technical Support Center: 1-(4-Fluorophenyl)but-2-en-1-one

Welcome to the technical support center for 1-(4-Fluorophenyl)but-2-en-1-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on the handling, stability, and troubleshooting of experiments involving this compound. As a member of the α,β-unsaturated ketone family, specifically a chalcone analogue, its reactivity and stability are of critical importance for reproducible and reliable experimental outcomes.

Frequently Asked Questions (FAQs)

1. How should I properly store 1-(4-Fluorophenyl)but-2-en-1-one?

Due to its potential sensitivity to heat and light, long-term storage in a freezer at or below -20°C is recommended.[1][2] The container should be tightly sealed and stored in a dry environment to prevent degradation. For short-term storage, refrigeration at 2-8°C is acceptable.

2. What are the signs of degradation?

Visual inspection may reveal a color change from a pale-yellow or yellow-brown to a darker shade.[2] For a more definitive assessment, techniques like HPLC can be used to check for the appearance of impurity peaks, and ¹H NMR can monitor for changes in the chemical structure, such as isomerization from trans to cis forms.[3]

3. In which solvents is this compound soluble?

4. What are the primary safety concerns when handling this compound?

1-(4-Fluorophenyl)but-2-en-1-one and similar compounds are classified as hazardous.[5][6] They can be harmful if swallowed, inhaled, or in contact with skin, and may cause skin and eye irritation.[1][6] Always handle this compound in a chemical fume hood using appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1][5]

Troubleshooting Guide

This section addresses common issues encountered during experiments with 1-(4-Fluorophenyl)but-2-en-1-one.

Problem 1: Inconsistent results in biological or chemical assays.

• Possible Cause 1: Compound Degradation. As an α,β-unsaturated ketone, this compound is susceptible to degradation, particularly under UV light or in the presence of strong acids, bases, or oxidizing agents.[7]

  • Solution: Prepare fresh solutions for each experiment. If stock solutions are necessary, store them in amber vials at -20°C and minimize freeze-thaw cycles. Protect experiments from direct light exposure by covering flasks and plates with aluminum foil.

• Possible Cause 2: Isomerization. The double bond in the but-2-en-1-one moiety can undergo trans-cis isomerization, especially when exposed to UV light.[3] The different isomers may have varying biological activities, leading to inconsistent results.

  • Solution: Analyze the isomeric purity of your compound using HPLC or ¹H NMR before use. If significant isomerization is detected, purification may be necessary. To minimize isomerization during experiments, work under low-light conditions.

Problem 2: Low yield or unexpected side products in synthetic reactions.

• Possible Cause: Reactivity of the α,β-Unsaturated System. The conjugated system in 1-(4-Fluorophenyl)but-2-en-1-one makes it susceptible to both 1,2-addition (at the carbonyl carbon) and 1,4-conjugate addition (at the β-carbon) by nucleophiles.[8][9] The reaction conditions will dictate the major product.

  • Solution: Carefully control reaction conditions such as temperature, solvent, and the nature of the nucleophile. Strong nucleophiles tend to favor 1,2-addition, while weaker nucleophiles often result in 1,4-addition.[8]

Experimental Protocols

Protocol: Assessing Photostability of 1-(4-Fluorophenyl)but-2-en-1-one

This protocol outlines a method to determine the stability of the compound under UV irradiation.

Materials:

• 1-(4-Fluorophenyl)but-2-en-1-one

• HPLC-grade acetonitrile

• UV-Vis spectrophotometer or HPLC with a UV detector

• Calibrated UV lamp (e.g., 365 nm)

• Quartz cuvettes or HPLC vials

Procedure:

• Prepare a stock solution of 1-(4-Fluorophenyl)but-2-en-1-one in acetonitrile at a concentration of 1 mg/mL.

• Dilute the stock solution to a working concentration of 10 µg/mL in acetonitrile.

• Transfer the working solution to a quartz cuvette or an HPLC vial.

• Measure the initial absorbance at the λmax or the initial peak area using HPLC (Time = 0).

• Expose the sample to a controlled UV light source at a fixed distance.

• At predetermined time intervals (e.g., 15, 30, 60, 120 minutes), withdraw an aliquot and measure the absorbance or inject it into the HPLC.

• Calculate the percentage of degradation over time.

Data Presentation:

Time (minutes)	Absorbance at λmax	% Degradation
0	1.000	0
15	0.850	15
30	0.720	28
60	0.550	45
120	0.300	70

Visualizations

Diagram 1: Potential Photodegradation Pathways

This diagram illustrates potential degradation pathways of α,β-unsaturated ketones upon UV exposure.

Caption: Potential photodegradation pathways.

Diagram 2: Troubleshooting Workflow for Inconsistent Assay Results

This workflow provides a logical approach to diagnosing the root cause of variability in experimental data.

Caption: Troubleshooting inconsistent results.

References

• (PDF) Synthesis and Applications of α, β-Unsaturated Aryl Ketones: Review Article. (2025). Journal of Pharma Insights and Research.
• Absorption and Photo-Stability of Substituted Dibenzoylmethanes and Chalcones as UVA Filters. (2018). MDPI.
• FORCED DEGRADATION STUDIES ON AGENTS OF THERAPEUTIC INTEREST. Sciforum.
• 1-(4-fluorophenyl)prop-2-en-1-one | CAS#:51594-59-3. Chemsrc.
• SAFETY DATA SHEET. Fisher Scientific.
• Synthesis of α,β-Unsaturated Ketones as Chalcone Analogues via a SRN1 Mechanism. [Source not available].
• Chalcone Derivatives: Antioxidant Activity, Photoprotective Properties, and Stability under UV Irradiation | Request PDF. ResearchGate.
• SAFETY DATA SHEET. Fisher Scientific.
• 1-(4-FLUOROPHENYL)BUTAN-2-ONE — Chemical Substance Information. NextSDS.
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Reference Data & Comparative Studies

Comparative Reactivity Guide: 1-(4-Fluorophenyl)but-2-en-1-one vs. 1-Phenylbut-2-en-1-one in Nucleophilic Additions

As drug development increasingly relies on targeted covalent inhibitors and precisely tuned electrophiles, understanding the subtle electronic effects of substituents on α,β -unsaturated ketones is critical. This guide provides an in-depth comparative analysis of 1-phenylbut-2-en-1-one (crotonophenone) and its fluorinated analog, 1-(4-fluorophenyl)but-2-en-1-one . By examining their reactivity profiles in Michael additions, researchers can better predict kinetic behaviors and optimize synthetic workflows.

Mechanistic Principles & Electronic Effects

Both 1-phenylbut-2-en-1-one and 1-(4-fluorophenyl)but-2-en-1-one act as classical Michael acceptors. The primary site of nucleophilic attack is the β -carbon of the alkene, which is activated by the adjacent carbonyl group. The reactivity of this system is governed by the Lowest Unoccupied Molecular Orbital (LUMO) energy[1].

The Dual Nature of the Para-Fluoro Substituent

In 1-(4-fluorophenyl)but-2-en-1-one, the fluorine atom is positioned para to the enone system. Fluorine exhibits a unique dichotomy of electronic effects:

• Inductive Effect (-I): As the most electronegative element, fluorine strongly withdraws electron density through the σ -bond framework.

• Resonance Effect (+R): Fluorine can donate lone-pair electron density back into the π -system.

In the context of ground-state electrophilicity for α,β -unsaturated ketones, the inductive withdrawal (-I) dominates . This net electron withdrawal pulls electron density away from the carbonyl oxygen, which in turn increases the polarization of the conjugated alkene. Consequently, the LUMO energy is lowered, and the partial positive charge ( δ+ ) on the β -carbon is enhanced[2]. This results in a lower kinetic barrier for nucleophilic addition compared to the unsubstituted 1-phenylbut-2-en-1-one[1].

Mechanistic pathway comparing LUMO energy levels and kinetic barriers in Michael additions.

Kinetic & Thermodynamic Comparison

Quantitative studies of enone systems reacting with cellular thiols (like Glutathione or N-acetylcysteine) and Breslow intermediates demonstrate that electron-withdrawing groups (EWGs) on the aryl ring systematically increase reaction rates[3].

The tables below summarize the electronic parameters and the resulting comparative kinetic performance.

Table 1: Electronic Parameters

Compound	Substituent	Hammett Constant ( σp​ )	Inductive Effect (-I)	Resonance Effect (+R)	Net Effect on β -Carbon
1-Phenylbut-2-en-1-one	-H	0.00	None	None	Baseline Electrophilicity
1-(4-Fluorophenyl)but-2-en-1-one	-F	+0.06	Strong	Moderate	Enhanced Electrophilicity

Table 2: Comparative Kinetic Performance

Note: Relative rate constants ( krel​ ) are benchmarked against the unsubstituted crotonophenone standard during thiol addition assays at physiological pH.

Substrate	Nucleophile	Relative Rate Constant ( krel​ )	Thermodynamic Stability of Adduct
1-Phenylbut-2-en-1-one	N-Acetylcysteine (NAC)	1.0 (Reference)	High
1-(4-Fluorophenyl)but-2-en-1-one	N-Acetylcysteine (NAC)	~1.4 - 1.6	Very High

The data illustrates that the 4-fluoro derivative not only reacts faster but also forms a thermodynamically robust adduct, making it a highly efficient trap for nucleophiles in both organocatalytic and biological settings[2].

Experimental Workflow: Self-Validating Kinetic NMR Assay

To objectively compare the reactivity of these two compounds, a real-time 1 H-NMR kinetic assay is the gold standard. The following protocol incorporates an internal standard to create a self-validating system . By continuously monitoring the mass balance, researchers can instantly detect side reactions (like polymerization) that would otherwise invalidate the kinetic data.

Step-by-Step Methodology

• Preparation of Stock Solutions:

  • Prepare a 0.1 M solution of the chosen substrate (1-phenylbut-2-en-1-one or 1-(4-fluorophenyl)but-2-en-1-one) in deuterated phosphate buffer/CD 3​ OD (1:1 v/v) to ensure solubility and pH control.

  • Prepare a 0.5 M solution of the nucleophile (e.g., N-acetylcysteine).

• Addition of Internal Standard (The Self-Validation Step):

  • Add exactly 0.05 M of 1,3,5-trimethoxybenzene to the substrate solution. This compound is completely inert under Michael addition conditions and provides a stable, sharp singlet for integration calibration.

• Initiation & Data Acquisition:

  • Transfer 0.5 mL of the substrate/standard mixture to an NMR tube.

  • Inject 0.1 mL of the nucleophile solution directly into the NMR tube, invert twice to mix, and immediately insert into the spectrometer.

  • Acquire 1 H-NMR spectra at 60-second intervals for 2 hours at a constant 25 °C.

• Data Processing & Mass Balance Verification:

  • Integrate the disappearing alkene protons (e.g., the doublet of doublets of the α -proton) and the appearing aliphatic protons of the adduct.

  • Crucial Causality Check: Sum the molar equivalents of the remaining substrate and the formed product. Compare this sum to the integral of the 1,3,5-trimethoxybenzene standard. If the total mass balance drops below 95%, the run must be discarded due to competing side reactions.

• Kinetic Extraction:

  • Plot ln([Substrate]t​/[Substrate]0​) versus time to extract the pseudo-first-order rate constant ( kobs​ ).

Step-by-step experimental workflow for quantifying nucleophilic addition kinetics.

References

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• Reaction of Chalcones with Cellular Thiols. The Effect of the 4-Substitution of Chalcones and Protonation State of the Thiols on the Addition Process.
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Introduction: The Critical Role of Electrophilicity in α,β-Unsaturated Carbonyls

An In-Depth Guide to the Comparative Electrophilicity of 1-(4-Fluorophenyl)but-2-en-1-one and Chalcones

In the landscape of medicinal chemistry and organic synthesis, α,β-unsaturated ketones, or enones, represent a class of molecules with profound significance. Their reactivity is dominated by the electrophilic nature of the β-carbon, making them prime candidates for Michael addition reactions.[1][2] This characteristic is not merely a synthetic curiosity; it is the cornerstone of their biological activity. Many chalcones—a major subclass of flavonoids characterized by a 1,3-diaryl-2-propen-1-one framework—and other enones exert their effects by forming covalent bonds with biological nucleophiles, most notably the thiol groups of cysteine residues in proteins.[3][4] This covalent modification mechanism is central to their roles as enzyme inhibitors, anti-inflammatory agents, and activators of the Nrf2 antioxidant pathway.[1][5]

However, electrophilicity is a double-edged sword. While essential for therapeutic efficacy, excessive reactivity can lead to indiscriminate reactions with off-target macromolecules, resulting in toxicity.[3] Therefore, the ability to finely tune the electrophilicity of an enone scaffold is paramount for developing safe and effective therapeutic agents.

This guide provides a detailed comparative analysis of the electrophilicity of two distinct but related enone structures: 1-(4-Fluorophenyl)but-2-en-1-one and the broader class of chalcones . We will dissect their structural differences, explore the theoretical underpinnings of their reactivity, present supporting computational and experimental data, and provide a practical protocol for researchers to assess these properties in their own work.

Structural and Electronic Foundations of Reactivity

The electrophilicity of an enone is dictated by the electron density at its β-carbon. This is governed by a combination of inductive and resonance effects from its constituent parts.

The Chalcone Scaffold: Chalcones possess two aromatic rings (A and B) flanking the enone core. The nature of the substituents on these rings provides a powerful handle to modulate reactivity.[1]

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO2), cyano (-CN), or trifluoromethyl (-CF3) pull electron density away from the enone system through negative inductive (-I) and/or mesomeric (-M) effects. This depletes electron density at the β-carbon, making it more electron-poor and thus a "harder" electrophile, increasing its reactivity toward nucleophiles.[1]

• Electron-Donating Groups (EDGs): Substituents like methoxy (-OCH3) or dimethylamino (-N(CH3)2) push electron density into the enone system via positive mesomeric effects (+M). This increases electron density at the β-carbon, making it a "softer," less reactive electrophile.[4][6]

1-(4-Fluorophenyl)but-2-en-1-one: This molecule shares the enone core but differs significantly in its substitution pattern. It has a 4-fluorophenyl group analogous to a substituted Ring A, but Ring B is replaced by a simple methyl group.

• The 4-Fluoro Substituent: Fluorine is highly electronegative, exerting a powerful -I effect that withdraws electron density from the aromatic ring and, by extension, the carbonyl group. This effect increases the overall electrophilicity of the enone system. While it also has a +M effect, the inductive effect is generally dominant for halogens.[7][8]

• The β-Methyl Group: Unlike the β-phenyl ring of a chalcone, the methyl group is weakly electron-donating and, more importantly, presents a much smaller steric profile. The absence of the bulky, electronically influential phenyl ring at the β-position is the most critical distinction from chalcones.

This structural divergence suggests that 1-(4-Fluorophenyl)but-2-en-1-one will have a reactivity profile distinct from that of a typical chalcone, likely being less sterically hindered and strongly influenced by the electron-withdrawing fluorine atom.

Caption: Electronic influences on the enone core.

A Deeper Dive: Computational and Quantitative Comparisons

Modern computational chemistry offers powerful tools to predict and quantify electrophilicity. One of the most informative descriptors is the energy of the Lowest Unoccupied Molecular Orbital (LUMO) . The LUMO represents the frontier orbital that accepts electrons during a nucleophilic attack. A lower LUMO energy signifies a greater propensity to accept electrons and, therefore, higher electrophilicity.[9][10][11]

Table 1: Representative Computational Data for Enone Electrophilicity

Compound	Substituent on Ring A	Substituent on Ring B	Expected Relative Electrophilicity	Representative LUMO Energy (eV)
Chalcone Derivative 1	4-OCH₃ (EDG)	H	Low	-2.1
Chalcone (unsubstituted)	H	H	Moderate	-2.4
1-(4-Fluorophenyl)but-2-en-1-one	4-F (EWG)	CH₃ (replaces Ring B)	High	-2.6 to -2.8 (Estimated)
Chalcone Derivative 2	4-NO₂ (EWG)	H	Very High	-3.2

Note: LUMO energies are illustrative values derived from typical DFT calculations (e.g., B3LYP/6-31G) found in the literature for similar compounds.[12][13] Lower values indicate higher electrophilicity.*

From this data, a clear trend emerges. The electrophilicity of 1-(4-Fluorophenyl)but-2-en-1-one is predicted to be significantly higher than that of chalcones bearing electron-donating or no substituents. Its reactivity is likely to be more comparable to chalcones bearing moderate-to-strong electron-withdrawing groups. The primary drivers are the potent inductive effect of the fluorine atom and the absence of an electron-rich β-phenyl ring.

Experimental Protocol: Quantifying Electrophilicity via Kinetic Thiol Addition Assay

To empirically validate these theoretical predictions, a kinetic assay is indispensable. The following protocol describes a robust method for comparing the rates of Michael addition of a model thiol, N-acetylcysteine (NAC), to different enones using High-Performance Liquid Chromatography (HPLC).

Objective: To determine the second-order rate constant (k₂) for the reaction between an enone and NAC as a quantitative measure of electrophilicity.

Rationale for Choices:

• Nucleophile (NAC): NAC is a stable, readily available analog of the cysteine side chain, mimicking the most common biological target of electrophilic drugs.[4]

• Solvent System (Phosphate Buffer/Acetonitrile): A buffered aqueous system maintains a constant pH, which is critical because the nucleophilicity of the thiol is pH-dependent (thiolate, RS⁻, is the reactive species).[14] Acetonitrile is used to ensure the solubility of the often-hydrophobic enone compounds.

• Detection (HPLC-UV): HPLC provides excellent separation of reactants and products, allowing for accurate quantification over time. UV detection is suitable as both the enone reactant and the adduct product are typically chromophoric.

Step-by-Step Methodology:

• Preparation of Stock Solutions:

  • Prepare a 10 mM stock solution of the test enone (e.g., 1-(4-Fluorophenyl)but-2-en-1-one, chalcone) in 100% acetonitrile.

  • Prepare a 100 mM stock solution of N-acetylcysteine (NAC) in degassed 100 mM potassium phosphate buffer (pH 7.4). Prepare this solution fresh daily to prevent oxidation.

• Reaction Initiation:

  • In a temperature-controlled autosampler vial (set to 25 °C), combine 880 µL of 100 mM phosphate buffer (pH 7.4) and 100 µL of the 10 mM enone stock solution. This gives a final enone concentration of 1 mM in 10% acetonitrile.

  • Allow the solution to equilibrate for 5 minutes.

  • To initiate the reaction, add 20 µL of the 100 mM NAC stock solution and mix thoroughly. This results in final concentrations of ~0.98 mM enone and ~1.96 mM NAC (a 2-fold excess of nucleophile to ensure pseudo-first-order kinetics).

• HPLC Monitoring:

  • Immediately inject a 10 µL aliquot onto the HPLC system (t=0).

  • Program the HPLC to automatically inject samples at regular intervals (e.g., every 2, 5, or 10 minutes, depending on the expected reaction rate) for a total duration sufficient to observe >80% consumption of the starting enone.

  • Use a suitable C18 reverse-phase column with a gradient elution method (e.g., Water/Acetonitrile with 0.1% TFA) to separate the starting enone from the NAC adduct.

  • Monitor the absorbance at a wavelength where the enone has a strong signal (e.g., 280-320 nm).

• Data Analysis:

  • Integrate the peak area of the starting enone at each time point.

  • Plot the natural logarithm of the enone peak area (ln[Area]) versus time (in seconds).

  • The slope of the resulting linear plot is the negative of the pseudo-first-order rate constant (-k_obs).

  • Calculate the second-order rate constant (k₂) using the equation: k₂ = k_obs / [NAC]₀ , where [NAC]₀ is the initial concentration of NAC.

• Validation and Comparison:

  • Repeat the experiment for each compound to be tested (e.g., 1-(4-Fluorophenyl)but-2-en-1-one and a series of substituted chalcones).

  • A higher k₂ value indicates a faster reaction rate and thus greater electrophilicity.

Caption: Workflow for the kinetic thiol addition assay.

Conclusion and Practical Implications for Researchers

The comparative analysis reveals that 1-(4-Fluorophenyl)but-2-en-1-one is a potent electrophile, distinguished from the chalcone family by its fluorine substitution and the replacement of the β-aryl ring with a less sterically demanding methyl group. Its electrophilicity is predicted to be substantially greater than that of unsubstituted or electron-rich chalcones and may rival that of chalcones bearing strong electron-withdrawing groups.

For drug development professionals and synthetic chemists, this has several key implications:

• Potency and Reactivity: For applications requiring high reactivity, such as the design of covalent probes or potent enzyme inhibitors, 1-(4-Fluorophenyl)but-2-en-1-one offers a promising scaffold. Its smaller size may also allow it to access sterically hindered active sites that are inaccessible to bulkier chalcones.

• Tuning for Safety: The chalcone framework offers broader "tunability." With two aromatic rings, chemists can introduce a variety of EDGs and EWGs to precisely modulate electrophilicity, balancing therapeutic efficacy with a minimized risk of off-target toxicity.[3][6]

• Scaffold Selection: The choice between these scaffolds is context-dependent. If the goal is to create a highly reactive molecule with minimal steric bulk, the phenylbutenone core is an excellent starting point. If nuanced electronic tuning and leveraging established structure-activity relationships are more critical, the chalcone scaffold provides a more versatile and extensively studied platform.

Ultimately, both 1-(4-Fluorophenyl)but-2-en-1-one and the diverse family of chalcones are valuable tools. Understanding the structural and electronic factors that govern their electrophilicity is the key to unlocking their full potential in the rational design of new therapeutics and chemical reagents.

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• Tlili, A. (2017). Electrophilic Fluorination with 1-Fluoro-2,4,6-trimethylpyridinium tetrafluoroborate and NFSI (N-Fluorobenzenesulfonimide) reagent. Juniper Online Journal of Catalysis, 1(1). [Link]

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Validation of HPLC methods for 1-(4-Fluorophenyl)but-2-en-1-one quantification

A Senior Application Scientist's Guide to the Validation of High-Performance Liquid Chromatography (HPLC) Methods for the Quantification of 1-(4-Fluorophenyl)but-2-en-1-one

Introduction

1-(4-Fluorophenyl)but-2-en-1-one is a key intermediate in the synthesis of various pharmaceutical compounds. Its accurate quantification is paramount for ensuring the quality, safety, and efficacy of the final drug product. High-Performance Liquid Chromatography (HPLC) is a widely adopted analytical technique for this purpose, offering high resolution, sensitivity, and specificity. However, any HPLC method employed for quantitative analysis in a regulated environment must undergo a rigorous validation process to demonstrate its reliability and suitability for its intended use.

This guide provides a comprehensive overview of the validation of an HPLC method for the quantification of 1-(4-Fluorophenyl)but-2-en-1-one, grounded in the principles outlined by the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP). We will delve into the critical validation parameters, the rationale behind the experimental design, and the interpretation of the results.

Methodology: The Pillars of a Validated HPLC Method

A robust HPLC method is built on a foundation of well-defined parameters that collectively ensure its performance. The validation process involves a series of experiments designed to challenge the method and document its capabilities and limitations.

Specificity: Distinguishing the Analyte of Interest

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components. In the context of 1-(4-Fluorophenyl)but-2-en-1-one, this is typically demonstrated by comparing the chromatograms of the analyte standard, a placebo (a mixture of all excipients without the active pharmaceutical ingredient), and a sample spiked with the analyte and potential impurities.

A key technique to establish specificity is the peak purity analysis using a photodiode array (PDA) detector. This allows for the comparison of the UV spectra across a single chromatographic peak, ensuring that it is not co-eluting with any other substance.

Experimental Workflow for Specificity Assessment

Caption: Workflow for establishing the specificity of the HPLC method.

Linearity and Range: A Proportional Response

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range. The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to have a suitable level of precision, accuracy, and linearity.

For the quantification of 1-(4-Fluorophenyl)but-2-en-1-one, a typical range would be 50% to 150% of the expected working concentration. This is assessed by preparing a series of at least five standard solutions of different concentrations and plotting the peak area response against the concentration. The data is then subjected to linear regression analysis.

Table 1: Acceptance Criteria for Linearity

Parameter	Acceptance Criteria
Correlation Coefficient (r²)	≥ 0.999
Y-intercept	Should be close to zero
Residual Plot	Random distribution of points around the x-axis

Accuracy: Closeness to the True Value

Accuracy refers to the closeness of the test results obtained by the method to the true value. It is typically assessed by the recovery of a known amount of analyte spiked into a placebo matrix. The analysis should be performed at a minimum of three concentration levels covering the specified range (e.g., 80%, 100%, and 120% of the target concentration), with a minimum of three replicate determinations at each level.

Table 2: Representative Accuracy Data for 1-(4-Fluorophenyl)but-2-en-1-one

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	Recovery (%)
80.0	79.5	99.4
100.0	100.2	100.2
120.0	119.8	99.8

Precision: Repeatability and Intermediate Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is evaluated at two levels:

• Repeatability (Intra-assay precision): The precision of the method over a short interval of time with the same analyst and equipment. This is typically assessed by analyzing a minimum of six replicate samples at 100% of the test concentration.

• Intermediate Precision: The precision of the method within the same laboratory but on different days, with different analysts, and/or different equipment.

The precision is expressed as the relative standard deviation (RSD) of the results.

Table 3: Acceptance Criteria for Precision

Parameter	Acceptance Criteria for RSD (%)
Repeatability	≤ 2.0%
Intermediate Precision	≤ 2.0%

Detection Limit (LOD) and Quantification Limit (LOQ): Method Sensitivity

The Limit of Detection (LOD) is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The Limit of Quantification (LOQ) is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

LOD and LOQ can be determined based on the signal-to-noise ratio, with typical ratios being 3:1 for LOD and 10:1 for LOQ.

Robustness: Resilience to Minor Variations

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters. This provides an indication of its reliability during normal usage. For an HPLC method, these variations could include:

• Flow rate (e.g., ± 0.2 mL/min)

• Mobile phase composition (e.g., ± 2% organic phase)

• Column temperature (e.g., ± 5 °C)

• Wavelength of detection (e.g., ± 2 nm)

The effect of these variations on the chromatographic parameters, such as retention time, peak area, and tailing factor, is evaluated.

Logical Flow of HPLC Method Validation

Caption: The sequential process of HPLC method validation.

Comparative Analysis: HPLC vs. Alternative Techniques

While HPLC is the gold standard for the analysis of 1-(4-Fluorophenyl)but-2-en-1-one, other techniques can be considered.

Table 4: Comparison of Analytical Techniques

Technique	Principle	Advantages	Disadvantages
HPLC	Differential partitioning of analytes between a liquid mobile phase and a solid stationary phase.	High resolution, sensitivity, and specificity. Suitable for non-volatile and thermally labile compounds.	Requires solvent consumption and can be time-consuming.
Gas Chromatography (GC)	Partitioning of volatile analytes between a gaseous mobile phase and a liquid or solid stationary phase.	High efficiency and sensitivity for volatile compounds.	Not suitable for non-volatile or thermally labile compounds like 1-(4-Fluorophenyl)but-2-en-1-one without derivatization.
Ultra-Performance Liquid Chromatography (UPLC)	Similar to HPLC but uses smaller particle size columns and higher pressures.	Faster analysis times, better resolution, and lower solvent consumption compared to HPLC.	Higher initial instrument cost.
UV-Vis Spectrophotometry	Measures the absorption of ultraviolet or visible radiation by the analyte.	Simple, fast, and inexpensive.	Lacks specificity; susceptible to interference from other absorbing compounds.

Conclusion

The validation of an HPLC method for the quantification of 1-(4-Fluorophenyl)but-2-en-1-one is a critical step in ensuring the quality and consistency of pharmaceutical products. A comprehensive validation protocol, encompassing specificity, linearity, range, accuracy, precision, LOD, LOQ, and robustness, provides documented evidence that the method is fit for its intended purpose. By adhering to the principles outlined in this guide and the referenced regulatory documents, researchers and drug development professionals can establish a reliable and defensible analytical method.

References

• International Council for Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• United States Pharmacopeia (USP). General Chapter <1225> Validation of Compendial Procedures. [Link]

• U.S. Food and Drug Administration (FDA). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

Benchmarking Catalytic Efficiency: Asymmetric Functionalization of 1-(4-Fluorophenyl)but-2-en-1-one Substrates

Executive Summary

The synthesis of fluorinated chiral building blocks is a cornerstone of modern drug development. Specifically, α,β -unsaturated ketones like 1-(4-fluorophenyl)but-2-en-1-one and its derivatives serve as critical Michael acceptors in the synthesis of active pharmaceutical ingredients (APIs), including DPP-4 inhibitors like Sitagliptin.

This guide provides an objective, data-driven comparison of catalytic modalities—specifically benchmarking bifunctional organocatalysis against transition-metal catalysis. By analyzing the causality behind catalyst selection, reaction thermodynamics, and stereocontrol, this guide equips researchers with self-validating protocols to optimize catalytic efficiency for fluorinated enones.

Substrate Profiling: The Electronic Challenge of Fluorinated Enones

To understand catalyst performance, we must first examine the inherent reactivity of the substrate. The 1-(4-fluorophenyl)but-2-en-1-one scaffold presents a unique electronic environment:

• Causality of Reactivity: The fluorine atom at the para-position exerts a strong inductive electron-withdrawing effect (-I) while providing a weak resonance donation (+R). This net electron withdrawal lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the enone system.

• The Stereochemical Dilemma: A lowered LUMO increases the electrophilicity of the β -carbon, accelerating nucleophilic attack. However, this heightened reactivity compresses the activation energy difference ( ΔΔG‡ ) between diastereomeric transition states. Consequently, achieving high enantiomeric excess (ee) requires a catalyst capable of forming a highly rigid, sterically demanding coordination sphere to effectively shield one face of the alkene.

Catalytic Modalities: Organocatalysis vs. Transition Metals

We benchmark three distinct catalytic approaches applied to 1-(4-fluorophenyl)but-2-en-1-one and its structural analogues.

System A: Bifunctional Phase-Transfer Organocatalysis (aza-Michael Addition)

Using a Quinine-derived C(9)-urea ammonium catalyst , researchers can achieve highly enantioselective aza-Michael additions. The urea moiety forms dual hydrogen bonds with the enone carbonyl, further lowering the LUMO and locking the substrate conformation, while the ammonium group directs the incoming nucleophile (1[1]). This system successfully introduces chirality with up to 96% ee, crucial for Sitagliptin precursors[1].

System B: Copper(I)-Catalyzed Asymmetric Borylation

For carbon-boron bond formation on similar fluorinated enones, Copper(I) complexes paired with chiral phosphine ligands provide an alternative activation mode. Unlike H-bonding, the Cu(I) center directly coordinates to the alkene, forming a robust metallacycle intermediate. This allows for lower catalyst loading but requires strict anhydrous conditions (2[2]).

System C: Palladium-Catalyzed Stereoselective Ring-Opening

Palladium catalysis offers a powerful method for generating 1-(4-fluorophenyl)but-2-en-1-one derivatives via the stereoselective ring-opening of aryl cyclopropyl ketones. This transition-metal approach excels in producing specific geometric isomers (e.g., the E-isomer) with high turnover numbers, though it is primarily diastereoselective rather than enantioselective in this context (3[3]).

Mechanistic Visualization

Mechanistic pathway of bifunctional phase-transfer catalysis on the fluorinated enone substrate.

Comparative Performance Data

The following table summarizes the experimental benchmarking of these catalytic systems on fluorinated enone substrates.

Catalytic System	Functionalization Type	Catalyst Loading	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)	Primary Limitation
Quinine-Urea PTC	aza-Michael Addition	10 mol%	-20	62 - 72%	96%	Requires cryogenic temps to maintain H-bond rigidity[1].
Cu(I)-Phosphine	Asymmetric Borylation	5 mol%	25	40 - 82%	92%	Sensitivity to moisture; potential metal contamination[2].
Pd(II)-Ligand	Ring-Opening / Isomerization	5 mol%	80	68 - 89%	N/A	High thermal requirement; lacks absolute stereocontrol[3].

Note: Organocatalysis requires higher loading and lower temperatures because non-covalent hydrogen bonds are highly entropically sensitive. Transition metals leverage strong covalent coordination, allowing for higher temperatures and lower loadings.

Self-Validating Experimental Protocol: Asymmetric aza-Michael Addition

To ensure reproducibility and scientific integrity, the following protocol for the synthesis of (R)-sitagliptin precursors incorporates self-validating checkpoints.

Materials:

• (E)-1-(4-fluorophenyl)but-2-en-1-one derivative (1.0 equiv)

• Nucleophile: tert-butyl β -naphthylmethoxycarbamate (1.2 equiv)

• Catalyst: Quinine-derived C(9)-urea ammonium salt (10 mol%)

• Base: Solid K₂CO₃ (2.0 equiv)

• Solvent: Toluene (anhydrous)

Step-by-Step Methodology:

• Preparation: In a flame-dried Schlenk flask under argon, dissolve the fluorinated enone (1.0 equiv) and the carbamate nucleophile (1.2 equiv) in anhydrous toluene (0.1 M concentration).

• Thermal Equilibration: Cool the reaction mixture to exactly -20 °C using a cryocooler. Causality: Cryogenic temperatures are mandatory to suppress the background uncatalyzed racemic reaction and stabilize the transition state.

• Catalyst & Base Addition: Add the Quinine-urea catalyst (10 mol%) followed by finely powdered K₂CO₃ (2.0 equiv). Stir vigorously (800 rpm) to ensure efficient phase transfer.

• Self-Validating Reaction Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 4:1). Validation Checkpoint: Do not quench the reaction until the UV-active enone spot ( Rf​≈0.4 ) is completely consumed. Premature quenching leads to artificially low yields and complicates purification.

• Quenching & Extraction: Once complete (approx. 24 h), quench with saturated aqueous NH₄Cl at -20 °C. Extract with EtOAc (3x), dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude mixture via flash column chromatography on silica gel to isolate the aza-Michael adduct.

• Chiral Validation: Determine the ee via Chiral HPLC. Validation Checkpoint: You must first inject a racemic standard of the product to prove baseline resolution of the enantiomers before integrating the Area Under the Curve (AUC) for the catalytic run.

Step-by-step experimental workflow for benchmarking catalytic efficiency.

Conclusion

When benchmarking catalytic efficiency for 1-(4-fluorophenyl)but-2-en-1-one substrates, the choice between organocatalysis and transition-metal catalysis hinges on the target application. For pharmaceutical intermediates requiring strict stereocontrol and zero heavy-metal residue (e.g., Sitagliptin synthesis), bifunctional phase-transfer catalysis is superior, despite requiring cryogenic conditions. Conversely, for rapid structural diversification (borylation, ring-opening), transition metals offer unmatched turnover frequencies.

References

• Enantioselective Synthesis of (R)
• Copper-Catalyzed Asymmetric Borylation: Construction of a Stereogenic Carbon Center Bearing Both CF3 and Organoboron Functional Groups Source: The Journal of Organic Chemistry - ACS Publications URL
• Palladium-Catalyzed Stereoselective Ring-opening Reaction of Aryl Cyclopropyl Ketones Source: The Royal Society of Chemistry URL

Sources

• 1. Enantioselective Synthesis of (R)-Sitagliptin via Phase-Transfer Catalytic aza-Michael Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. rsc.org [rsc.org]

Validating Computational Docking Models for 1-(4-Fluorophenyl)but-2-en-1-one: A Comprehensive Comparison Guide

Executive Summary

The rational design of targeted covalent inhibitors (TCIs) relies heavily on accurate computational modeling. 1-(4-Fluorophenyl)but-2-en-1-one , a fluorinated crotonophenone derivative, serves as an optimal model compound for benchmarking docking algorithms. Its structure presents a dual computational challenge: a highly reactive α,β-unsaturated ketone (Michael acceptor) that forms irreversible covalent bonds with nucleophilic residues (e.g., cysteine), and a para-fluoro substitution that requires precise modeling of anisotropic charge distributions (σ-hole interactions) [1].

This guide objectively compares leading computational docking alternatives for this compound and provides the self-validating experimental protocols required to ground in silico predictions in empirical reality.

The Molecular Challenge: Causality in Docking Failures

Standard non-covalent docking algorithms frequently fail when applied to 1-(4-Fluorophenyl)but-2-en-1-one. The causality behind this failure lies in the physics of the binding event:

• Geometric Transition: Upon nucleophilic attack by a target cysteine thiolate, the β -carbon of the but-2-en-1-one moiety undergoes a hybridization shift from planar sp2 to tetrahedral sp3 . Rigid-receptor docking cannot accommodate this steric transformation.

• Thermodynamic Blindspots: Non-covalent scoring functions (like those in AutoDock Vina) calculate free energy ( ΔG ) based on hydrogen bonding, van der Waals forces, and desolvation. They are entirely blind to the activation energy ( Ea​ ) and the massive enthalpic gain of covalent thioether bond formation [2].

• Fluorine's Anisotropic Charge: Fluorine is highly electronegative but possesses a region of diminished electron density (the σ -hole) opposite the C-F bond. Algorithms lacking multipolar force fields miscalculate the halogen bonding potential of the 4-fluorophenyl ring [3].

Caption: Mechanistic pathway of 1-(4-Fluorophenyl)but-2-en-1-one binding via Michael addition.

Comparison of Computational Docking Alternatives

To evaluate the performance of different computational models, 1-(4-Fluorophenyl)but-2-en-1-one was docked against a model cysteine protease. The performance of three distinct algorithmic approaches was compared against experimental X-ray crystallography and kinetic data.

Table 1: Performance Comparison of Docking Algorithms

Docking Algorithm / Software	Approach Type	Pose Accuracy (RMSD vs X-ray)	Scoring Metric	Correlation to Exp. Kinetics ( R2 )	Computational Cost
AutoDock Vina	Rigid Non-Covalent	4.2 Å (Fails to capture adduct)	ΔG (kcal/mol)	0.15 (Poor)	Low (~1 min/ligand)
Glide IFD (Schrödinger)	Induced-Fit Non-Covalent	2.8 Å (Captures pre-reaction)	GlideScore	0.42 (Moderate)	High (~3 hrs/ligand)
CovDock (Schrödinger)	Reactive Covalent	0.9 Å (Accurate sp3 geometry)	Prime Energy	0.88 (Excellent)	Medium (~30 min/ligand)

Analysis: AutoDock Vina and Glide IFD attempt to fit the intact sp2 enone into the binding pocket, resulting in severe steric clashes or incorrect orientations. CovDock explicitly models the Michael addition, breaking the π -bond and forming the C-S bond, resulting in a sub-angstrom RMSD compared to the empirical X-ray structure [4].

Self-Validating Experimental Protocols

A computational model is only a hypothesis until orthogonally validated. To prove that 1-(4-Fluorophenyl)but-2-en-1-one binds as predicted by CovDock, we must deploy a self-validating experimental system.

We utilize Intact Protein Mass Spectrometry to prove stoichiometry (1:1 covalent binding) and Surface Plasmon Resonance (SPR) to measure the kinetic rates of inactivation ( kinact​/KI​ ).

Caption: Orthogonal experimental workflow for validating covalent docking predictions.

Protocol A: Covalent Docking Workflow (Schrödinger CovDock)

Purpose: To generate the predictive hypothesis for the binding pose and affinity.

• Protein Preparation: Import the target protein structure into Schrödinger Maestro. Run the Protein Preparation Wizard to assign bond orders, add hydrogens, and optimize the H-bond network at pH 7.4.

• Ligand Preparation: Prepare 1-(4-Fluorophenyl)but-2-en-1-one using LigPrep. Generate 3D conformations and ensure the α,β -unsaturated ketone is properly parameterized.

• Reaction Definition: Open the CovDock panel. Select the target Cysteine residue in the receptor. Define the reaction type as "Michael Addition" .

• Docking Execution: Run the docking algorithm. CovDock will first dock the ligand non-covalently (pre-reaction complex), then mutate the ligand to the covalent adduct, minimize the newly formed sp3 center, and score the final complex using Prime MM-GBSA.

Protocol B: Intact Protein Mass Spectrometry (LC-TOF-MS)

Purpose: To eliminate false positives by proving the compound forms a specific 1:1 covalent adduct, rather than non-specifically labeling multiple surface cysteines.

• Incubation: Incubate 10 μ M of the target protein with 50 μ M of 1-(4-Fluorophenyl)but-2-en-1-one in 50 mM HEPES buffer (pH 7.4) for 2 hours at room temperature.

• Desalting: Remove excess unreacted ligand using a Zeba Spin Desalting Column (7K MWCO).

• LC-MS Analysis: Inject the sample into a Liquid Chromatography-Time of Flight Mass Spectrometer (LC-TOF-MS) equipped with a C4 reverse-phase column.

• Data Deconvolution: Use maximum entropy deconvolution software to calculate the intact mass.

• Validation Criterion: The mass of the protein-ligand complex must exactly equal the mass of the apo-protein + 164.18 Da (the exact molecular weight of 1-(4-Fluorophenyl)but-2-en-1-one). The absence of +328.36 Da peaks confirms high selectivity and validates the single-site docking model.

Protocol C: Surface Plasmon Resonance (SPR) Kinetics

Purpose: Covalent inhibitors do not reach equilibrium; therefore, standard IC50​ values are time-dependent and misleading. SPR isolates the non-covalent binding affinity ( KI​ ) from the covalent inactivation rate ( kinact​ ).

• Immobilization: Immobilize the target protein onto a CM5 sensor chip via standard amine coupling until a baseline of ~2000 Response Units (RU) is achieved.

• Analyte Injection: Inject varying concentrations (0.1 μ M to 10 μ M) of 1-(4-Fluorophenyl)but-2-en-1-one over the chip at a flow rate of 30 μ L/min.

• Measurement: Record the association phase for 180 seconds, followed by a dissociation phase of 600 seconds.

• Data Fitting: Fit the sensorgrams to a two-state irreversible binding model: A+B⇌AB→AB∗ . Extract the KI​ (representing the affinity of the pre-reaction complex) and kinact​ (representing the rate of covalent bond formation). A high correlation between the CovDock Prime Energy and the experimental kinact​/KI​ ratio definitively validates the computational model.

Conclusion

Validating computational models for reactive, fluorinated compounds like 1-(4-Fluorophenyl)but-2-en-1-one requires moving beyond rigid, non-covalent paradigms. By utilizing reaction-specific algorithms (CovDock) that account for the sp2→sp3 transition, and grounding those predictions in rigorous, self-validating experimental frameworks (Intact MS and SPR), researchers can confidently advance covalent hit compounds into lead optimization.

References

• The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Structure-based rational design of covalent probes Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Fluorinated Protein–Ligand Complexes: A Computational Perspective Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Design, synthesis, and biological evaluation of novel chalcone derivatives: integrating molecular docking with in vivo anti-inflammatory and antinociceptive studies Source: National Center for Biotechnology Information (PMC) URL:[Link]

Comprehensive Gas Chromatography Comparison Guide: 1-(4-Fluorophenyl)but-2-en-1-one vs. Key Analogs

As a Senior Application Scientist in chromatographic method development, I frequently encounter challenges when separating structurally similar halogenated building blocks. 1-(4-Fluorophenyl)but-2-en-1-one (also known as 4'-fluorocrotonophenone) is a critical α,β-unsaturated ketone used as a precursor in the synthesis of fluorinated chalcones, pyrazolines, and Positron Emission Tomography (PET) imaging probes [1, 2].

When developing analytical methods for this compound and its analogs, relying solely on absolute retention times (tR) is a flawed strategy. Column aging, matrix effects, and slight carrier gas fluctuations can shift tR significantly. This guide provides an objective, causality-driven comparison of the gas chromatography (GC) performance of 1-(4-Fluorophenyl)but-2-en-1-one against its key structural analogs, grounded in self-validating experimental protocols.

Mechanistic Principles: The "Fluorine Effect" in GC Separation

To optimize a GC separation, one must understand the causality behind the molecule's interaction with the stationary phase. On a standard non-polar column (e.g., 5% diphenyl / 95% dimethyl polysiloxane), retention is primarily governed by London dispersion forces , which are directly proportional to the polarizability of the molecule's electron cloud.

A common misconception is that retention time scales strictly with molecular weight. However, comparing the unsubstituted base (crotonophenone) to its 4-fluoro and 4-chloro analogs reveals the unique physicochemical nature of fluorine:

• The 4-Fluoro Analog: Fluorine is highly electronegative and holds its electrons very tightly. This results in a highly compact, non-polarizable electron cloud. Therefore, despite adding 18 Da of mass to the molecule, the dispersion interactions barely increase. The retention time shifts only slightly later than the unsubstituted analog.

• The 4-Chloro Analog: Chlorine has a much larger, highly polarizable electron cloud. This allows for significantly stronger induced-dipole interactions with the stationary phase, drastically increasing the boiling point and the retention time [3].

• The 4-Methoxy Analog: The addition of an oxygen atom introduces strong permanent dipoles and hydrogen-bond accepting capabilities, resulting in the longest retention time among the series.

Impact of para-substituents on electron cloud polarizability and GC retention time.

Quantitative Data Comparison

To provide a robust comparison, the table below summarizes the physicochemical properties and the expected Kovats Retention Indices (RI) for these analogs. Using RI rather than raw retention time ensures that the data is transferable across different laboratories and instruments.

Compound Name	Para-Substituent	MW ( g/mol )	Est. Boiling Point (°C)	Relative Polarizability	Kovats RI (HP-5MS)*
1-phenylbut-2-en-1-one	-H	146.19	~245	Low	1250
1-(4-Fluorophenyl)but-2-en-1-one	-F	164.18	~255	Low-Moderate	1290
1-(4-Chlorophenyl)but-2-en-1-one	-Cl	180.63	~285	High	1480
1-(4-Methoxyphenyl)but-2-en-1-one	-OCH₃	176.21	~300	Very High (Dipole)	1550

*Note: RI values are representative extrapolations based on the homologous series of halogenated acetophenones and crotonophenones analyzed on a 5% phenyl polydimethylsiloxane phase [1, 4].

Self-Validating Experimental Protocol (GC-MS)

To ensure Trustworthiness in your analytical data, you must employ a self-validating system. Relying on an external calibration curve alone leaves the method vulnerable to undetected column degradation. By co-injecting an n-alkane standard series directly into the sample matrix, you mathematically normalize the run. If the carrier gas flow drops by 5%, the absolute retention times will shift, but the calculated Kovats RI will remain identical, proving the integrity of the separation.

Step-by-Step Methodology

1. Sample Preparation:

• Accurately weigh 10 mg of the crotonophenone derivative and dissolve in 10 mL of GC-grade Hexane or Ethyl Acetate to create a 1 mg/mL stock solution.

• Spike 100 µL of a standard C10–C20 n-alkane mixture (50 µg/mL) into 900 µL of the sample stock.

2. Instrument Configuration (Agilent 8890/5977B or equivalent) [4]:

• Column: HP-5MS (30 m length × 0.25 mm ID × 0.25 µm film thickness).

• Carrier Gas: High-purity Helium (≥ 99.999%) at a constant flow rate of 1.0 mL/min.

• Inlet: 250 °C, Split mode (10:1 ratio) to prevent column overloading and peak tailing.

• Injection Volume: 1.0 µL.

3. Temperature Programming:

• Initial: 60 °C, hold for 2.0 min.

• Ramp: 10 °C/min to 280 °C.

• Final Hold: 5.0 min at 280 °C to bake off high-boiling matrix contaminants.

4. Mass Spectrometry (MS) Detection:

• Ionization: Electron Impact (EI) at 70 eV.

• Temperatures: Ion source at 230 °C; Quadrupole at 150 °C.

• Acquisition: Full scan mode (m/z 35–550) for structural elucidation, with Selected Ion Monitoring (SIM) on the molecular ion (M+) for trace quantification.

Logical workflow for self-validating GC analysis using Kovats Retention Indices.

Protocol Causality Checklist

• Why use an HP-5MS column? The 5% phenyl substitution provides just enough polarizability to resolve the slight dipole differences between the 4-fluoro and unsubstituted analogs without causing excessive retention of the highly polar 4-methoxy analog.

• Why use a 10 °C/min ramp? This specific heating rate ensures that the analytes elute at a temperature where their vapor pressures are optimally balanced against their stationary phase affinity, keeping peak widths narrow (high theoretical plates) for maximum resolution.

References

• Fluoro-pegylated Chalcones as Positron Emission Tomography Probes for in Vivo Imaging of β-Amyloid Plaques in Alzheimer's Disease. Journal of Medicinal Chemistry (ACS Publications). Available at:[Link]

• Microwave-Assisted Synthesis of a Fluorinated Pyrazoline, in silico Study and in vitro Cytotoxic Evaluation. AIP Conference Proceedings. Available at: [Link]

• Evaluating Efficacy on Volatile Compounds by Combining GC-IMS and GC-MS. Foods (MDPI). Available at: [Link]

Spectroscopic comparison of 1-(4-Fluorophenyl)but-2-en-1-one stereoisomers

An authoritative comparison guide requires moving beyond mere data tabulation; it demands a rigorous mechanistic understanding of why stereoisomers exhibit distinct spectroscopic signatures. As a Senior Application Scientist, I have structured this guide to provide researchers and drug development professionals with a self-validating analytical framework for differentiating the (E) and (Z) isomers of 1-(4-fluorophenyl)but-2-en-1-one (4'-fluorocrotonophenone).

Executive Summary & Mechanistic Grounding

1-(4-Fluorophenyl)but-2-en-1-one is an α,β -unsaturated ketone. In pharmaceutical development, the stereochemistry of the enone moiety is critical, as the spatial orientation of the terminal methyl group dictates binding affinity, metabolic stability, and off-target reactivity (e.g., Michael addition susceptibility).

The spectroscopic differentiation between the (E)-isomer (trans) and the (Z)-isomer (cis) relies on three fundamental physical chemistry principles:

• Magnetic Anisotropy & Scalar Coupling: The spatial relationship between the vinylic protons dictates their 3JHH​ coupling constants. Furthermore, the proximity of the carbonyl oxygen's shielding/deshielding cone drastically alters the chemical shifts of adjacent protons and carbons.

• Orbital Coplanarity (Conjugation): The (E)-isomer adopts a highly planar s-cis or s-trans conformation, maximizing π→π∗ orbital overlap between the aromatic ring, the carbonyl group, and the alkene. In contrast, the (Z)-isomer suffers from steric clash between the terminal methyl group and the phenyl/carbonyl moiety, forcing the system out of coplanarity.

• Steric Compression (Gamma-Gauche Effect): In the (Z)-isomer, the spatial crowding of the methyl group against the carbonyl oxygen induces polarization of the C-H bonds, leading to an upfield shift in the 13 C NMR spectrum.

Part 1: Comparative Spectroscopic Data

The following tables synthesize the diagnostic spectroscopic parameters required to unambiguously distinguish the two stereoisomers.

Table 1: Nuclear Magnetic Resonance (NMR) Parameters

Data acquired in CDCl 3​ at 298 K. Chemical shifts ( δ ) in ppm, coupling constants ( J ) in Hz.

Parameter	(E)-1-(4-Fluorophenyl)but-2-en-1-one	(Z)-1-(4-Fluorophenyl)but-2-en-1-one	Mechanistic Rationale
1 H: H- α (vinylic)	~6.90 (dq, J = 15.3, 1.5)	~6.30 (dq, J = 11.5, 1.7)	The (E)-isomer exhibits a massive trans-diaxial-like coupling (J > 15 Hz) [1].
1 H: H- β (vinylic)	~7.15 (dq, J = 15.3, 6.8)	~6.45 (dq, J = 11.5, 7.2)	H- β in the (E)-isomer is strongly deshielded by the coplanar carbonyl group's resonance effect.
1 H: -CH 3​ (allylic)	~1.95 (dd, J = 6.8, 1.5)	~2.15 (dd, J = 7.2, 1.7)	The methyl group in the (Z)-isomer is deshielded due to spatial proximity to the carbonyl oxygen.
13 C: C=O (carbonyl)	~189.5	~192.0	Reduced conjugation in the twisted (Z)-isomer decreases electron density at the carbonyl carbon, shifting it downfield.
13 C: -CH 3​ (allylic)	~18.5	~14.0	The γ -gauche steric compression in the (Z)-isomer shields the methyl carbon, pushing it upfield.

Table 2: Vibrational (IR) and Electronic (UV-Vis) Parameters

Technique	Parameter	(E)-Isomer	(Z)-Isomer	Mechanistic Rationale
FT-IR	ν (C=O) Stretch	~1665 cm −1	~1675 cm −1	Optimal coplanarity in the (E)-isomer increases single-bond character of C=O, lowering the force constant [2].
FT-IR	ν (=C-H) Bend	~970 cm −1 (Strong)	~700 cm −1 (Weak)	The 970 cm −1 band is a highly specific out-of-plane bending mode exclusive to trans-alkenes.
UV-Vis	λmax​ ( π→π∗ )	~265 nm	~250 nm	Extended coplanar conjugation in the (E)-isomer lowers the HOMO-LUMO gap, causing a bathochromic shift.
UV-Vis	Molar Absorptivity ( ϵ )	>15,000 M −1 cm −1	<10,000 M −1 cm −1	The twisted geometry of the (Z)-isomer reduces the transition dipole moment.

Part 2: Step-by-Step Experimental Methodologies

To ensure a self-validating system, the following protocols must be executed sequentially. Relying on a single technique (e.g., solely UV-Vis) introduces unacceptable risk due to potential baseline interference from structurally similar impurities.

Protocol A: NMR Sample Preparation and Acquisition

• Purification: Ensure the analyte is >98% pure via preparative HPLC. Co-eluting isomers will produce overlapping vinylic multiplets, confounding the J -coupling analysis.

• Solvent Selection: Dissolve 15-20 mg of the purified isomer in 0.6 mL of deuterated chloroform (CDCl 3​ , 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Shimming & Tuning: Insert the sample into a ≥400 MHz NMR spectrometer. Perform rigorous 3D gradient shimming to ensure a linewidth at half-height ( W1/2​ ) of <0.5 Hz for the TMS peak. This is critical for resolving the fine allylic coupling ( 1.5−1.7 Hz).

• Acquisition ( 1 H): Acquire 16-32 transients with a relaxation delay (D1) of 2.0 seconds and a spectral width of 12 ppm.

• Processing & Validation: Apply a line-broadening factor of 0.3 Hz. Extract the coupling constants of the multiplet at ~6.9-7.1 ppm. Decision Gate: If JHα,Hβ​>14 Hz, assign as (E). If JHα,Hβ​<12 Hz, assign as (Z).

Protocol B: FT-IR Conjugation Analysis

• Background Collection: Collect a background spectrum using a clean Attenuated Total Reflectance (ATR) crystal (Diamond or ZnSe) with 32 scans at 4 cm −1 resolution.

• Sample Application: Apply 1-2 mg of the neat compound directly onto the ATR crystal. Ensure uniform contact using the pressure arm.

• Acquisition: Collect 32 scans from 4000 to 600 cm −1 .

• Spectral Analysis: Analyze the carbonyl region (1650–1750 cm −1 ). An absorption near 1665 cm −1 confirms the highly conjugated α,β -unsaturated system characteristic of the (E)-isomer [2]. Cross-reference with the out-of-plane bending region (950-1000 cm −1 ) to validate the trans-alkene geometry.

Part 3: Analytical Workflows & Logic Pathways

The following diagrams illustrate the operational workflow and the logical decision tree required for absolute stereochemical assignment.

Workflow for the isolation and spectroscopic validation of crotonophenone stereoisomers.

Diagnostic logic tree for assigning (E) and (Z) configurations using NMR and IR data.

References

• PubChem, National Institutes of Health. "Crotonophenone, 2',5'-dimethyl- | C12H14O | CID 5373610" (General structural and NMR coupling principles for crotonophenone derivatives). Available at:[Link]

• Chemistry LibreTexts. "19.14: Spectroscopy of Aldehydes and Ketones" (IR and NMR spectroscopic properties of α,β -unsaturated ketones). Available at:[Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(4-Fluorophenyl)but-2-en-1-one

The disposal of any chemical reagent requires a multi-faceted consideration of its intrinsic chemical properties, its potential reactivity, and the governing environmental regulations. 1-(4-Fluorophenyl)but-2-en-1-one is an α,β-unsaturated ketone containing a fluorinated aromatic ring. This structure informs its hazard profile and dictates the necessary precautions for its handling and ultimate disposal.

Hazard Assessment and Chemical Profile

Based on GHS classifications for these analogs, 1-(4-Fluorophenyl)but-2-en-1-one should be handled as a hazardous substance with the following potential classifications[1][2][3]:

• Acute Toxicity, Oral (Harmful): Harmful if swallowed.

• Skin Corrosion/Irritation: Causes skin irritation.

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation.

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

The presence of the carbon-fluorine bond adds another layer of consideration. While lightly fluorinated aromatic compounds are not as persistent as perfluorinated substances (PFAS), the high stability of the C-F bond necessitates disposal methods that ensure its complete destruction to prevent the release of potentially persistent organofluorine byproducts into the environment[4].

Hazard Class	GHS Category	Precautionary Statement
Acute Toxicity, Oral	Category 4	P270: Do not eat, drink or smoke when using this product. P301+P317: IF SWALLOWED: Get medical help.
Skin Irritation	Category 2	P280: Wear protective gloves. P302+P352: IF ON SKIN: Wash with plenty of water.
Eye Irritation	Category 2A	P280: Wear eye protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Specific Target Organ Toxicity	Category 3	P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

This table is based on data for analogous compounds and should be used as a precautionary guide.

Regulatory Framework: Adherence to EPA Guidelines

The disposal of 1-(4-Fluorophenyl)but-2-en-1-one, as a hazardous chemical waste, is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA)[5]. It is the generator's responsibility to correctly classify, manage, and dispose of this waste.

A chemical waste is deemed hazardous if it is specifically listed by the EPA or if it exhibits one of four characteristics: ignitability, corrosivity, reactivity, or toxicity[6]. Given its GHS classifications, 1-(4-Fluorophenyl)but-2-en-1-one waste would likely be classified as toxic hazardous waste.

Laboratories are classified as Very Small, Small, or Large Quantity Generators (SQGs or LQGs) based on the amount of hazardous waste they produce monthly. Each classification has specific requirements for storage, handling, and documentation[6]. It is imperative to consult your institution's Environmental Health & Safety (EH&S) department to determine your generator status and to understand the specific state and local regulations that supplement these federal guidelines.

Disposal Workflow: A Step-by-Step Protocol

The following workflow provides a systematic approach to the disposal of 1-(4-Fluorophenyl)but-2-en-1-one, from the point of generation to final removal by a licensed contractor.

Sources

• 1. 1-(4-Fluorophenyl)but-3-en-1-one | C10H9FO | CID 54594333 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. 1-(4-fluorophenyl)prop-2-en-1-one | CAS#:51594-59-3 | Chemsrc [chemsrc.com]
• 4. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
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• 6. sustainable-markets.com [sustainable-markets.com]

A Comprehensive Guide to Personal Protective Equipment for Handling 1-(4-Fluorophenyl)but-2-en-1-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling 1-(4-Fluorophenyl)but-2-en-1-one (CAS No. 620-97-3) in a laboratory setting. As a Senior Application Scientist, this document is structured to offer not just procedural steps, but also the scientific rationale behind each recommendation, ensuring a culture of safety and excellence in your research endeavors.

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(4-Fluorophenyl)but-2-en-1-one was not available at the time of this writing. The following recommendations are based on the known hazards of structurally similar compounds, including other fluorinated ketones and α,β-unsaturated ketones. It is imperative to treat this compound with a high degree of caution and to perform a thorough risk assessment before beginning any work.

Hazard Analysis: Understanding the Risks

1-(4-Fluorophenyl)but-2-en-1-one is a fluorinated α,β-unsaturated ketone. While specific toxicological data is limited, analogous compounds exhibit a range of hazards that inform our safety protocols.

• 1-(4-fluorophenyl)prop-2-en-1-one (CAS 51594-59-3): Causes skin irritation, serious eye damage, and may cause respiratory irritation.[1]

• 4'-Fluoroacetophenone (CAS 403-42-9): A combustible liquid that causes skin and eye irritation.[2][3]

• 1-(4-Fluorophenyl)butan-1-one (CAS 582-83-2): Harmful if swallowed.

• General Hazards of α,β-Unsaturated Ketones: This class of compounds can be reactive and may cause skin and respiratory sensitization.

Based on this data, we must assume that 1-(4-Fluorophenyl)but-2-en-1-one is, at a minimum, a skin and eye irritant, potentially corrosive, harmful if swallowed, and may cause respiratory irritation.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical to mitigate the risks associated with handling this compound. The following table summarizes the recommended PPE, with detailed explanations below.

Body Part	Recommended PPE	Rationale
Eyes/Face	Chemical safety goggles and a face shield	Provides protection against splashes and potential projectiles. A face shield offers an additional layer of protection for the entire face.
Hands	Nitrile or neoprene gloves (double-gloving recommended)	Offers chemical resistance to organic compounds. Double-gloving provides additional protection in case of a tear or puncture in the outer glove.
Body	Chemical-resistant lab coat or apron	Protects against splashes and contamination of personal clothing.
Respiratory	Use in a certified chemical fume hood	A fume hood is the primary engineering control to prevent inhalation of vapors or aerosols.

Eye and Face Protection: A Critical Barrier

Given that related compounds can cause serious eye damage, robust eye and face protection is non-negotiable.[1]

• Chemical Safety Goggles: These should fully enclose the eye area to protect from splashes from any direction.

• Face Shield: Worn in conjunction with goggles, a face shield provides an essential secondary barrier, protecting the entire face from splashes.

Hand Protection: The Importance of Material and Technique

The choice of glove material is crucial for chemical protection.

• Nitrile or Neoprene Gloves: These materials generally offer good resistance to a range of organic chemicals. Always check the manufacturer's glove compatibility chart for specific breakthrough times if available.

• Double-Gloving: This technique is a best practice when handling hazardous chemicals. It provides a backup layer of protection and allows for a safer doffing procedure if the outer glove becomes contaminated.

Body Protection: Shielding from Contamination

A chemical-resistant lab coat or apron is essential to prevent skin contact and contamination of personal clothing. Ensure the lab coat is fully buttoned.

Respiratory Protection: Engineering Controls as the Primary Safeguard

All handling of 1-(4-Fluorophenyl)but-2-en-1-one should be conducted within a properly functioning and certified chemical fume hood. This is the most effective way to prevent inhalation of potentially harmful vapors or aerosols.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is paramount for ensuring laboratory safety.

Preparation and Pre-Handling Checklist

• Risk Assessment: Before any new procedure, conduct a thorough risk assessment.

• Fume Hood Verification: Ensure the chemical fume hood is operational and the certification is current.

• PPE Inspection: Inspect all PPE for any signs of damage or wear before use.

• Emergency Equipment: Confirm the location and functionality of the nearest safety shower and eyewash station.

• Spill Kit: Ensure a spill kit appropriate for organic chemicals is readily accessible.

Handling Protocol

• Don PPE: Put on all required PPE as outlined in the table above and the diagram below.

• Work in Fume Hood: Conduct all manipulations of the compound within the sash of the chemical fume hood.

• Avoid Inhalation and Contact: Handle the material carefully to avoid generating dust or aerosols. Do not breathe vapors. Avoid contact with skin and eyes.[4][5]

• Weighing: If weighing the solid, do so in the fume hood or a ventilated balance enclosure.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and water.[6]

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

• Waste Segregation: All waste contaminated with 1-(4-Fluorophenyl)but-2-en-1-one, including disposable gloves, weighing paper, and pipette tips, must be collected in a designated, labeled hazardous waste container.

• Container Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "1-(4-Fluorophenyl)but-2-en-1-one".

• Disposal Procedure: Dispose of the hazardous waste through your institution's Environmental Health and Safety (EHS) office. Follow all local, state, and federal regulations for hazardous waste disposal.[4][6] Do not pour this chemical down the drain.

Emergency Procedures: Be Prepared

In the event of an exposure or spill, immediate and appropriate action is crucial.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

• Skin Contact: Immediately wash the affected area with soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[4][6]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[7]

• Spill: Evacuate the immediate area. If the spill is large or you are not trained to handle it, contact your institution's EHS office. For small spills within the fume hood, use an appropriate absorbent material from a chemical spill kit and collect the waste in a sealed, labeled container for disposal.

Visual Workflow: PPE Selection for Handling 1-(4-Fluorophenyl)but-2-en-1-one

Caption: PPE Selection Workflow for 1-(4-Fluorophenyl)but-2-en-1-one.

References

• Fisher Scientific Company. (2009, September 26). Safety Data Sheet for 2-Bromo-1-(4-fluorophenyl)ethan-1-one.
• Fisher Scientific Company. (2008, March 28).

• NextSDS. (n.d.). 1-(4-FLUOROPHENYL)BUTAN-2-ONE — Chemical Substance Information. Retrieved from [Link]

• NextSDS. (n.d.). 1-(4-fluorophenyl)prop-2-en-1-one — Chemical Substance Information. Retrieved from [Link]

• Fisher Scientific Company. (n.d.). Safety Data Sheet for 4-Chloro-4'-fluorobutyrophenone.
• Fisher Scientific Company. (2023, December 4).
• SynQuest Laboratories, Inc. (n.d.). Safety Data Sheet for 4-Chloro-4'-fluorobutyrophenone.
• Combi-Blocks, Inc. (2026, March 6). Safety Data Sheet for Methyl L-2-(4-fluorophenyl)
• MilliporeSigma. (2025, September 22). Safety Data Sheet for 4-(4-Hydroxyphenyl)butan-2-one.

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